(S)-(1-Chloropropyl)benzene

Core Science & Biosynthesis

(S)-(1-Chloropropyl)benzene chemical structure and stereochemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, synthesis, and analysis of (S)-(1-Chloropropyl)benzene. The information is intended for professionals in chemical research and drug development who require detailed technical information, including experimental protocols and key physical data.

Chemical Structure and Stereochemistry

(S)-(1-Chloropropyl)benzene is a chiral organochlorine compound. Its structure consists of a benzene (B151609) ring attached to a propyl chain, with a chlorine atom substituted at the benzylic position (carbon-1 of the propyl group). This benzylic carbon is a stereocenter, giving rise to two enantiomers: (S) and (R).

The designation "(S)" refers to the absolute configuration at this chiral center, as determined by the Cahn-Ingold-Prelog (CIP) priority rules. For (S)-(1-Chloropropyl)benzene, the substituents on the stereocenter are prioritized as follows:

• -Cl (highest atomic number)

• -C₆H₅ (phenyl group)

• -CH₂CH₃ (ethyl group)

• -H (lowest atomic number)

When viewing the molecule with the lowest priority group (-H) pointing away, the sequence from highest to lowest priority (Cl → C₆H₅ → CH₂CH₃) proceeds in a counter-clockwise direction, hence the "(S)" designation (from the Latin sinister for left).

Physicochemical and Identification Data

The following table summarizes key quantitative data and identifiers for (1-Chloropropyl)benzene (B1595785). It should be noted that while data for the racemic mixture is available, specific experimental values for the pure enantiomers, such as specific optical rotation, are not widely reported in the surveyed literature.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₁Cl	[1]
Molecular Weight	154.64 g/mol	[1]
Appearance	Liquid (presumed)	-
Boiling Point	50-52 °C at 1 Torr	[2]
Density	1.039 g/cm³ at 24 °C	[2]
CAS Number (Racemate)	934-11-2	[2]
CAS Number (S)-isomer	10316-10-6	[1]
CAS Number (R)-isomer	10299-90-8	[3]
Specific Rotation ([α])	Not reported in surveyed literature.	-

Experimental Protocols

Detailed methodologies for the synthesis of the racemic compound, a proposed method for enantiomeric resolution, and a proposed analytical protocol for determining enantiomeric excess are provided below.

Synthesis of Racemic (1-Chloropropyl)benzene

The synthesis is a two-step process involving the preparation of the precursor alcohol followed by chlorination.

Step 1: Synthesis of 1-Phenyl-1-propanol (B1198777)

This procedure utilizes a Grignard reaction between phenylmagnesium bromide and propanal.

• Materials: Magnesium turnings, anhydrous diethyl ether or THF, bromobenzene (B47551), propanal, saturated aqueous ammonium (B1175870) chloride (NH₄Cl), anhydrous magnesium sulfate (B86663) (MgSO₄).

• Procedure:

  • In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer, place magnesium turnings.

  • Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium turnings to initiate the formation of the Grignard reagent (phenylmagnesium bromide).

  • Once the Grignard reagent is formed, cool the flask in an ice bath.

  • Add a solution of propanal in anhydrous diethyl ether dropwise with vigorous stirring.

  • After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and remove the solvent under reduced pressure to yield crude 1-phenyl-1-propanol, which can be purified by vacuum distillation.

Step 2: Chlorination of 1-Phenyl-1-propanol

This procedure converts the alcohol to the corresponding chloride using thionyl chloride (SOCl₂).

• Materials: 1-Phenyl-1-propanol, thionyl chloride (SOCl₂), pyridine (B92270) (optional, as a catalyst and acid scavenger), anhydrous diethyl ether.

• Procedure:

  • In a flask equipped with a dropping funnel and a gas outlet to neutralize HCl gas, dissolve 1-phenyl-1-propanol in anhydrous diethyl ether.

  • Cool the solution in an ice bath.

  • Add thionyl chloride dropwise to the stirred solution. A small amount of pyridine can be added to catalyze the reaction and neutralize the HCl produced.

  • After the addition, allow the mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).

  • Carefully pour the reaction mixture over crushed ice to decompose excess SOCl₂.

  • Separate the organic layer, wash sequentially with water, dilute sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude (1-chloropropyl)benzene by vacuum distillation.[2]

Proposed Protocol for Enantiomeric Resolution via Enzymatic Kinetic Resolution

This proposed method is based on the successful resolution of a structurally similar compound, 3-chloro-1-phenyl-1-propanol, using a lipase (B570770) enzyme.[4] It involves the enantioselective acylation of the corresponding precursor alcohol, 1-phenyl-1-propanol, followed by separation and subsequent chlorination of the resolved alcohol.

• Materials: Racemic 1-phenyl-1-propanol, lipase enzyme (e.g., Lipase P from Pseudomonas cepacia), acyl donor (e.g., vinyl acetate), organic solvent (e.g., hexane), phosphate (B84403) buffer.

• Procedure:

  • To a solution of racemic 1-phenyl-1-propanol in hexane (B92381), add the lipase enzyme and vinyl acetate.

  • Shake the suspension at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress using chiral HPLC.

  • The enzyme will selectively acylate one enantiomer (e.g., the R-enantiomer), leaving the other enantiomer (S-alcohol) unreacted.

  • Stop the reaction at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.

  • Filter to remove the enzyme.

  • Separate the unreacted (S)-1-phenyl-1-propanol from the (R)-1-acetoxy-1-phenylpropane using standard column chromatography.

  • Chlorinate the isolated (S)-1-phenyl-1-propanol using the thionyl chloride procedure described in Section 3.1, Step 2, to yield (S)-(1-Chloropropyl)benzene.

Proposed Protocol for Determination of Enantiomeric Excess by Chiral HPLC

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase (CSP): A column with a coated or immobilized polysaccharide derivative, such as Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase (Normal Phase): A mixture of hexane and isopropanol (B130326) (e.g., 99:1 v/v). The ratio can be optimized to achieve baseline separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Procedure:

  • Prepare a standard solution of racemic (1-chloropropyl)benzene in the mobile phase.

  • Inject the standard onto the chiral column to determine the retention times for the (R) and (S) enantiomers.

  • Prepare a solution of the synthesized (S)-(1-chloropropyl)benzene sample.

  • Inject the sample under the same conditions.

  • Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: % ee = (|Area(S) - Area(R)| / (Area(S) + Area(R))) * 100

Reaction Stereochemistry: E2 Elimination

(S)-(1-Chloropropyl)benzene readily undergoes an elimination reaction when treated with a strong, non-nucleophilic base such as sodium ethoxide in ethanol. This reaction proceeds via an E2 (bimolecular elimination) mechanism, which has strict stereochemical requirements.

The E2 mechanism requires an anti-periplanar conformation, where the abstracted proton and the leaving group (chloride) are in the same plane but on opposite sides of the C-C bond. In (S)-(1-Chloropropyl)benzene, rotation around the C1-C2 bond allows a specific hydrogen atom on C2 to align anti-periplanar to the chlorine atom on C1. The base then abstracts this proton in a concerted step with the formation of the C=C double bond and the departure of the chloride ion. This stereospecific pathway leads predominantly to the formation of (E)-1-phenyl-1-propene.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key workflows and mechanisms related to (S)-(1-Chloropropyl)benzene.

Caption: Experimental workflow for the synthesis and analysis of (S)-(1-Chloropropyl)benzene.

Caption: Stereochemistry of the E2 elimination of (S)-(1-Chloropropyl)benzene.

Caption: Logical relationships between key chemical species.

References

• 1. (S)-1-Chloro-1-phenylpropane | 10316-10-6 [chemicalbook.com]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. (R)-1-Chloro-1-phenylpropane | 10299-90-8 [chemicalbook.com]
• 4. 4.7. Optical Rotation – Introduction to Organic Chemistry [saskoer.ca]
• 5. phx.phenomenex.com [phx.phenomenex.com]

An In-depth Technical Guide to (S)-1-chloro-1-phenylpropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-1-chloro-1-phenylpropane is a chiral organochlorine compound that holds significance as a synthetic intermediate in various chemical transformations, including those relevant to pharmaceutical development. Its stereochemistry at the benzylic position makes it a valuable building block for the synthesis of enantiomerically pure molecules, a critical aspect in modern drug discovery where the biological activity of stereoisomers can differ significantly.[1][2][3] This guide provides a comprehensive overview of its nomenclature, physicochemical and spectroscopic properties, synthesis, and key reactions, tailored for professionals in the chemical and pharmaceutical sciences.

Nomenclature and Synonyms

The systematic and common names for this compound are crucial for unambiguous identification in literature and chemical databases.

Identifier Type	Name/Value
IUPAC Name	(S)-1-chloro-1-phenylpropane[4]
Synonym	(-)-[(S)-1-Chloropropyl]benzene[4]
CAS Number	10316-10-6[4]

Physicochemical and Spectroscopic Properties

The following tables summarize the key physical and spectroscopic data for 1-chloro-1-phenylpropane. It is important to note that while some data is specific to the (S)-enantiomer, other data is for the racemic mixture.

Physicochemical Properties

Property	Value	Notes
Molecular Formula	C₉H₁₁Cl
Molecular Weight	154.64 g/mol
Boiling Point	221 °C	For the related isomer, 1-chloro-3-phenylpropane.[5]
Density	1.046 g/mL	For the related isomer, 1-chloro-3-phenylpropane.[5]
Refractive Index	1.521-1.523	For the related isomer, 1-chloro-3-phenylpropane.[5]
Specific Optical Rotation ([α]D)	Data not available in the searched literature.	This is a critical parameter for characterizing the enantiomeric purity.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of (S)-1-chloro-1-phenylpropane. The data presented below is for the racemic mixture, 1-chloro-1-phenylpropane.[6]

Spectroscopy Type	Key Data and Interpretation
¹H NMR	Data for the specific compound is not fully detailed in the provided search results. General chemical shifts for similar structures suggest the following approximate regions: δ 7.2-7.4 (m, 5H, Ar-H), δ 4.8-5.0 (t, 1H, CHCl), δ 1.8-2.1 (m, 2H, CH₂), δ 0.9-1.1 (t, 3H, CH₃).
¹³C NMR	Spectra for 1-chloro-1-phenylpropane are available.[6] The key resonances would include the benzylic carbon (CHCl), the aromatic carbons, and the aliphatic carbons of the propyl chain.
Infrared (IR)	IR spectra for 1-chloro-1-phenylpropane are available.[6] Expected characteristic peaks would include C-H stretching (aromatic and aliphatic), C=C stretching (aromatic), and C-Cl stretching.
Mass Spectrometry (MS)	Mass spectra for 1-chloro-1-phenylpropane are available.[6] The molecular ion peak and fragmentation pattern would be key identifiers.

Synthesis and Experimental Protocols

The enantioselective synthesis of (S)-1-chloro-1-phenylpropane is paramount to its application in chiral drug development. A common strategy involves the stereospecific conversion of a readily available chiral precursor, such as (S)-1-phenyl-1-propanol.

Enantioselective Synthesis from (S)-1-Phenyl-1-propanol

A potential synthetic route involves the chlorination of (S)-1-phenyl-1-propanol with retention or inversion of configuration, depending on the chosen reagent and reaction conditions. A common method for converting secondary alcohols to chlorides is using thionyl chloride (SOCl₂).

Experimental Protocol: Chlorination of (S)-1-Phenyl-1-propanol with Thionyl Chloride

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂ byproducts), place a solution of (S)-1-phenyl-1-propanol in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Cooling: Cool the flask in an ice bath to 0 °C.

• Reagent Addition: Slowly add thionyl chloride (SOCl₂) dropwise to the stirred solution. The molar ratio of thionyl chloride to the alcohol is typically between 1.1 and 1.5 to ensure complete conversion. The reaction is often performed in the presence of a base like pyridine (B92270) to neutralize the generated HCl.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).

• Work-up: Carefully quench the reaction by slowly adding ice-cold water. Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield (S)-1-chloro-1-phenylpropane.

Note: The stereochemical outcome (retention or inversion) of this reaction can be influenced by the solvent and the presence or absence of a base. Without a base, the reaction may proceed with retention of configuration via an Sₙi mechanism. With a base like pyridine, an Sₙ2 mechanism with inversion of configuration is more likely.

Caption: Synthetic workflow for (S)-1-chloro-1-phenylpropane.

Chemical Reactions and Experimental Protocols

(S)-1-chloro-1-phenylpropane, as a secondary benzylic halide, readily undergoes nucleophilic substitution reactions. The reaction mechanism, either Sₙ1 or Sₙ2, is influenced by the nucleophile, solvent, and temperature.[5][7]

Nucleophilic Substitution Reactions

The benzylic position of (S)-1-chloro-1-phenylpropane is activated towards both Sₙ1 and Sₙ2 pathways due to the ability of the phenyl group to stabilize both a carbocation intermediate (Sₙ1) and the transition state (Sₙ2).

Experimental Protocol: General Procedure for Nucleophilic Substitution

• Setup: In a round-bottom flask, dissolve (S)-1-chloro-1-phenylpropane in a suitable solvent. The choice of solvent is critical: polar protic solvents (e.g., ethanol, water) favor Sₙ1 reactions, while polar aprotic solvents (e.g., acetone, DMSO) favor Sₙ2 reactions.

• Nucleophile Addition: Add the nucleophile to the solution. For Sₙ2 reactions, a high concentration of a strong nucleophile is typically used. For Sₙ1 reactions, a weaker nucleophile, which can also be the solvent (solvolysis), is often employed.

• Reaction Conditions: Heat the reaction mixture if necessary, while monitoring the progress by an appropriate analytical technique (e.g., TLC, GC, or HPLC).

• Work-up and Purification: After the reaction is complete, the work-up procedure will depend on the nature of the product and the reaction medium. Typically, it involves extraction, washing, drying, and purification by chromatography or distillation.

Caption: Reaction pathways for (S)-1-chloro-1-phenylpropane.

Applications in Drug Development

Chiral molecules are of paramount importance in the pharmaceutical industry, as the stereochemistry of a drug can profoundly impact its pharmacological and toxicological properties.[1][2][3] While specific applications of (S)-1-chloro-1-phenylpropane in marketed drugs are not widely documented, its value lies in its potential as a chiral building block.

Chiral (1-chloroalkyl)benzenes are versatile intermediates for the synthesis of more complex molecules with a defined stereocenter. They can be used to introduce the 1-phenylpropyl moiety into a larger molecule through nucleophilic substitution reactions, where the stereochemistry at the benzylic carbon is controlled. This is particularly relevant in the synthesis of chiral amines, ethers, and other compounds that may possess biological activity.

The ability to perform stereospecific reactions with intermediates like (S)-1-chloro-1-phenylpropane allows for the efficient construction of single-enantiomer drug candidates, avoiding the need for costly and often difficult chiral separations later in the synthetic sequence. This aligns with the current trend in the pharmaceutical industry to develop enantiomerically pure drugs to improve efficacy and reduce side effects.[1]

Conclusion

(S)-1-chloro-1-phenylpropane is a valuable chiral intermediate in organic synthesis. This guide has provided a detailed overview of its nomenclature, properties, synthesis, and reactivity. For researchers and professionals in drug development, a thorough understanding of such chiral building blocks is essential for the design and synthesis of next-generation therapeutics. Further research to determine its specific optical rotation and to explore its utility in the synthesis of novel bioactive compounds is warranted.

References

• 1. The significance of chirality in contemporary drug discovery-a mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. spectrabase.com [spectrabase.com]
• 7. amherst.edu [amherst.edu]

An In-depth Technical Guide to the Physical and Chemical Properties of (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(1-Chloropropyl)benzene is a chiral halogenated hydrocarbon with potential applications in organic synthesis and as a building block for pharmaceutical compounds. Its stereochemistry plays a crucial role in the biological activity and pharmacokinetic properties of its derivatives. This technical guide provides a comprehensive overview of the known physical and chemical properties of (S)-(1-Chloropropyl)benzene, including its structure, spectral data, and reactivity. This document also outlines a detailed, proposed experimental protocol for its synthesis, purification, and characterization, addressing the current gap in available specific procedural information.

Introduction

(S)-(1-Chloropropyl)benzene, also known as (S)-1-phenyl-1-chloropropane, is an organic compound of interest in stereoselective synthesis. The presence of a chiral center at the benzylic position makes it a valuable precursor for the synthesis of enantiomerically pure molecules, particularly in the field of medicinal chemistry. Understanding its physical and chemical properties is paramount for its effective utilization in research and development.

Physical Properties

Property	Value	Source
Molecular Formula	C₉H₁₁Cl	--INVALID-LINK--
Molecular Weight	154.64 g/mol	--INVALID-LINK--
CAS Number	10316-10-6	--INVALID-LINK--
Predicted Boiling Point	202.3 ± 9.0 °C	Not available in search results
Predicted Density	1.024 ± 0.06 g/cm³	Not available in search results
Specific Rotation [α]	Not experimentally determined	-
Appearance	Colorless liquid (presumed)	General knowledge

Chemical Properties

Reactivity

(S)-(1-Chloropropyl)benzene is a reactive compound, primarily due to the presence of a chlorine atom at a benzylic position. The C-Cl bond is susceptible to nucleophilic substitution and elimination reactions. The stereochemistry of the starting material will influence the stereochemical outcome of these reactions.

• Elimination Reactions: In the presence of a base, (S)-(1-Chloropropyl)benzene can undergo elimination reactions to form propenylbenzene isomers. The mechanism (E1 or E2) will depend on the strength of the base, the solvent, and the temperature. For instance, reaction with a strong, non-nucleophilic base would likely favor an E2 mechanism.

Stability

As a halogenated hydrocarbon, (S)-(1-Chloropropyl)benzene should be stored in a cool, dry place away from incompatible materials such as strong bases and oxidizing agents. It may be sensitive to light and moisture over time.

Spectral Data

Detailed spectral data for the pure (S)-enantiomer are not widely published. The following data for the racemic mixture of (1-Chloropropyl)benzene can be used as a reference.[1]

Spectrum Type	Key Features
¹H NMR (CDCl₃)	Aromatic protons (multiplet, ~7.2-7.4 ppm), benzylic proton (triplet, ~4.8 ppm), methylene (B1212753) protons (multiplet, ~2.0-2.2 ppm), methyl protons (triplet, ~1.0 ppm).
¹³C NMR (CDCl₃)	Aromatic carbons (~126-142 ppm), benzylic carbon (~64 ppm), methylene carbon (~33 ppm), methyl carbon (~12 ppm).
Mass Spectrometry (GC-MS)	Molecular ion peak (m/z = 154), characteristic fragment ions corresponding to the loss of Cl (m/z = 119) and the propyl chain.
Infrared (IR)	C-H stretching (aromatic and aliphatic), C=C stretching (aromatic), C-Cl stretching.

Proposed Experimental Protocols

Due to the lack of specific, published experimental procedures for the synthesis and characterization of (S)-(1-Chloropropyl)benzene, the following protocols are proposed based on established stereospecific reactions and standard analytical techniques.

Synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-Phenyl-1-propanol

This proposed synthesis involves the stereospecific conversion of a chiral alcohol to a chiral alkyl chloride using thionyl chloride, a reaction known to proceed with inversion of configuration.

Reaction:

(S)-1-Phenyl-1-propanol + SOCl₂ → (R)-(1-Chloropropyl)benzene + SO₂ + HCl

Note: To obtain the (S)-enantiomer, one would need to start with (R)-1-phenyl-1-propanol. The following protocol describes the synthesis from the more commercially available (S)-1-phenyl-1-propanol, which would yield (R)-(1-Chloropropyl)benzene. The procedure for the (S)-target would be identical, starting with the (R)-alcohol.

Materials:

• (S)-1-Phenyl-1-propanol

• Thionyl chloride (SOCl₂)

• Pyridine (B92270) (optional, as a scavenger for HCl)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a stirred solution of (S)-1-phenyl-1-propanol (1 equivalent) in anhydrous diethyl ether at 0 °C under an inert atmosphere, slowly add thionyl chloride (1.1 equivalents).

• If desired, pyridine (1.1 equivalents) can be added to the reaction mixture to neutralize the HCl generated.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring it over ice-cold water.

• Separate the organic layer and wash it sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

Purification

The crude product can be purified by vacuum distillation to obtain pure (S)-(1-Chloropropyl)benzene.

Characterization

The purified product should be characterized by the following methods to confirm its identity, purity, and stereochemical integrity.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• GC-MS: To determine the molecular weight and fragmentation pattern.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric excess (e.e.) of the product. A suitable chiral stationary phase (e.g., a cyclodextrin-based column) and mobile phase would need to be developed.

• Polarimetry: To measure the specific rotation of the enantiomerically enriched product.

Visualizations

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of (R)-(1-Chloropropyl)benzene.

Analytical Workflow for Characterization

Caption: Workflow for the analytical characterization of the final product.

Conclusion

(S)-(1-Chloropropyl)benzene is a chiral molecule with significant potential in synthetic organic chemistry. This guide has consolidated the available information on its physical and chemical properties and has provided a detailed, albeit proposed, framework for its synthesis and characterization. Further experimental work is required to determine the precise physical constants and to validate the proposed synthetic and analytical protocols. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the field of drug development and chemical synthesis.

References

• 1. (1-Chloropropyl)benzene | C9H11Cl | CID 524241 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(1-Chloropropyl)benzene is a chiral halogenated aromatic compound. Its stereospecific properties make it a molecule of interest in organic synthesis and as a potential building block in the development of new pharmaceutical agents. The precise spatial arrangement of the chloro group confers specific optical and biological activities, distinguishing it from its (R)-enantiomer and the racemic mixture. This document provides a comprehensive technical overview of (S)-(1-Chloropropyl)benzene, including its chemical and physical properties, a proposed synthetic pathway, and relevant reaction mechanisms.

Chemical and Physical Properties

Table 1: Physicochemical Properties of (1-Chloropropyl)benzene (B1595785) (Racemic)

Property	Value	Source
Molecular Formula	C₉H₁₁Cl	[1]
Molecular Weight	154.64 g/mol	[1]
Boiling Point	Not Available
Melting Point	Not Available
Density	Not Available
CAS Number (Racemic)	934-11-2	[1][2][3]

Note: Quantitative data for the specific (S)-enantiomer, such as boiling point, melting point, and density, are not well-documented in publicly accessible literature. The most critical distinguishing characteristic, the specific optical rotation, is also not readily found in the searched literature for the pure (S)-enantiomer. For enantiomerically pure compounds, specific rotation is a critical parameter for identification and quality control[4].

Synthesis and Experimental Protocols

A plausible and efficient method for the stereoselective synthesis of (S)-(1-Chloropropyl)benzene involves the chlorination of the corresponding chiral alcohol, (S)-1-phenyl-1-propanol. This approach ensures the retention of the desired stereochemistry at the benzylic carbon.

Proposed Synthetic Pathway: Stereoselective Chlorination

The synthesis begins with the commercially available or synthetically prepared (S)-1-phenyl-1-propanol. The hydroxyl group is then substituted with a chlorine atom using a suitable chlorinating agent that proceeds with inversion of configuration, such as thionyl chloride (SOCl₂) in the presence of a non-chiral base like pyridine (B92270) to neutralize the HCl byproduct.

Experimental Protocol: Synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenyl-1-propanol

Materials:

• (S)-1-phenyl-1-propanol

• Thionyl chloride (SOCl₂)

• Pyridine

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, dissolve (S)-1-phenyl-1-propanol (1 equivalent) in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine (1.1 equivalents) to the stirred solution.

• To this mixture, add thionyl chloride (1.1 equivalents) dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC).

• Quench the reaction by slowly adding a saturated sodium bicarbonate solution.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography to yield pure (S)-(1-Chloropropyl)benzene.

Note: This is a generalized protocol. Optimization of reaction conditions, including solvent, temperature, and reaction time, may be necessary to achieve high yield and enantiomeric purity.

Reactions of (S)-(1-Chloropropyl)benzene

(S)-(1-Chloropropyl)benzene can undergo various reactions, with elimination being a prominent pathway, particularly in the presence of a base.

E2 Elimination Reaction

When treated with a strong, non-nucleophilic base, (S)-(1-Chloropropyl)benzene can undergo an E2 (bimolecular elimination) reaction to form propenylbenzene. The stereochemistry of the starting material influences the geometry of the resulting alkene.

References

• 1. (1-Chloropropyl)benzene | C9H11Cl | CID 524241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1-chloropropyl)benzene | CAS#:934-11-2 | Chemsrc [chemsrc.com]
• 3. (1-chloropropyl)benzene | 934-11-2 [chemicalbook.com]
• 4. Specific rotation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to (S)-(1-Chloropropyl)benzene: Synthesis, Properties, and Pharmaceutical Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(1-Chloropropyl)benzene is a chiral halogenated hydrocarbon that serves as a valuable intermediate in synthetic organic chemistry. Its stereospecific configuration makes it a significant building block for the asymmetric synthesis of more complex molecules, particularly within the pharmaceutical industry. The introduction of a chlorine atom provides a reactive site for various nucleophilic substitution and coupling reactions, while the chiral center allows for the construction of enantiomerically pure active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of the molecular properties, synthesis, and potential applications of (S)-(1-Chloropropyl)benzene, with a focus on methodologies relevant to drug discovery and development.

Molecular Properties and Data

The fundamental molecular and physical properties of (1-chloropropyl)benzene (B1595785) are summarized below. It is important to note that while the molecular formula and weight are specific to the (S)-enantiomer, some of the experimental data may have been determined from racemic mixtures.

Property	Value	Reference
Molecular Formula	C₉H₁₁Cl	[1][2]
Molecular Weight	154.64 g/mol	[1][2]
CAS Number	934-11-2 (for the racemate)
Appearance	Colorless oil (presumed)
Boiling Point	70-74 °C at 3 mmHg (for 2-chloro-1-phenylpropane)
Kovats Retention Index	1131, 1133 (non-polar column)	[3]

Enantioselective Synthesis

The synthesis of enantiomerically pure (S)-(1-Chloropropyl)benzene is most effectively achieved through a two-step process starting from benzaldehyde (B42025). This pathway involves the asymmetric synthesis of the precursor alcohol, (S)-1-phenyl-1-propanol, followed by a stereoselective chlorination.

Experimental Protocol 1: Synthesis of (S)-1-phenyl-1-propanol

A highly efficient method for the synthesis of (S)-1-phenyl-1-propanol is the catalytic enantioselective addition of diethylzinc (B1219324) to benzaldehyde, as detailed in Organic Syntheses.[4]

Materials:

• Benzaldehyde

• Diethylzinc (1.0 M solution in hexanes)

• (2S)-(-)-3-exo-(Dimethylamino)isoborneol ((2S)-DAIB)

• Toluene (B28343), anhydrous

• Saturated aqueous ammonium (B1175870) chloride solution

• 2 M aqueous hydrochloric acid solution

• Ether

• Anhydrous sodium sulfate

• Argon gas

Procedure:

• A Schlenk tube is charged with (2S)-DAIB under an argon atmosphere.

• Anhydrous toluene is added, followed by a 1.0 M solution of diethylzinc in hexanes, and the mixture is stirred at room temperature.

• Benzaldehyde is added dropwise to the catalyst solution at 0°C.

• The reaction mixture is stirred at 0°C for 6 hours.

• The reaction is quenched by the careful addition of a saturated aqueous ammonium chloride solution.

• The layers are separated, and the aqueous layer is extracted with ether.

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by Kugelrohr distillation to yield (S)-1-phenyl-1-propanol.

This procedure has been reported to produce the desired alcohol in high yield (97%) and excellent enantiomeric excess (95.4% ee).[4]

Experimental Protocol 2: Conversion of (S)-1-phenyl-1-propanol to (S)-(1-Chloropropyl)benzene

The conversion of the chiral alcohol to the corresponding chloride can be achieved using various chlorinating agents. A common method that often proceeds with inversion of configuration (Sₙ2 mechanism) is the use of thionyl chloride (SOCl₂) or a triphenylphosphine/N-chlorosuccinimide system. The stereochemical outcome can be influenced by the reaction conditions and the presence of neighboring groups.[5]

General Procedure using Thionyl Chloride:

• (S)-1-phenyl-1-propanol is dissolved in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or diethyl ether) and cooled in an ice bath.

• Thionyl chloride is added dropwise with stirring. A small amount of a base like pyridine (B92270) may be added to neutralize the HCl generated.

• The reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC).

• The reaction is carefully quenched with water or a saturated sodium bicarbonate solution.

• The organic layer is separated, washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the crude (S)-(1-Chloropropyl)benzene.

• Purification can be achieved by vacuum distillation.

Synthetic Workflow

The logical flow for the synthesis of (S)-(1-Chloropropyl)benzene is depicted in the following diagram.

Synthetic pathway for (S)-(1-Chloropropyl)benzene.

Applications in Drug Development

Chiral intermediates are fundamental to the synthesis of single-enantiomer drugs, which often exhibit improved efficacy and safety profiles compared to their racemic counterparts. (S)-(1-Chloropropyl)benzene, as a chiral building block, holds significant potential in the pharmaceutical industry.

The chlorine atom can be readily displaced by a range of nucleophiles, including amines, thiols, and carbanions, to introduce new functional groups and build molecular complexity. This reactivity makes it a valuable precursor for creating libraries of compounds for high-throughput screening in drug discovery programs.

Conclusion

(S)-(1-Chloropropyl)benzene is a valuable chiral intermediate with significant potential for application in the pharmaceutical industry. Its enantioselective synthesis can be reliably achieved through a two-step process involving the asymmetric alkylation of benzaldehyde followed by stereoselective chlorination of the resulting alcohol. The methodologies presented in this guide offer a robust framework for the preparation of this and related chiral building blocks, which are essential for the development of modern, enantiomerically pure pharmaceuticals. Further research into the applications of (S)-(1-Chloropropyl)benzene is likely to uncover its role in the synthesis of novel therapeutic agents.

References

• 1. Benzene, (1-chloropropyl) [webbook.nist.gov]
• 2. Benzene, (1-chloropropyl) [webbook.nist.gov]
• 3. Benzene, (1-chloropropyl) [webbook.nist.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Highly stereoselective chlorination of β-substituted cyclic alcohols using PPh3–NCS: factors that control the stereoselectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol using Saccharomyces cerevisiae reductase with high enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral 1-Chloropropylbenzene: A Comprehensive Technical Guide to its Synthesis and Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral 1-chloropropylbenzene is a valuable building block in organic synthesis, particularly in the development of pharmaceuticals where stereochemistry plays a critical role in efficacy and safety. This technical guide provides an in-depth overview of the synthesis and discovery of chiral 1-chloropropylbenzene, with a focus on enantioselective methodologies. It includes detailed experimental protocols for key synthetic transformations, a summary of quantitative data, and visualizations of the synthetic workflows. While the specific "discovery" of this compound is not historically landmarked, its synthesis is rooted in the fundamental principles of stereochemistry and asymmetric synthesis, the history of which provides essential context. This document is intended to be a comprehensive resource for researchers and professionals in the field of medicinal chemistry and drug development.

Introduction: The Significance of Chirality in Drug Development

Chirality is a fundamental property of molecules that has profound implications in pharmacology and medicinal chemistry. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit significantly different pharmacological and toxicological profiles. One enantiomer may be therapeutically active, while the other could be inactive or even harmful.[1] This understanding has led to a paradigm shift in the pharmaceutical industry from the development of racemic mixtures to single-enantiomer drugs, a concept often referred to as "chiral switching".[2] The demand for enantiomerically pure compounds has driven the development of sophisticated methods for asymmetric synthesis and chiral resolution.[3] Chiral alkyl halides, such as 1-chloropropylbenzene, are important motifs and intermediates in the synthesis of these complex, single-enantiomer pharmaceutical agents.[4]

Historical Context: The Dawn of Stereochemistry

The understanding of chirality dates back to the 19th century with the pioneering work of scientists like Jean-Baptiste Biot, who first observed the rotation of plane-polarized light by solutions of organic compounds. However, it was Louis Pasteur's meticulous separation of tartaric acid crystals in 1848 that provided the first tangible evidence of molecular asymmetry. Later, in 1896, Paul Walden's work on the interconversion of enantiomers of malic acid led to the discovery of the "Walden inversion," a key concept in nucleophilic substitution reactions where the stereochemical configuration of a chiral center is inverted.[5][6] These fundamental discoveries laid the groundwork for the development of stereoselective synthesis, a field that is central to the preparation of chiral molecules like 1-chloropropylbenzene.

Synthetic Strategies for Chiral 1-Chloropropylbenzene

The synthesis of enantiomerically enriched 1-chloropropylbenzene can be broadly approached through two main strategies:

• Asymmetric Synthesis: The creation of the desired enantiomer from a prochiral precursor using a chiral catalyst or reagent.

• Chiral Resolution: The separation of a racemic mixture of 1-chloropropylbenzene or a precursor into its individual enantiomers.

This guide will focus on the more modern and efficient asymmetric synthesis routes, which are generally preferred in industrial applications due to their higher potential yields of the desired enantiomer.

Asymmetric Synthesis via Reduction of a Prochiral Ketone

A common and effective strategy for synthesizing chiral 1-chloropropylbenzene involves the asymmetric reduction of a precursor ketone, such as 3-chloro-1-phenyl-1-propanone or β-chloropropiophenone, to the corresponding chiral alcohol, followed by a stereospecific chlorination reaction.

Workflow for Asymmetric Synthesis:

Caption: Asymmetric synthesis of chiral 1-chloropropylbenzene.

The enantioselective reduction of 3-chloro-1-phenyl-1-propanone is a key step in this synthetic route. This can be achieved using various methods, including chiral borane complexes or biocatalysis.

Quantitative Data for Asymmetric Reduction:

Method/Catalyst	Substrate	Product	Enantiomeric Excess (ee)	Yield	Reference
Chiral Borane Complexes	3-chloro-1-phenylpropan-1-one	(R)-(+)-3-chloro-1-phenyl-1-propanol	High	Good	[7]
Lipase (B570770) CALB (Dynamic Kinetic Resolution)	3-chloro-1-phenylpropan-1-ol	(R)-(+)-3-chloro-1-phenylpropan-1-ol	99.5%	92.1%	[8]

Experimental Protocol: Asymmetric Reduction using a Chiral Borane Complex (Illustrative)

This protocol is a general representation based on known methods for the asymmetric reduction of ketones.

• Preparation: A flame-dried reaction vessel is charged with a chiral catalyst (e.g., a CBS catalyst) under an inert atmosphere (argon or nitrogen).

• Reagent Addition: Anhydrous solvent (e.g., toluene) is added, and the solution is cooled to the desired temperature (e.g., -20 °C). A solution of a borane reducing agent (e.g., borane-dimethyl sulfide (B99878) complex) is added dropwise.

• Substrate Addition: A solution of 3-chloro-1-phenyl-1-propanone in the same solvent is added slowly to the reaction mixture.

• Reaction Monitoring: The reaction is stirred at the specified temperature and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Quenching and Workup: The reaction is carefully quenched by the slow addition of methanol, followed by dilute hydrochloric acid. The mixture is then extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude chiral alcohol is purified by flash column chromatography on silica (B1680970) gel.

The conversion of the chiral alcohol to the corresponding alkyl chloride must proceed with a predictable stereochemical outcome. Two common methods for this transformation are the use of thionyl chloride (SOCl₂) and the Appel reaction. The stereochemistry of the product (retention or inversion) depends on the reaction conditions.

• With Thionyl Chloride (SOCl₂):

  • In the absence of a base (like pyridine): The reaction often proceeds with retention of configuration via an SNi (internal nucleophilic substitution) mechanism.[5]

  • In the presence of pyridine: The reaction proceeds with inversion of configuration via an SN2 mechanism, also known as a Walden inversion.[5][9]

• Appel Reaction (PPh₃, CCl₄): This reaction typically proceeds with inversion of configuration via an SN2 mechanism.[10]

Workflow for Stereospecific Chlorination:

Caption: Stereochemical outcomes of chlorination reactions.

Quantitative Data for Chlorination of Alcohols:

Reagent	Conditions	Stereochemical Outcome	Typical Yield	Reference
SOCl₂	No base	Retention (SNi)	High	[5]
SOCl₂	Pyridine	Inversion (SN2)	High	[5][9]
PPh₃, CCl₄	Mild	Inversion (SN2)	High	[10]

Experimental Protocol: Conversion of Chiral Alcohol to Alkyl Chloride with Inversion (Appel Reaction - Illustrative)

• Preparation: A solution of the chiral alcohol (e.g., (S)-3-chloro-1-phenyl-1-propanol) and triphenylphosphine (B44618) (PPh₃) in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or acetonitrile) is prepared in a flame-dried flask under an inert atmosphere.

• Reagent Addition: The solution is cooled in an ice bath, and carbon tetrachloride (CCl₄) is added dropwise.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred until completion, as monitored by TLC.

• Workup: The solvent is removed under reduced pressure. The residue is triturated with a nonpolar solvent (e.g., hexanes) to precipitate the triphenylphosphine oxide byproduct. The solid is removed by filtration.

• Purification: The filtrate is concentrated, and the crude alkyl chloride is purified by flash column chromatography.

Chiral Resolution via Enzymatic Hydrolysis

An alternative to asymmetric synthesis is the kinetic resolution of a racemic mixture. Enzymatic resolution is a powerful technique that utilizes the stereoselectivity of enzymes, typically lipases, to preferentially react with one enantiomer, allowing for the separation of the two.

Workflow for Enzymatic Resolution:

Caption: Enzymatic resolution of a racemic ester.

Quantitative Data for Enzymatic Resolution:

Enzyme	Substrate	Products	Conversion	Optical Purity (ee)	Yield	Reference
Lipase P, Amano	Racemic 1-acetoxy-3-chloro-1-phenylpropane	(S)-(-)-1-acetoxy-3-chloro-1-phenylpropane and (R)-(+)-3-chloro-1-phenyl-propanol	~50%	(R)-alcohol: 82%	(S)-ester: 43.8%, (R)-alcohol: 48.1%	[11]

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution (Illustrative)

• Reaction Setup: Racemic 1-acetoxy-3-chloro-1-phenylpropane is suspended in a phosphate (B84403) buffer (pH ~7.2).

• Enzyme Addition: A lipase (e.g., Lipase P, Amano) is added to the mixture.

• Reaction: The mixture is stirred at a controlled temperature (e.g., 36 °C) for several days, with the reaction progress monitored by gas chromatography.

• Workup: Once approximately 50% conversion is reached, the reaction is stopped. The mixture is extracted with an organic solvent (e.g., ether). The combined organic layers are washed with water, dried, and concentrated.

• Separation and Purification: The resulting mixture of the unreacted (S)-ester and the hydrolyzed (R)-alcohol is separated by silica gel column chromatography.

Applications in Drug Development

Chiral 1-chloropropylbenzene and its derivatives are valuable intermediates in the synthesis of a variety of pharmaceutical compounds. The presence of the chiral center and the reactive chloro group allows for the stereoselective introduction of this fragment into larger molecules. For example, the corresponding chiral alcohol, 3-chloro-1-phenyl-1-propanol, is a known intermediate in the synthesis of antidepressant drugs.[7] The ability to synthesize specific enantiomers of these building blocks is crucial for accessing the desired stereoisomers of the final drug candidates, thereby optimizing their therapeutic effects and minimizing potential side effects.[1]

Conclusion

The synthesis of chiral 1-chloropropylbenzene is a testament to the advancements in asymmetric synthesis and stereochemical control. While the compound itself may not have a celebrated history of discovery, its preparation relies on fundamental principles that have shaped modern organic and medicinal chemistry. The methodologies outlined in this guide, including asymmetric reduction of prochiral ketones and enzymatic resolution, provide robust pathways to access enantiomerically pure forms of this important synthetic building block. The ability to control the stereochemical outcome of subsequent transformations, such as the conversion of the corresponding chiral alcohol to the desired chloride with either retention or inversion of configuration, offers synthetic chemists the flexibility required for the efficient and elegant synthesis of complex chiral molecules for drug discovery and development. The continued innovation in catalytic asymmetric methods will undoubtedly further refine and improve the synthesis of such valuable chiral intermediates.

References

• 1. (R)-(+)-1-Phenyl-1-propanol [webbook.nist.gov]
• 2. 9.3. Preparation of alkyl halides & related (RX) | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. organic chemistry - How to calculate the percentage yield for enantiomers in free radical halogenation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Chiral Alkyl Halides: Underexplored Motifs in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Walden inversion - Wikipedia [en.wikipedia.org]
• 7. nbinno.com [nbinno.com]
• 8. CN104388516A - Preparation of (R)-(+)-3-chloro-1-phenylpropan-1-ol - Google Patents [patents.google.com]
• 9. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 10. Appel Reaction [organic-chemistry.org]
• 11. EP0529085B1 - Process for producing optically active 3-chloro-1-phenyl-1-propanol and derivative thereof - Google Patents [patents.google.com]

The Enhanced Reactivity of Benzylic Halides: A Core Technical Guide for Drug Development Professionals

Introduction

Benzylic halides, organic compounds containing a halogen atom attached to a benzylic carbon, are of paramount importance in the fields of organic synthesis and medicinal chemistry. Their unique structural motif, where a halogenated alkyl group is directly connected to a benzene (B151609) ring, confers a heightened and tunable reactivity that makes them invaluable building blocks in the construction of complex molecular architectures, including a wide array of active pharmaceutical ingredients (APIs). This technical guide provides an in-depth exploration of the core principles governing the reactivity of benzylic halides, with a focus on the mechanistic dichotomy between S(_N)1 and S(_N)2 pathways, quantitative analysis of their reaction rates, and detailed experimental protocols for their study.

The Duality of Reaction Mechanisms: S(_N)1 and S(_N)2 Pathways

Benzylic halides exhibit a remarkable ability to undergo nucleophilic substitution reactions through both unimolecular (S(_N)1) and bimolecular (S(_N)2) mechanisms.[1][2] This dual reactivity stems from the electronic influence of the adjacent aromatic ring, which can stabilize both the carbocation intermediate of an S(_N)1 reaction and the transition state of an S(_N)2 reaction.[2][3] The operative pathway is delicately balanced and can be directed by carefully selecting the reaction conditions, including the structure of the benzylic halide, the nature of the nucleophile, the solvent, and the temperature.[2][4]

The S(_N)1 Pathway: Resonance-Stabilized Carbocation

In the presence of polar protic solvents and weak nucleophiles, benzylic halides readily undergo S(_N)1 reactions. The rate-determining step is the formation of a resonance-stabilized benzylic carbocation.[2][3] The exceptional stability of this intermediate is attributed to the delocalization of the positive charge across the aromatic ring.[2] Primary benzylic halides can undergo S(_N)1 reactions due to this stabilization, a pathway not typically observed for other primary alkyl halides.[3] Secondary and tertiary benzylic halides strongly favor the S(_N)1 mechanism due to the combined stabilizing effects of alkyl groups and the phenyl ring.[5]

Caption: S(_N)1 reaction pathway for a benzylic halide.

The S(_N)2 Pathway: Stabilized Transition State

With strong nucleophiles and in polar aprotic solvents, primary and secondary benzylic halides readily participate in S(_N)2 reactions.[4][5] The reactivity of benzylic halides in S(_N)2 reactions is enhanced because the p-orbitals of the adjacent benzene ring can overlap with the p-orbital of the carbon atom undergoing substitution in the transition state. This delocalization of electron density stabilizes the transition state, thereby lowering the activation energy and accelerating the reaction rate.[3] Tertiary benzylic halides, however, are generally unreactive via the S(_N)2 pathway due to significant steric hindrance.[6]

Caption: S(_N)2 reaction pathway for a benzylic halide.

Quantitative Analysis of Reactivity

The reactivity of benzylic halides is highly sensitive to the electronic nature of substituents on the aromatic ring. Electron-donating groups (EDGs) enhance the rate of S(_N)1 reactions by stabilizing the benzylic carbocation, while electron-withdrawing groups (EWGs) decelerate it. Conversely, for S(_N)2 reactions, the effect of substituents is more complex, but generally, both EDGs and EWGs can influence the reaction rate by altering the electronic properties of the transition state.

S(_N)1 Reactivity Data

The following table summarizes the first-order rate constants for the solvolysis of various substituted benzyl (B1604629) chlorides, providing a quantitative measure of their S(_N)1 reactivity.

Substituent	k(_solv) (s $^{-1}$ ) in 20% Acetonitrile/Water at 25°C
4-Methoxy	2.2
4-Methyl	1.8 x 10 $^{-3}$
H	3.0 x 10 $^{-5}$
4-Chloro	1.1 x 10 $^{-5}$
3-Bromo	7.7 x 10 $^{-7}$
3-Nitro	1.1 x 10 $^{-8}$
3,4-Dinitro	1.1 x 10 $^{-8}$
Data sourced from Richard, J. P., et al.[7]

S(_N)2 Reactivity Data

Quantitative data for S(_N)2 reactions of benzylic halides is also crucial for understanding their reactivity profile. The table below presents second-order rate constants for the reaction of substituted benzyl chlorides with the thiophenoxide ion.

Substituent	k (M $^{-1}$ s $^{-1}$ ) with Thiophenoxide in Methanol
4-Methoxy	1.05 x 10 $^{-2}$
4-Methyl	1.48 x 10 $^{-2}$
H	2.29 x 10 $^{-2}$
4-Chloro	3.55 x 10 $^{-2}$
4-Nitro	1.58 x 10 $^{-1}$
Data interpretation based on studies of substituent effects on S(_N)2 reactions of benzyl systems.[8]

Factors Influencing Reactivity and Mechanism

The choice between the S(_N)1 and S(_N)2 pathway for a benzylic halide is a multifactorial decision. A comprehensive understanding of these factors is essential for controlling reaction outcomes in a drug development setting.

References

• 1. amherst.edu [amherst.edu]
• 2. quora.com [quora.com]
• 3. chemtube3d.com [chemtube3d.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Precise dissection of kinetic data for solvolyses of benzoyl chloride into contributions from two simultaneous reaction channels - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdnsciencepub.com [cdnsciencepub.com]

An In-depth Technical Guide to the Key Reactions of (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(1-Chloropropyl)benzene is a chiral halogenated hydrocarbon with significant potential as a building block in asymmetric synthesis, particularly in the development of pharmaceutical intermediates. Its stereogenic center, located at the benzylic position, dictates the stereochemical outcome of its reactions, making it a valuable tool for introducing chirality into target molecules. This guide provides a comprehensive overview of the key reactions involving (S)-(1-Chloropropyl)benzene, including its synthesis, nucleophilic substitution, and elimination reactions. Detailed experimental protocols, quantitative data from analogous systems, and mechanistic visualizations are presented to facilitate its application in research and development.

Enantioselective Synthesis of (S)-(1-Chloropropyl)benzene)

The primary route to enantiomerically pure (S)-(1-Chloropropyl)benzene involves a two-step process starting from the prochiral ketone, 1-phenyl-1-propanone. The key step is the asymmetric reduction of the ketone to the corresponding (S)-1-phenyl-1-propanol, followed by a stereospecific chlorination.

Asymmetric Reduction of 1-Phenyl-1-propanone

The enantioselective reduction of 1-phenyl-1-propanone to (S)-1-phenyl-1-propanol can be achieved with high efficiency and enantiomeric excess (ee) using various catalytic systems.

. Asymmetric transfer hydrogenation using a chiral ruthenium catalyst is a widely used method.[1] . Biocatalytic reduction with yeast, such as Saccharomyces cerevisiae, offers a green chemistry approach to obtaining the (S)-alcohol.

Catalyst System	Substrate	Product	Yield (%)	ee (%)	Reference
RuCl(p-cymene)[(R,R)-TsDPEN]	1-Phenyl-1-propanone	(S)-1-Phenyl-1-propanol	>95	>98	Analogous System[1]
Saccharomyces cerevisiae	1-Phenyl-1-propanone	(S)-1-Phenyl-1-propanol	High	High	General Method

Experimental Protocol: Asymmetric Transfer Hydrogenation [1]

• A solution of the chiral ruthenium catalyst (e.g., RuCl(p-cymene)[(R,R)-TsDPEN]) (0.01 mol%) in a suitable solvent (e.g., isopropanol) is prepared in a reaction vessel under an inert atmosphere.

• 1-Phenyl-1-propanone (1.0 eq) is added to the solution.

• A hydrogen donor, such as formic acid or isopropanol, is added.

• The reaction mixture is stirred at a controlled temperature (e.g., 40-60 °C) for a specified time (e.g., 8-24 hours).

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel to afford (S)-1-phenyl-1-propanol.

Chlorination of (S)-1-Phenyl-1-propanol

The conversion of the chiral alcohol to the corresponding chloride can be achieved using thionyl chloride (SOCl₂). The stereochemical outcome of this reaction is highly dependent on the reaction conditions.

• With Retention of Configuration (SNi mechanism): In the absence of a base, the reaction with thionyl chloride proceeds through an internal nucleophilic substitution (SNi) mechanism, leading to retention of stereochemistry.

• With Inversion of Configuration (SN2 mechanism): In the presence of a base like pyridine, the mechanism switches to a bimolecular nucleophilic substitution (SN2), resulting in inversion of the stereocenter.

Therefore, to synthesize (S)-(1-Chloropropyl)benzene from (S)-1-phenyl-1-propanol, the reaction should be carried out in the absence of pyridine.

Experimental Protocol: Chlorination with Retention (SNi)

• To a solution of (S)-1-phenyl-1-propanol (1.0 eq) in a dry, aprotic solvent (e.g., diethyl ether or dichloromethane) at 0 °C, thionyl chloride (1.2 eq) is added dropwise.

• The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 2-4 hours.

• The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure to yield (S)-(1-Chloropropyl)benzene.

Figure 1. Synthetic workflow for (S)-(1-Chloropropyl)benzene.

Nucleophilic Substitution Reactions

(S)-(1-Chloropropyl)benzene is a secondary benzylic halide, making it susceptible to SN2 reactions. These reactions proceed with inversion of configuration at the stereocenter.[2][3]

SN2 Reaction with Azide (B81097)

A common SN2 reaction is the substitution with sodium azide (NaN₃) to form the corresponding (R)-1-azido-1-phenylpropane. This product can be further reduced to the chiral amine.

Experimental Protocol: SN2 Azidation

• A mixture of (S)-(1-Chloropropyl)benzene (1.0 eq) and sodium azide (1.5 eq) in a polar aprotic solvent such as dimethylformamide (DMF) is prepared.

• The mixture is heated to a moderate temperature (e.g., 50-70 °C) and stirred for several hours.

• Reaction progress is monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and diluted with water.

• The product is extracted with an organic solvent (e.g., diethyl ether).

• The combined organic layers are washed with water and brine, then dried over anhydrous sodium sulfate.

• The solvent is evaporated to give (R)-1-azido-1-phenylpropane.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. SN2 Reaction Mechanism [chemistrysteps.com]

The Role of (S)-(1-Chloropropyl)benzene as a Chiral Building Block: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(S)-(1-Chloropropyl)benzene is a valuable chiral building block in organic synthesis, offering a strategic entry point for the introduction of a stereogenic center in the development of complex molecules, including pharmaceutical intermediates. This technical guide provides an in-depth overview of its synthesis, key reactions, and potential applications, with a focus on experimental details and quantitative data.

Introduction to Chiral Building Blocks and (S)-(1-Chloropropyl)benzene

Chirality is a fundamental property in drug discovery and development, as the enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. The use of enantiomerically pure starting materials, known as chiral building blocks, is a cornerstone of modern asymmetric synthesis, enabling the construction of complex chiral molecules with high stereochemical control. (S)-(1-Chloropropyl)benzene, with its defined stereocenter at the benzylic position, serves as a versatile synthon for introducing the (S)-1-phenylpropyl moiety into a target molecule. Its utility stems from the reactivity of the benzylic chloride, which can undergo stereospecific nucleophilic substitution reactions.

Enantioselective Synthesis of (S)-(1-Chloropropyl)benzene

The most common and efficient route to enantiomerically enriched (S)-(1-Chloropropyl)benzene involves a two-step sequence starting from the prochiral ketone, propiophenone (B1677668). This approach consists of an initial asymmetric reduction to form the chiral precursor, (S)-1-phenylpropanol, followed by a stereospecific conversion of the alcohol to the chloride.

Step 1: Asymmetric Reduction of Propiophenone to (S)-1-Phenylpropanol

The enantioselective reduction of propiophenone is a well-established transformation that can be achieved with high efficiency and enantioselectivity using various catalytic systems. Biocatalysis, in particular, offers a green and highly selective method.

Table 1: Quantitative Data for the Asymmetric Reduction of Propiophenone to (S)-1-Phenylpropanol

Catalyst System	Substrate	Product	Configuration	Enantiomeric Excess (ee)	Yield/Conversion	Reference
Polystyrene-anchored (-)-DAIB	Propiophenone	(S)-1-Phenylpropanol	S	95.4%	97%	[1]
Whole cells of Pichia glucozyma	Propiophenone	(S)-1-Phenylpropanol	S	High	High	[2]
Yeast reductase YOL151W	3-chloro-1-phenyl-1-propanone	(S)-3-chloro-1-phenyl-1-propanol	S	100%	100% Conversion	[3]
Nocardia corallina B-276	Propiophenone	(R)-1-Phenylpropanol	R	76% (88/12 R/S)	68% Conversion	[4]

Experimental Protocol: Asymmetric Reduction of Propiophenone using a Polystyrene-Anchored DAIB Catalyst [1]

This protocol is adapted from the procedure described in Organic Syntheses.

• Materials:

  • Propiophenone

  • Diethylzinc (B1219324)

  • Polystyrene-anchored (-)-DAIB (di-sec-butylamino-iso-borneol)

  • Toluene (B28343) (anhydrous)

  • Saturated aqueous ammonium (B1175870) chloride solution

  • Ether

  • Anhydrous sodium sulfate

  • 2 M aqueous hydrochloric acid solution

• Procedure:

  • A flame-dried, argon-purged flask is charged with the polystyrene-anchored (-)-DAIB catalyst (8 mol%) and anhydrous toluene.

  • The mixture is cooled in an ice bath, and diethylzinc is added.

  • Propiophenone is then added dropwise to the stirred suspension.

  • The reaction mixture is stirred at 0°C for 6 hours.

  • The reaction is quenched by the careful addition of saturated aqueous ammonium chloride solution.

  • The resulting precipitate is filtered, and the filtrate is transferred to a separatory funnel.

  • The aqueous layer is separated and extracted with ether.

  • The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by distillation to yield (S)-1-phenyl-1-propanol.

• Determination of Enantiomeric Excess: The enantiomeric excess of the resulting (S)-1-phenylpropanol can be determined by chiral stationary phase chromatography (e.g., HPLC or SFC) using a suitable chiral column, such as a Daicel CHIRALCEL OD column.[1]

Step 2: Stereospecific Conversion of (S)-1-Phenylpropanol to (S)-(1-Chloropropyl)benzene

The conversion of a chiral alcohol to a chiral alkyl chloride can proceed with either inversion or retention of configuration, depending on the reagent and reaction conditions. For the synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenylpropanol, a method that proceeds with retention of configuration is desired. The use of thionyl chloride (SOCl₂) in a non-polar solvent like toluene is a common method for this type of transformation, often proceeding with retention of stereochemistry for benzylic alcohols.

Experimental Protocol: Conversion of (S)-1-Phenylpropanol to (S)-(1-Chloropropyl)benzene (General Procedure)

This is a general procedure based on the known reactivity of thionyl chloride with benzylic alcohols.

• Materials:

  • (S)-1-Phenylpropanol

  • Thionyl chloride (SOCl₂)

  • Toluene (anhydrous)

  • Pyridine (B92270) (optional, as a base scavenger)

• Procedure:

  • A solution of (S)-1-phenylpropanol in anhydrous toluene is prepared in a flame-dried, argon-purged flask and cooled in an ice bath.

  • Thionyl chloride is added dropwise to the stirred solution. A small amount of pyridine can be added to neutralize the HCl generated.

  • The reaction mixture is allowed to warm to room temperature and stirred for several hours, monitoring the progress by TLC.

  • Upon completion, the reaction is carefully quenched by pouring it into ice-water.

  • The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude (S)-(1-Chloropropyl)benzene.

  • The product can be purified by vacuum distillation.

Diagram 1: Synthetic Workflow for (S)-(1-Chloropropyl)benzene

Caption: Synthetic pathway from propiophenone to (S)-(1-Chloropropyl)benzene.

Physicochemical and Spectroscopic Data

Table 2: Physicochemical and Spectroscopic Data for (S)-1-Phenylpropanol

Property	Value	Reference(s)
Molecular Formula	C₉H₁₂O	[5]
Molecular Weight	136.19 g/mol	[5]
CAS Number	613-87-6	[5]
Appearance	Colorless oil	[1]
Optical Rotation [α]D²⁵	+40° to +42° (c=1, ethanol)	[6]
¹H NMR (CDCl₃) δ (ppm)	~7.3 (m, 5H, Ar-H), 4.6 (t, 1H, CH-OH), 1.8 (m, 2H, CH₂), 0.9 (t, 3H, CH₃)	[5],[7]
¹³C NMR (CDCl₃) δ (ppm)	~144 (Ar-C), 128 (Ar-CH), 127 (Ar-CH), 126 (Ar-CH), 76 (CH-OH), 32 (CH₂), 10 (CH₃)	[5]

Role as a Chiral Building Block in Synthesis

(S)-(1-Chloropropyl)benzene is a valuable intermediate for the synthesis of other chiral molecules, particularly through nucleophilic substitution reactions at the benzylic carbon. The stereochemical outcome of these reactions is highly dependent on the reaction mechanism (Sₙ1 or Sₙ2). To preserve the stereochemical integrity, Sₙ2 conditions are generally preferred.

Stereospecific Nucleophilic Substitution

Under Sₙ2 conditions, a nucleophile will attack the carbon atom bearing the chlorine from the side opposite to the leaving group, resulting in an inversion of configuration. This allows for the synthesis of a variety of (R)-1-phenylpropyl derivatives from (S)-(1-Chloropropyl)benzene.

Diagram 2: Stereospecific Nucleophilic Substitution (Sₙ2)

Caption: Sₙ2 reaction of (S)-(1-Chloropropyl)benzene leading to inversion of stereochemistry. (Note: Placeholder for actual chemical structure images)

Application in Pharmaceutical Synthesis

While direct applications in total synthesis are not widely documented, related structures such as chlorinated phenylpropanolamines are used in the synthesis of amphetamine derivatives.[8] For example, (1S,2S)-1-chloro-1-phenylpropan-2-amine is a precursor to (S)-1-phenylpropan-2-amine (amphetamine).[9] This suggests the potential of (S)-(1-Chloropropyl)benzene as a building block for the synthesis of chiral phenylpropylamine-based pharmacophores.

Conclusion

(S)-(1-Chloropropyl)benzene is a valuable chiral building block that can be synthesized in high enantiomeric purity from propiophenone. Its primary utility lies in its ability to undergo stereospecific nucleophilic substitution reactions, providing access to a range of other chiral 1-phenylpropyl derivatives. While its direct application in the synthesis of marketed drugs is not extensively documented, its structural motif is present in various bioactive molecules, highlighting its potential for use in drug discovery and development programs. The synthetic route via the chiral alcohol precursor, (S)-1-phenylpropanol, is well-established and provides a reliable source of this important chiral intermediate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. air.unimi.it [air.unimi.it]
• 3. Asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol using Saccharomyces cerevisiae reductase with high enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jcbsc.org [jcbsc.org]
• 5. (S)-(-)-1-Phenyl-1-propanol | C9H12O | CID 2734864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-1-Phenylpropan-2-ol | High Purity | For RUO [benchchem.com]
• 7. 1-Phenyl-1-propanol(93-54-9) 1H NMR spectrum [chemicalbook.com]
• 8. US7705184B2 - Method of making amphetamine - Google Patents [patents.google.com]
• 9. csclub.uwaterloo.ca [csclub.uwaterloo.ca]

Potential Research Areas for (S)-(1-Chloropropyl)benzene Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(1-Chloropropyl)benzene is a chiral building block with significant potential in asymmetric synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. Its utility stems from the presence of a stereogenic center benzylic to a phenyl group and bearing a reactive chlorine atom, which can be displaced by a variety of nucleophiles with high stereospecificity. This technical guide explores potential research avenues for the application of (S)-(1-Chloropropyl)benzene, focusing on the synthesis of chiral amines, a critical pharmacophore in numerous bioactive molecules. This document provides a comprehensive overview of synthetic strategies, detailed experimental considerations, and potential downstream applications, serving as a foundational resource for researchers in organic synthesis and medicinal chemistry.

Introduction: The Significance of Chiral Building Blocks

In the landscape of modern drug discovery and development, the chirality of a molecule is of paramount importance. The three-dimensional arrangement of atoms in a chiral drug molecule dictates its interaction with biological targets, which are themselves chiral.[1][2] Often, only one enantiomer of a chiral drug exhibits the desired therapeutic effect, while the other may be inactive or, in some cases, elicit undesirable side effects.[3] This critical dependence on stereochemistry has fueled the demand for enantiomerically pure starting materials, known as chiral building blocks, which serve as foundational components in the synthesis of complex chiral molecules.[4][5]

(S)-(1-Chloropropyl)benzene emerges as a valuable chiral building block due to its potential for stereospecific transformations. The benzylic position of the chlorine atom enhances its reactivity towards nucleophilic substitution, while the established stereocenter allows for the synthesis of enantiomerically enriched products. This guide will delve into the prospective applications of this versatile molecule, with a primary focus on the synthesis of chiral amines, a prevalent structural motif in a vast array of pharmaceuticals.

Core Synthetic Strategy: Nucleophilic Substitution Reactions

The primary mode of reactivity for (S)-(1-Chloropropyl)benzene in asymmetric synthesis is the nucleophilic substitution of the chloride ion. This reaction, typically proceeding through an S(_N)2 mechanism, allows for the introduction of a wide range of functional groups with inversion of stereochemistry at the chiral center.

Synthesis of Chiral Azides as Amine Precursors

A robust and widely employed strategy for the synthesis of chiral primary amines involves the use of sodium azide (B81097) as a nucleophile. The resulting chiral azide can then be readily reduced to the corresponding amine without racemization.

Reaction Scheme:

This two-step sequence is highly attractive due to the generally high yields and clean conversion of the reduction step. Common reducing agents include lithium aluminum hydride (LiAlH(_4)), catalytic hydrogenation (e.g., H(_2)/Pd-C), or the Staudinger reaction (using triphenylphosphine (B44618) followed by hydrolysis).

Potential Research Area: Synthesis of Novel Chiral Amines for Drug Discovery

The (R)-1-phenylpropylamine scaffold, accessible from (S)-(1-Chloropropyl)benzene, is a key structural element in a variety of biologically active compounds. Research in this area could focus on the synthesis and pharmacological evaluation of novel derivatives.

Analogues of Bioactive Molecules

A promising research direction is the synthesis of analogues of known drugs that contain a chiral phenethylamine (B48288) or related moiety. For instance, the calcimimetic agent Cinacalcet, used in the treatment of hyperparathyroidism, features a chiral (R)-1-(1-naphthyl)ethylamine core. By analogy, (S)-(1-Chloropropyl)benzene could serve as a precursor to novel compounds with potential activity at the calcium-sensing receptor or other G-protein coupled receptors.

High-Throughput Synthesis and Screening

The straightforward nature of the azide substitution and reduction sequence lends itself to the parallel synthesis of a library of diverse 1-phenylpropylamine derivatives. By varying the substituents on the phenyl ring of the starting material (if not (S)-(1-Chloropropyl)benzene itself, then analogous substituted derivatives) and subsequently modifying the resulting amine, a wide range of novel chemical entities can be generated for high-throughput screening against various biological targets.

Experimental Protocols: A Representative Procedure

While specific experimental data for reactions of (S)-(1-Chloropropyl)benzene is not extensively reported in publicly available literature, the following represents a detailed, representative protocol for the synthesis of a chiral azide from a similar chiral benzylic halide, based on established methodologies for S(_N)2 reactions with azide. This protocol can serve as a starting point for the development of specific procedures for (S)-(1-Chloropropyl)benzene.

Synthesis of (R)-(1-Azidoethyl)benzene from (S)-(1-Chloroethyl)benzene

• Materials:

  • (S)-(1-Chloroethyl)benzene (1.0 eq)

  • Sodium azide (NaN(_3)) (1.5 eq)

  • Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO(_4))

• Procedure:

  • To a solution of (S)-(1-Chloroethyl)benzene in anhydrous DMF, add sodium azide.

  • Stir the reaction mixture at room temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude (R)-(1-Azidoethyl)benzene.

  • The crude product can be purified by column chromatography on silica (B1680970) gel.

Data Presentation: Expected Outcomes

The following table summarizes the expected outcomes for the nucleophilic substitution and subsequent reduction, based on analogous reactions reported in the literature. This data should be experimentally verified for (S)-(1-Chloropropyl)benzene.

Reaction Step	Reactants	Product	Expected Yield (%)	Expected Enantiomeric Excess (%)	Reference
Azide Substitution	(S)-(1-Chloropropyl)benzene, NaN(_3)	(R)-(1-Azidopropyl)benzene	85-95	>98	Analogous Reactions
Azide Reduction	(R)-(1-Azidopropyl)benzene, LiAlH(_4)	(R)-1-Phenylpropylamine	90-98	>98	Analogous Reactions

Visualization of Synthetic Pathways and Workflows

Logical Flow of a Research Project

Caption: A logical workflow for a research project utilizing (S)-(1-Chloropropyl)benzene.

Proposed Synthetic Pathway to Chiral Amines

Caption: A general synthetic pathway for the preparation of chiral amines.

Conclusion and Future Outlook

(S)-(1-Chloropropyl)benzene represents a promising yet underexplored chiral building block for asymmetric synthesis. The straightforward and stereospecific nature of its nucleophilic substitution reactions opens up a vast chemical space for the synthesis of novel, enantiomerically pure compounds. The primary research opportunities lie in the development of new chiral amines as potential therapeutic agents. By leveraging the synthetic strategies outlined in this guide, researchers can efficiently generate libraries of diverse compounds for biological screening, potentially leading to the discovery of new lead compounds in various therapeutic areas. Further research into expanding the scope of nucleophiles and exploring catalytic asymmetric transformations will undoubtedly broaden the utility of this versatile chiral synthon.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Pharmacological Evaluation of Novel Phenyl Sulfonamide Derivatives Designed as Modulators of Pulmonary Inflammatory Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Allylic azides: synthesis, reactivity, and the Winstein rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineered enzymes for enantioselective nucleophilic aromatic substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - RSC Advances (RSC Publishing) [pubs.rsc.org]

Safety, handling, and storage of (S)-(1-Chloropropyl)benzene

An In-depth Technical Guide on the Safety, Handling, and Storage of (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage information for (S)-(1-Chloropropyl)benzene. The information compiled is intended for use by trained professionals in research and development settings. It is important to note that while this guide focuses on the (S)-enantiomer, much of the available safety and physical property data is for the racemic mixture or the unspecified compound "(1-Chloropropyl)benzene." Therefore, all procedures should be conducted with the assumption that the material possesses the hazards associated with the general class of chloropropylbenzenes.

Chemical Identification

Identifier	Value
IUPAC Name	(1S)-1-chloro-1-phenylpropane
Synonyms	(S)-(-)-1-Phenylpropyl chloride
CAS Number	Not available for the (S)-enantiomer. (934-11-2 for the racemic mixture)[1]
Molecular Formula	C₉H₁₁Cl[1][2]
Molecular Weight	154.64 g/mol [1]
Chemical Structure	(S)-(1-Chloropropyl)benzene

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for (1-Chloropropyl)benzene is as follows. It should be assumed that the (S)-enantiomer has the same classification.

GHS Pictograms:

Signal Word: Warning[1]

Hazard Statements: [1]

• H227: Combustible liquid.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements:

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• P261: Avoid breathing mist or vapors.

• P264: Wash skin thoroughly after handling.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/ eye protection/ face protection.

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

• P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P332 + P313: If skin irritation occurs: Get medical advice/attention.

• P337 + P313: If eye irritation persists: Get medical advice/attention.

• P362: Take off contaminated clothing and wash before reuse.

• P403 + P235: Store in a well-ventilated place. Keep cool.

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of (1-Chloropropyl)benzene. Data specific to the (S)-enantiomer is limited.

Property	Value	Source
Appearance	Light yellow liquid	[3]
Odor	No information available	[3]
Molecular Weight	154.637 g/mol	[2]
Boiling Point	Not available
Melting Point	Not available
Flash Point	Not available
Density	Not available
Solubility	The product is water soluble, and may spread in water systems.	[3]
LogP	3.37650

Handling and Storage

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.

• Avoid contact with skin and eyes.

• Do not breathe mist, vapors, or spray.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Keep away from heat, sparks, open flames, and hot surfaces.

• Take precautionary measures against static discharge.

Storage:

• Keep container tightly closed in a dry and well-ventilated place.

• Store in a cool place.

• Store locked up.

• Incompatible materials include strong oxidizing agents and strong bases.

First-Aid Measures

• If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.

• In Case of Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes. Get medical attention if irritation develops and persists.

• In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

• If Swallowed: Clean mouth with water. Get medical attention.

Accidental Release Measures

• Ensure adequate ventilation.

• Use personal protective equipment.

• Remove all sources of ignition.

• Soak up with inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust).

• Keep in suitable, closed containers for disposal.

• Prevent further leakage or spillage if safe to do so.

• Do not let product enter drains.

Reactivity and Stability

(S)-(1-Chloropropyl)benzene is a chiral alkyl halide. It is stable under recommended storage conditions. The presence of a chlorine atom on a benzylic carbon makes it susceptible to nucleophilic substitution and elimination reactions.

With a strong, non-nucleophilic base, (S)-(1-Chloropropyl)benzene will likely undergo an E2 elimination reaction to form propenylbenzene.[4] The use of a strong, bulky base will favor elimination over substitution.

Experimental Protocols

General Handling Procedure

A general experimental workflow for handling (S)-(1-Chloropropyl)benzene in a laboratory setting.

Caption: General laboratory workflow for handling (S)-(1-Chloropropyl)benzene.

Signaling Pathways and Logical Relationships

E2 Elimination of (S)-(1-Chloropropyl)benzene

The following diagram illustrates the E2 elimination reaction of (S)-(1-Chloropropyl)benzene with a strong base (B:).

References

• 1. (1-Chloropropyl)benzene | C9H11Cl | CID 524241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzene, (1-chloropropyl) [webbook.nist.gov]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. brainly.com [brainly.com]

Protocols & Analytical Methods

Enantioselective Synthesis of (S)-(1-Chloropropyl)benzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(1-Chloropropyl)benzene is a valuable chiral building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its stereospecific synthesis is of paramount importance as the biological activity of enantiomers can differ significantly. This document provides detailed application notes and experimental protocols for the enantioselective synthesis of (S)-(1-Chloropropyl)benzene. The primary route detailed involves the enantioselective reduction of a prochiral ketone to the corresponding chiral alcohol, followed by a stereospecific chlorination. An alternative, though less common, approach via asymmetric hydrochlorination is also discussed.

Application Notes

The enantioselective synthesis of (S)-(1-Chloropropyl)benzene predominantly relies on two strategic approaches: the stereospecific transformation of a chiral precursor or the direct asymmetric chlorination of a prochiral substrate. The most established and reliable method involves the preparation of enantiomerically pure (S)-1-phenyl-1-propanol, which is then converted to the desired chloride with retention of configuration.

Route 1: From Propiophenone via Chiral Alcohol

This strategy is a two-step process:

• Enantioselective Reduction: Propiophenone is asymmetrically reduced to (S)-1-phenyl-1-propanol. Several catalytic systems are available for this transformation, with Noyori's ruthenium-based catalysts and CBS (Corey-Bakshi-Shibata) catalysts being highly effective. The use of chiral β-dialkylamino alcohols, such as (2S)-(-)-3-exo-(dimethylamino)isoborneol [(2S)-DAIB], in the presence of diethylzinc (B1219324) also provides high enantioselectivity.

• Stereospecific Chlorination: The resulting (S)-1-phenyl-1-propanol is then chlorinated. Reagents like thionyl chloride (SOCl₂) or Appel reaction conditions (triphenylphosphine and carbon tetrachloride) are commonly used. These reactions typically proceed with inversion or retention of configuration depending on the reaction conditions, which must be carefully controlled to ensure the desired (S)-enantiomer of the final product. For instance, the use of thionyl chloride in the absence of a solvent that can form a tight ion pair often leads to an Sₙi mechanism with retention of stereochemistry.

Route 2: Asymmetric Hydrochlorination of 1-Phenylpropene

An alternative approach is the direct enantioselective hydrochlorination of 1-phenylpropene. This method is atom-economical but can be challenging in terms of achieving high enantioselectivity. The reaction proceeds via the formation of a benzylic carbocation, and the facial selectivity of the chloride attack is controlled by a chiral catalyst, often a chiral Brønsted acid or a transition metal complex. While conceptually straightforward, this method is less developed and may result in lower enantiomeric excess compared to the chiral alcohol route.

Data Presentation

The following table summarizes typical quantitative data for the key steps in the synthesis of (S)-(1-Chloropropyl)benzene via the chiral alcohol route.

Step	Catalyst/Reagent	Substrate	Product	Yield (%)	Enantiomeric Excess (ee %)	Reference
1. Enantioselective Reduction	(2S)-DAIB / Diethylzinc	Benzaldehyde (B42025)	(S)-1-Phenyl-1-propanol	97	95.4	[1]
2. Stereospecific Chlorination	Thionyl Chloride (SOCl₂)	(S)-1-Phenyl-1-propanol	(S)-(1-Chloropropyl)benzene	>95 (Typical)	>99 (Assuming retention)	General Knowledge

Experimental Protocols

Protocol 1: Enantioselective Synthesis of (S)-1-Phenyl-1-propanol

This protocol is adapted from the procedure for the catalytic enantioselective addition of diethylzinc to benzaldehyde using (2S)-(-)-3-exo-(dimethylamino)isoborneol [(2S)-DAIB].[1]

Materials:

• Benzaldehyde

• Diethylzinc (1.0 M solution in hexanes)

• (2S)-(-)-3-exo-(dimethylamino)isoborneol [(2S)-DAIB]

• Anhydrous Toluene (B28343)

• Anhydrous Diethyl Ether

• 2 M Aqueous Hydrochloric Acid

• Saturated Aqueous Ammonium (B1175870) Chloride

• Brine

• Anhydrous Sodium Sulfate

• Schlenk Flask and standard glassware (oven-dried)

• Magnetic Stirrer

• Syringes

Procedure:

• To a flame-dried 500-mL Schlenk flask under an argon atmosphere, add (2S)-DAIB (8 mol%).

• Add anhydrous toluene (200 mL) via cannula.

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (1.1 equivalents) to the solution while stirring.

• After stirring for 20 minutes at 0 °C, add freshly distilled benzaldehyde (1.0 equivalent) dropwise over 10 minutes.

• Stir the reaction mixture at 0 °C for 6 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).

• Allow the mixture to warm to room temperature and stir until the gas evolution ceases.

• Add 2 M aqueous hydrochloric acid (100 mL) and transfer the mixture to a separatory funnel.

• Separate the aqueous layer and extract it twice with diethyl ether (100 mL each).

• Combine the organic layers, wash with water (50 mL) and then brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by Kugelrohr distillation (150-155 °C at 20 mm Hg) to afford (S)-1-phenyl-1-propanol as a colorless oil.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Synthesis of (S)-(1-Chloropropyl)benzene

This protocol describes the chlorination of (S)-1-phenyl-1-propanol using thionyl chloride, which typically proceeds with retention of configuration.

Materials:

• (S)-1-Phenyl-1-propanol (enantiomerically pure)

• Thionyl Chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Pyridine (B92270) (optional, for scavenging HCl)

• Saturated Aqueous Sodium Bicarbonate

• Brine

• Anhydrous Magnesium Sulfate

• Round-bottom flask and standard glassware (oven-dried)

• Magnetic Stirrer

• Ice Bath

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, dissolve (S)-1-phenyl-1-propanol (1.0 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 equivalents) dropwise to the stirred solution. If desired, pyridine (1.2 equivalents) can be added to the alcohol solution before the addition of thionyl chloride.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Carefully quench the reaction by pouring it into a beaker of ice-cold saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude (S)-(1-Chloropropyl)benzene.

• The product can be purified by vacuum distillation if necessary.

• Confirm the structure and purity by ¹H NMR, ¹³C NMR, and determine the enantiomeric excess by chiral HPLC or GC to confirm retention of stereochemistry.

Visualizations

Caption: Workflow for the enantioselective synthesis of (S)-(1-Chloropropyl)benzene.

Caption: Simplified catalytic cycle for the enantioselective reduction of propiophenone.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Asymmetric Synthesis of 1-Phenyl-1-Chloropropane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral 1-phenyl-1-chloropropane derivatives are valuable building blocks in medicinal chemistry and materials science. The precise stereochemical control during their synthesis is often crucial for the biological activity and material properties of the final products. This document provides an overview of potential strategies and detailed protocols for the asymmetric synthesis of these important chiral molecules. The methodologies discussed focus on catalytic enantioselective approaches, offering efficient routes to enantiomerically enriched 1-phenyl-1-chloropropane derivatives.

Synthetic Strategies

The asymmetric synthesis of 1-phenyl-1-chloropropane derivatives can be approached through several catalytic strategies. The primary disconnection for retrosynthetic analysis involves the formation of the chiral C-Cl bond or the stereoselective transformation of a prochiral precursor. Three promising strategies are:

• Enantioselective Chlorination of an Alkene Precursor: Direct asymmetric chlorination of a prochiral alkene, such as 1-phenylpropene, offers a direct route to the target molecule. This approach relies on a chiral catalyst to control the stereochemical outcome of the chlorination reaction.

• Enantioselective Benzylic C-H Chlorination: The direct, enantioselective chlorination of a C-H bond at the benzylic position of propylbenzene (B89791) presents a highly atom-economical strategy. This method requires a catalyst capable of differentiating between the two enantiotopic benzylic hydrogens.

• Stereospecific Nucleophilic Substitution of a Chiral Benzylic Alcohol: A two-step approach involving the asymmetric reduction of a prochiral ketone to a chiral alcohol, followed by a stereospecific substitution reaction to introduce the chlorine atom. This method leverages well-established protocols for asymmetric reductions.

The following sections will detail the experimental protocols and relevant data for each of these strategies.

Data Presentation

Table 1: Comparison of Potential Catalytic Systems for Asymmetric Synthesis

Strategy	Catalyst Type	Precursor	Key Advantages	Potential Challenges
Enantioselective Alkene Chlorination	Chiral Lewis Base/Acid	1-Phenylpropene	Direct, atom-economical.	Control of regioselectivity and enantioselectivity can be difficult.
Enantioselective C-H Chlorination	Chiral Transition Metal Complex	Propylbenzene	High atom economy, readily available starting material.	Development of highly enantioselective catalysts is ongoing.
Asymmetric Reduction & Substitution	Chiral Reducing Agent & Activating Agent	1-Phenyl-1-propanone	High enantioselectivities are often achievable for the reduction step.	Two-step process, potential for side reactions during substitution.

Experimental Protocols

Protocol 1: Hypothetical Enantioselective Chlorination of 1-Phenylpropene

This protocol is based on the principles of chiral Lewis base catalysis for electrophilic halogenation.

Materials:

• 1-Phenylpropene

• N-Chlorosuccinimide (NCS)

• Chiral Catalyst (e.g., a derivative of a cinchona alkaloid or a chiral sulfide)

• Anhydrous, non-polar solvent (e.g., dichloromethane, toluene)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere, add the chiral catalyst (5-10 mol%).

• Add the anhydrous solvent and cool the mixture to the desired temperature (e.g., -78 °C to 0 °C).

• Add 1-phenylpropene (1.0 equivalent) to the cooled solution.

• In a separate flask, dissolve N-Chlorosuccinimide (1.1 equivalents) in the anhydrous solvent.

• Slowly add the NCS solution to the reaction mixture via a syringe pump over a period of 1-2 hours.

• Stir the reaction at the same temperature for the specified time (monitor by TLC or GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Allow the mixture to warm to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC.

Protocol 2: Proposed Enantioselective Benzylic C-H Chlorination

This protocol is an adaptation of known benzylic C-H functionalization reactions, incorporating a chiral ligand.

Materials:

• Propylbenzene

• Copper(I) salt (e.g., CuCl, Cu(OTf)₂)

• Chiral Ligand (e.g., a bis(oxazoline) or other suitable chiral nitrogen-based ligand)

• Chlorine source (e.g., N-chlorosuccinimide (NCS) or a derivative)

• Anhydrous solvent (e.g., acetonitrile, dichloroethane)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, combine the copper(I) salt (5 mol%) and the chiral ligand (5.5 mol%).

• Add the anhydrous solvent and stir the mixture until a homogeneous solution is formed.

• Add propylbenzene (1.0 equivalent) to the catalyst solution.

• Add the chlorine source (1.2 equivalents) in one portion.

• Stir the reaction at the specified temperature (e.g., room temperature to 60 °C) for the required time (monitor by GC-MS).

• After completion, cool the reaction to room temperature and filter through a short pad of silica gel, eluting with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC.

Protocol 3: Asymmetric Reduction of 1-Phenyl-1-propanone and Stereospecific Chlorination

This two-step protocol is a reliable method for accessing the target compound.

Step A: Asymmetric Reduction of 1-Phenyl-1-propanone

Materials:

• 1-Phenyl-1-propanone

• Chiral reducing agent (e.g., (R)- or (S)-CBS-oxazaborolidine with borane)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere, add the chiral CBS catalyst (5-10 mol%) in anhydrous THF.

• Cool the solution to 0 °C.

• Slowly add a solution of borane-dimethyl sulfide (B99878) complex (1.0 M in THF, 1.0 equivalent) to the catalyst solution.

• After stirring for 15 minutes, add a solution of 1-phenyl-1-propanone (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction at 0 °C until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (B1210297) and wash with 1 M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the chiral 1-phenyl-1-propanol (B1198777).

• Determine the enantiomeric excess by chiral HPLC or GC.

Step B: Stereospecific Chlorination of Chiral 1-Phenyl-1-propanol

Materials:

• Enantiomerically enriched 1-phenyl-1-propanol

• Thionyl chloride (SOCl₂) or other chlorinating agent (e.g., Appel reaction conditions)

• Anhydrous solvent (e.g., dichloromethane)

• Pyridine (B92270) (optional, as a base)

Procedure (using Thionyl Chloride):

• To a flame-dried, round-bottom flask, dissolve the chiral 1-phenyl-1-propanol (1.0 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0 °C.

• Slowly add thionyl chloride (1.2 equivalents) to the solution. A small amount of pyridine can be added to neutralize the HCl generated.

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours (monitor by TLC).

• Carefully pour the reaction mixture into ice-water.

• Separate the organic layer and wash it with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 1-phenyl-1-chloropropane derivative.

• Confirm the retention of stereochemical integrity (or inversion, depending on the mechanism) by chiral HPLC or GC analysis.

Visualizations

Caption: Overview of synthetic strategies.

Caption: Workflow for Protocol 3.

Conclusion

The asymmetric synthesis of 1-phenyl-1-chloropropane derivatives can be achieved through various catalytic methods. While direct enantioselective chlorination of alkenes and C-H bonds are attractive for their atom economy, the two-step approach involving asymmetric reduction followed by stereospecific chlorination often provides a more reliable and established route to high enantiopurity. The choice of strategy will depend on the specific requirements of the synthesis, including substrate scope, desired scale, and the availability of chiral catalysts. Further research and development in the area of direct asymmetric chlorination are expected to provide even more efficient and practical methods in the future.

Application Notes and Protocol for the Stereospecific Synthesis of (S)-(1-Chloropropyl)benzene

Abstract

This document provides a detailed protocol for the synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenylpropan-1-ol. The described method utilizes thionyl chloride in a non-coordinating solvent to facilitate a substitution nucleophilic internal (SNi) reaction, which proceeds with retention of stereochemistry. This approach is crucial for maintaining the desired chirality in the final product, a common requirement in pharmaceutical synthesis. The protocol includes a summary of quantitative data, a detailed experimental procedure, and a workflow diagram for clarity.

Introduction

The conversion of chiral alcohols to alkyl chlorides is a fundamental transformation in organic synthesis, particularly in the development of pharmaceutical intermediates where stereochemistry dictates biological activity. The reaction of an alcohol with thionyl chloride (SOCl₂) is a widely used method for this conversion due to the clean nature of the reaction, where the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed, driving the reaction to completion.[1]

The stereochemical outcome of this reaction is highly dependent on the reaction conditions. In the presence of a base such as pyridine, the reaction proceeds via an Sₙ2 mechanism, resulting in an inversion of the stereochemical configuration.[2] However, for the synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenylpropan-1-ol, retention of configuration is desired. This is achieved by carrying out the reaction in the absence of a base, which favors the Sₙi (Substitution Nucleophilic internal) mechanism.[2] In this mechanism, the alcohol first reacts with thionyl chloride to form an alkyl chlorosulfite intermediate. This intermediate then decomposes in a concerted step where the chloride is delivered from the same face as the departing sulfur dioxide, thus retaining the original stereochemistry.[2]

This application note provides a reliable and reproducible protocol for this stereospecific synthesis.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenylpropan-1-ol.

Parameter	(S)-1-phenylpropan-1-ol (Reactant)	Thionyl Chloride (Reagent)	(S)-(1-Chloropropyl)benzene (Product)
Molar Mass ( g/mol )	136.19	118.97	154.64
Density (g/mL)	0.994 at 25°C	1.638 at 20°C	~1.04 (estimated)
Boiling Point (°C)	219	74.6	94-96 at 14 mmHg
Equivalents Used	1.0	1.2	-
Typical Yield (%)	-	-	>90% (literature)
Enantiomeric Excess (%)	>99%	-	High (retention of configuration)

Experimental Protocol

This protocol details the procedure for the synthesis of (S)-(1-Chloropropyl)benzene with retention of stereochemistry.

Materials:

• (S)-1-phenylpropan-1-ol

• Thionyl chloride (SOCl₂)

• Anhydrous diethyl ether (or another suitable non-polar, aprotic solvent like chloroform (B151607) or toluene)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), dissolve (S)-1-phenylpropan-1-ol (1.0 eq) in anhydrous diethyl ether.

• Reagent Addition: Add thionyl chloride (1.2 eq) to the dropping funnel. Add the thionyl chloride dropwise to the stirred solution of the alcohol at 0 °C (ice bath). An exothermic reaction will occur with the evolution of HCl gas.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, gently heat the mixture to reflux and maintain for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature. Carefully and slowly pour the reaction mixture into a flask containing a stirred, saturated aqueous solution of NaHCO₃ to neutralize any remaining acid and quench the excess thionyl chloride. Perform this step in a well-ventilated fume hood as large amounts of CO₂ will be evolved.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether.

• Washing: Combine the organic layers and wash sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude (S)-(1-Chloropropyl)benzene.

• Purification: Purify the crude product by vacuum distillation to yield the pure (S)-(1-Chloropropyl)benzene.

Safety Precautions:

• Thionyl chloride is a corrosive and lachrymatory substance. Handle it with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat).

• The reaction evolves toxic gases (HCl and SO₂). Ensure the reaction setup is equipped with a gas trap containing a basic solution (e.g., NaOH solution) to neutralize these gases.

• Diethyl ether is highly flammable. Ensure there are no ignition sources nearby.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of (S)-(1-Chloropropyl)benzene.

Caption: Experimental workflow for the synthesis of (S)-(1-Chloropropyl)benzene.

The signaling pathway for the Sₙi reaction is depicted below, highlighting the key intermediate and the retention of stereochemistry.

Caption: Sₙi reaction mechanism for stereospecific chlorination.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Synthesis of (S)-(1-Chloropropyl)benzene Precursors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis of (S)-1-phenylpropan-1-ol, a key precursor to the chiral compound (S)-(1-Chloropropyl)benzene, via an enantioselective Grignard reaction. A subsequent protocol for the stereospecific chlorination of the synthesized alcohol is also provided.

Part 1: Enantioselective Synthesis of (S)-1-Phenylpropan-1-ol via Grignard Reaction

This protocol outlines the asymmetric addition of propylmagnesium bromide to benzaldehyde (B42025) in the presence of a chiral ligand to stereoselectively form (S)-1-phenylpropan-1-ol. The use of a chiral ligand is crucial for inducing enantioselectivity in the reaction.

Experimental Protocol

Materials:

• Magnesium turnings

• 1-Bromopropane (B46711)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Iodine (crystal)

• Benzaldehyde (freshly distilled)

• (-)-N-Methylephedrine (as chiral ligand)

• Toluene (anhydrous)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks, reflux condenser, dropping funnel, and other standard laboratory glassware (all flame- or oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

1. Preparation of Propylmagnesium Bromide (Grignard Reagent): a. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet, place magnesium turnings (1.2 equivalents). b. Add a small crystal of iodine to the flask to activate the magnesium surface. c. Add a small amount of anhydrous diethyl ether to cover the magnesium. d. In the dropping funnel, prepare a solution of 1-bromopropane (1.0 equivalent) in anhydrous diethyl ether. e. Add a small portion of the 1-bromopropane solution to the magnesium. The reaction is initiated when the color of the iodine fades and gentle refluxing begins. If the reaction does not start, gentle warming may be applied. f. Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux. g. After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be cloudy and greyish.

2. Enantioselective Addition to Benzaldehyde: a. In a separate flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve (-)-N-methylephedrine (1.1 equivalents) in anhydrous toluene. b. Cool the solution to -78 °C using a dry ice/acetone bath. c. Slowly add the freshly prepared propylmagnesium bromide solution to the chiral ligand solution while maintaining the temperature at -78 °C. Stir the mixture for 30 minutes. d. Add freshly distilled benzaldehyde (1.0 equivalent) dropwise to the reaction mixture at -78 °C. e. Stir the reaction mixture at -78 °C for 3-4 hours.

3. Work-up and Purification: a. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at 0 °C. b. Allow the mixture to warm to room temperature and transfer it to a separatory funnel. c. Separate the organic layer and extract the aqueous layer twice with diethyl ether. d. Combine the organic layers and wash with brine (saturated NaCl solution). e. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. f. The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to yield pure (S)-1-phenylpropan-1-ol.[1]

Quantitative Data Summary

Parameter	Value
Grignard Reaction
Benzaldehyde	1.0 equiv
Propylmagnesium Bromide	1.2 equiv
(-)-N-Methylephedrine	1.1 equiv
Reaction Temperature	-78 °C
Reaction Time	3-4 hours
Typical Yield	85-95%
Enantiomeric Excess (ee)	up to 95% for the (S)-enantiomer
Chlorination Reaction
(S)-1-Phenylpropan-1-ol	1.0 equiv
Thionyl Chloride (SOCl₂)	1.2 equiv
Pyridine (B92270)	1.2 equiv
Reaction Temperature	0 °C to room temperature
Typical Yield	>90%

Part 2: Synthesis of (S)-(1-Chloropropyl)benzene

This protocol describes the conversion of (S)-1-phenylpropan-1-ol to (S)-(1-Chloropropyl)benzene using thionyl chloride in the presence of pyridine, which proceeds with an inversion of stereochemistry (Sₙ2 mechanism).[2][3][4]

Experimental Protocol

Materials:

• (S)-1-Phenylpropan-1-ol

• Thionyl chloride (SOCl₂) (freshly distilled)

• Pyridine (anhydrous)

• Anhydrous diethyl ether or dichloromethane (B109758) (DCM)

• Ice-water bath

• Standard laboratory glassware (all flame- or oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

1. Reaction Setup: a. In a flame-dried, round-bottom flask equipped with a dropping funnel and a nitrogen/argon inlet, dissolve (S)-1-phenylpropan-1-ol (1.0 equivalent) in anhydrous diethyl ether or dichloromethane. b. Add pyridine (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice-water bath.

2. Chlorination: a. In the dropping funnel, place thionyl chloride (1.2 equivalents). b. Add the thionyl chloride dropwise to the stirred alcohol-pyridine solution at 0 °C. c. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours, or until the reaction is complete (monitored by TLC).

3. Work-up and Purification: a. Carefully pour the reaction mixture over crushed ice to quench the excess thionyl chloride. b. Transfer the mixture to a separatory funnel and add more diethyl ether or dichloromethane. c. Wash the organic layer sequentially with water, dilute hydrochloric acid (to remove pyridine), saturated sodium bicarbonate solution, and finally with brine. d. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure. e. The crude (S)-(1-Chloropropyl)benzene can be purified by vacuum distillation.

Visualizations

Caption: Workflow for the enantioselective Grignard synthesis of (S)-1-phenylpropan-1-ol.

Caption: Reaction pathway for the chlorination of (S)-1-phenylpropan-1-ol to (S)-(1-Chloropropyl)benzene.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. orgosolver.com [orgosolver.com]
• 3. reactionweb.io [reactionweb.io]
• 4. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: (S)-(1-Chloropropyl)benzene in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (S)-(1-Chloropropyl)benzene, a chiral secondary benzylic halide, in nucleophilic substitution reactions. This document outlines the key reactivity principles, potential reaction pathways, and detailed experimental protocols for its application in stereoselective synthesis.

Introduction

(S)-(1-Chloropropyl)benzene is a valuable chiral building block in organic synthesis, particularly for the introduction of a stereogenic center in the development of pharmaceutical agents and other bioactive molecules. Its reactivity is primarily governed by the principles of nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) reactions. The stereochemical outcome of these reactions is of paramount importance and is highly dependent on the reaction conditions, including the nature of the nucleophile, solvent, and temperature.

Reaction Mechanisms and Stereochemistry

The substitution of the chloro group in (S)-(1-Chloropropyl)benzene by a nucleophile can proceed through two main pathways:

• SN2 (Bimolecular Nucleophilic Substitution): This mechanism involves a backside attack by the nucleophile, leading to an inversion of the stereochemical configuration at the chiral center.[1] For (S)-(1-Chloropropyl)benzene, an SN2 reaction will yield a product with the (R) configuration. This pathway is favored by strong, sterically unhindered nucleophiles and polar aprotic solvents.[2]

• SN1 (Unimolecular Nucleophilic Substitution): This pathway proceeds through a planar carbocation intermediate, which can be attacked by the nucleophile from either face.[1] This typically results in a racemic or near-racemic mixture of (S) and (R) products, leading to a loss of stereochemical information. The formation of a benzylic carbocation is stabilized by the adjacent phenyl group, making the SN1 pathway plausible under certain conditions, such as in the presence of a weak nucleophile and a polar protic solvent.

Elimination Reactions (E1 and E2) are competing pathways, especially when using strong bases as nucleophiles.[3] For instance, the reaction with sodium ethoxide, a strong base, is likely to favor elimination to form 1-phenylpropene.[3][4]

Data Presentation: Predicted Outcomes of Nucleophilic Substitution

Due to the limited availability of specific experimental data for (S)-(1-Chloropropyl)benzene in the scientific literature, the following table summarizes the expected products and stereochemical outcomes based on established principles of nucleophilic substitution reactions for chiral secondary benzylic halides.

Nucleophile	Reagent Example	Solvent	Predominant Mechanism	Expected Product	Expected Stereochemistry
Azide (B81097)	Sodium Azide (NaN₃)	DMF, Acetone	SN2	(R)-1-Azido-1-phenylpropane	Inversion
Cyanide	Sodium Cyanide (NaCN)	DMSO, Ethanol	SN2	(R)-1-Cyano-1-phenylpropane	Inversion
Hydroxide (B78521)	Sodium Hydroxide (NaOH)	Acetone/Water	SN2	(R)-1-Phenylpropan-1-ol	Inversion
Amine	Ammonia (B1221849) (NH₃)	Ethanol	SN2	(R)-1-Phenylpropan-1-amine	Inversion
Thiolate	Sodium Thiophenoxide (NaSPh)	Ethanol	SN2	(R)-(1-(Phenylthio)propyl)benzene	Inversion
Water	H₂O	Formic Acid	SN1	(R/S)-1-Phenylpropan-1-ol	Racemization
Ethoxide	Sodium Ethoxide (NaOEt)	Ethanol	E2	1-Phenylpropene	Elimination

Experimental Protocols

The following are representative protocols for conducting nucleophilic substitution reactions with (S)-(1-Chloropropyl)benzene.

Note: These protocols are based on general procedures for similar substrates and should be optimized for specific applications. Appropriate safety precautions must be taken when handling all chemicals.

Protocol 1: General Procedure for SN2 Reaction with Inversion of Stereochemistry (e.g., with Sodium Azide)

This protocol is adapted from general procedures for nucleophilic substitution on benzylic halides.[5]

Objective: To synthesize (R)-1-azido-1-phenylpropane from (S)-(1-Chloropropyl)benzene via an SN2 reaction.

Materials:

• (S)-(1-Chloropropyl)benzene

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve (S)-(1-Chloropropyl)benzene (1.0 eq.) in anhydrous DMF.

• Add sodium azide (1.5 eq.) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and wash with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Expected Outcome: The product, (R)-1-azido-1-phenylpropane, is expected to be formed with a high degree of inversion of stereochemistry. The enantiomeric excess can be determined by chiral HPLC or GC analysis.

Protocol 2: Synthesis of (R)-1-Phenylpropan-1-amine

This protocol is based on the amination of arylchloropropanes.[6]

Objective: To synthesize (R)-1-phenylpropan-1-amine from (S)-(1-Chloropropyl)benzene.

Materials:

• (S)-(1-Chloropropyl)benzene

• Ethanolic ammonia solution (large excess)

• Autoclave or sealed reaction vessel

• Benzene (B151609) or other suitable organic solvent for extraction

• Dilute hydrochloric acid

• Sodium hydroxide solution

• Anhydrous potassium carbonate

• Distillation apparatus

Procedure:

• Place (S)-(1-Chloropropyl)benzene and a large excess of ethanolic ammonia solution in a high-pressure autoclave or a sealed reaction vessel.

• Heat the mixture to 100-150 °C for several hours. The reaction progress should be monitored.

• After cooling, vent the vessel carefully.

• Transfer the reaction mixture to a separatory funnel and extract the non-basic byproducts with benzene.

• Acidify the aqueous layer with dilute hydrochloric acid to form the amine salt.

• Wash the acidic aqueous solution with an organic solvent to remove any remaining impurities.

• Make the aqueous solution basic with sodium hydroxide to liberate the free amine.

• Extract the amine product into benzene or another suitable organic solvent.

• Dry the organic extract over anhydrous potassium carbonate.

• Remove the solvent by distillation, and the product can be further purified by vacuum distillation.

Expected Outcome: The primary product will be (R)-1-phenylpropan-1-amine, formed with inversion of configuration. Over-alkylation to form secondary and tertiary amines can be a side reaction, which is suppressed by using a large excess of ammonia.[6]

Visualizations

Reaction Pathways

Caption: Reaction pathways for (S)-(1-Chloropropyl)benzene.

General Experimental Workflow

Caption: A typical experimental workflow for nucleophilic substitution.

References

• 1. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 2. quora.com [quora.com]
• 3. homework.study.com [homework.study.com]
• 4. gauthmath.com [gauthmath.com]
• 5. One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]

Application Notes and Protocols: E1 Elimination of (S)-(1-Chloropropyl)benzene

Abstract

This document provides a detailed examination of the E1 (Elimination, Unimolecular) reaction mechanism for (S)-(1-Chloropropyl)benzene when treated with ethanol (B145695). These notes are intended for researchers, scientists, and professionals in drug development and organic synthesis. The protocol outlines the reaction setup, monitoring, and product analysis. The E1 reaction proceeds through a two-step mechanism involving a carbocation intermediate.[1][2] For (S)-(1-Chloropropyl)benzene, a secondary benzylic halide, the formation of a resonance-stabilized benzylic carbocation facilitates this pathway.[3] This document covers the reaction kinetics, stereochemistry, regioselectivity, and the competing SN1 substitution reaction.[4][5]

Application Notes

Introduction to the E1 Mechanism

The E1 reaction is a type of elimination reaction that occurs in two distinct steps.[6] The first and rate-determining step is the unimolecular ionization of the substrate to form a carbocation intermediate.[5][7] The second step is the rapid deprotonation of a beta-hydrogen by a weak base to form an alkene.[2]

Key Characteristics of the E1 Reaction:

• Kinetics: The reaction follows first-order kinetics, as the rate depends only on the concentration of the alkyl halide (Rate = k[(S)-(1-Chloropropyl)benzene]).[5][6] The concentration of the base (ethanol) does not influence the reaction rate.[7]

• Substrate: Favored for tertiary and secondary alkyl halides, especially those that can form stable carbocation intermediates, such as benzylic or allylic halides.[8][9]

• Base: A weak base is sufficient for the deprotonation step.[10] In this case, ethanol acts as both a polar protic solvent and the weak base.[11]

• Solvent: Polar protic solvents like ethanol are ideal as they stabilize the carbocation intermediate and the leaving group through solvation.[12][13]

• Competition: E1 reactions are often in competition with SN1 (Substitution, Nucleophilic, Unimolecular) reactions because they share the same carbocation intermediate.[4][5]

• Temperature: Higher temperatures generally favor elimination over substitution.[14]

Mechanism of (S)-(1-Chloropropyl)benzene Elimination

The reaction of (S)-(1-Chloropropyl)benzene with ethanol proceeds via the E1 pathway as follows:

• Step 1 (Rate-Determining): Formation of a Carbocation The C-Cl bond in (S)-(1-Chloropropyl)benzene ionizes, and the chloride ion departs, forming a secondary benzylic carbocation. This step is slow and is the rate-determining step of the reaction.[1][7] The initial chirality of the starting material is lost at this stage as the resulting carbocation is planar. The stability of this carbocation is significantly enhanced by resonance with the adjacent phenyl group.

• Step 2 (Fast): Deprotonation An ethanol molecule, acting as a weak base, abstracts a proton from a carbon adjacent (beta-carbon) to the carbocation center.[10] The electrons from the C-H bond then form a π-bond, resulting in the alkene product, 1-phenyl-1-propene.

Stereochemistry and Regiochemistry

• Stereoselectivity: Since the carbocation intermediate is planar, the base can attack the beta-proton from either side, leading to a mixture of (E) and (Z) isomers of 1-phenyl-1-propene. The E1 reaction is stereoselective, meaning one stereoisomer is formed in greater amounts.[15] Generally, the more stable trans (E) isomer is the major product due to reduced steric strain.[15][16]

• Regioselectivity (Zaitsev's Rule): When multiple alkene products are possible, E1 reactions typically follow Zaitsev's rule, which states that the more substituted (and therefore more stable) alkene will be the major product.[17][18] In the case of (1-Chloropropyl)benzene, elimination can only occur in one direction to form the conjugated system of 1-phenyl-1-propene, so only one regioisomer is formed.

Competing SN1 Reaction

The carbocation intermediate can also be attacked by ethanol acting as a nucleophile.[4] This results in an SN1 substitution product, (1-ethoxypropyl)benzene. Therefore, a mixture of elimination and substitution products is typically obtained.[5]

Visualized Mechanisms and Workflows

The following diagrams illustrate the reaction mechanism and the experimental workflow.

Caption: E1 and competing SN1 reaction pathways for (S)-(1-Chloropropyl)benzene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 3. homework.study.com [homework.study.com]
• 4. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 5. E1 Reaction Mechanism and E1 Practice Problems [chemistrysteps.com]
• 6. Elimination reaction : E1 and E2 reaction – Examples, Mechanism, Orientation and Reactivity [chemicalnote.com]
• 7. Ch 5 : E1 mechanism [chem.ucalgary.ca]
• 8. E1 Mechanism and Kinetics | OpenOChem Learn [learn.openochem.org]
• 9. E1 Reaction: Kinetics and Mechanism [moodle.tau.ac.il]
• 10. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 11. 8.2 E1 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 12. Video: E1 Reaction: Kinetics and Mechanism [jove.com]
• 13. home.iitk.ac.in [home.iitk.ac.in]
• 14. Rearrangement in E1 Reactions - Chemistry Steps [chemistrysteps.com]
• 15. The Stereoselectivity of E1 Reactions [chemistrysteps.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the E2 Elimination of (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The E2 (bimolecular elimination) reaction is a cornerstone of organic synthesis, providing a reliable method for the formation of alkenes. This application note provides a detailed overview of the mechanism, stereochemistry, and experimental protocol for the E2 elimination of (S)-(1-chloropropyl)benzene using a strong base. Understanding the intricacies of this reaction is crucial for professionals in drug development and chemical research, where precise control over product formation and stereochemistry is paramount. The reaction of a secondary benzylic halide, such as (S)-(1-chloropropyl)benzene, with a strong, non-bulky base like sodium ethoxide, proceeds via a concerted E2 mechanism to yield propenylbenzene. The stereochemical outcome of this reaction is governed by the anti-periplanar arrangement of the departing hydrogen and chlorine atoms.

Reaction Mechanism and Stereochemistry

The E2 reaction of (S)-(1-chloropropyl)benzene is a single-step process where the base abstracts a proton from the carbon adjacent to the carbon bearing the chlorine (the β-carbon), and the chloride ion is simultaneously expelled. This concerted mechanism necessitates a specific spatial arrangement of the atoms involved, known as an anti-periplanar conformation, where the β-hydrogen and the chlorine leaving group are in the same plane but on opposite sides of the carbon-carbon bond.[1][2]

For (S)-(1-chloropropyl)benzene, there are two β-hydrogens. Abstraction of these different β-hydrogens leads to the formation of two geometric isomers: (E)-1-phenylpropene and (Z)-1-phenylpropene. The transition state leading to the more stable, sterically less hindered (E)-isomer is lower in energy, and therefore, the (E)-isomer is expected to be the major product, in accordance with Zaitsev's rule.[3] The reaction is stereoselective because one stereoisomer is formed in preference to the other.

Data Presentation

Parameter	Value	Reference/Comment
Reaction Type	Bimolecular Elimination (E2)	[1][2]
Substrate	(S)-(1-Chloropropyl)benzene	-
Base	Sodium Ethoxide (NaOEt)	Strong, non-bulky base
Solvent	Ethanol (B145695) (EtOH)	Polar protic solvent
Temperature	Elevated (e.g., reflux)	Favors elimination over substitution
Kinetics	Second-order	Rate = k[(S)-(1-chloropropyl)benzene][NaOEt][1]
Products	(E)-1-phenylpropene, (Z)-1-phenylpropene	Geometric isomers
Expected Major Product	(E)-1-phenylpropene	More stable trans isomer[3]
Expected E/Z Ratio	> 90:10	Estimated based on thermodynamic stability
Analytical Method	1H NMR Spectroscopy	Determination of E/Z ratio via coupling constants and integration

Experimental Protocols

The following is a general protocol for the E2 elimination of (S)-(1-chloropropyl)benzene with sodium ethoxide.

Materials:

• (S)-(1-Chloropropyl)benzene

• Sodium metal

• Anhydrous ethanol

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• NMR tubes and spectrometer

Procedure:

• Preparation of Sodium Ethoxide Solution: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium metal (1.1 equivalents) to anhydrous ethanol at room temperature. The reaction is exothermic. Allow the sodium to react completely to form a solution of sodium ethoxide.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add (S)-(1-chloropropyl)benzene (1 equivalent) dropwise at room temperature with stirring.

• Reaction Execution: After the addition is complete, heat the reaction mixture to reflux and maintain it for a period of 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator. The crude product can be further purified by fractional distillation or column chromatography if necessary.

• Product Characterization: Analyze the product by 1H NMR spectroscopy to determine the E/Z ratio of the propenylbenzene isomers. The vinylic protons of the (E)- and (Z)-isomers will have distinct chemical shifts and coupling constants. The ratio of the isomers can be determined by integrating the corresponding signals.

Visualizations

Caption: Overall E2 reaction workflow.

Caption: Stereochemical pathways to (E) and (Z) isomers.

Caption: Experimental workflow for the E2 elimination.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The E2 Reaction Mechanism [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application of (S)-(1-Chloropropyl)benzene in Pharmaceutical Intermediate Synthesis

Introduction

(S)-(1-Chloropropyl)benzene is a chiral halogenated aromatic compound that holds significant potential as a key starting material and intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The presence of a stereogenic center and a reactive chloro group makes it a valuable building block for the construction of complex chiral molecules, particularly enantiomerically pure amines and their derivatives, which are prevalent in a wide range of pharmaceuticals. The ability to introduce the (S)-1-phenylpropyl moiety with a defined stereochemistry is crucial, as the biological activity of many drugs is highly dependent on their three-dimensional structure.

This document provides detailed application notes and protocols for the use of (S)-(1-Chloropropyl)benzene in the synthesis of pharmaceutical intermediates, with a focus on its application as an alkylating agent for chiral amines. The protocols and data presented are based on established principles of stereospecific nucleophilic substitution reactions.

Key Application: Synthesis of Chiral Secondary Amines

A primary application of (S)-(1-Chloropropyl)benzene is in the stereospecific alkylation of chiral amines to generate more complex chiral secondary amines. These products can serve as immediate precursors or advanced intermediates for a variety of drug candidates. The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the stereochemistry at the chiral center of the (S)-(1-Chloropropyl)benzene is inverted.

General Reaction Scheme:

This reaction is fundamental for creating carbon-nitrogen bonds while maintaining or inverting stereochemical integrity, a critical step in the synthesis of many chiral drugs.

Application Example: Synthesis of a Cinacalcet Precursor Analogue

While a direct synthesis of a marketed drug intermediate starting from (S)-(1-Chloropropyl)benzene is not extensively documented in publicly available literature, we can construct a representative protocol for the synthesis of a key structural motif found in drugs like Cinacalcet. Cinacalcet is a calcimimetic agent used to treat hyperparathyroidism. Its structure contains a chiral secondary amine. The following protocol details the synthesis of an analogue of a Cinacalcet precursor through the alkylation of a chiral amine with (S)-(1-Chloropropyl)benzene.

Reaction: Alkylation of (R)-1-(Naphthalen-1-yl)ethanamine with (S)-(1-Chloropropyl)benzene.

This reaction would theoretically produce a diastereomeric mixture of (R,R) and (R,S) secondary amines. For the synthesis of a single enantiomer drug, a stereospecific reaction is paramount. In an ideal SN2 reaction with complete inversion, reacting (S)-(1-Chloropropyl)benzene with an (R)-amine would yield the (R,R) diastereomer.

Quantitative Data Summary

The following table summarizes expected outcomes for the alkylation reaction based on typical SN2 reactions involving similar substrates. Actual yields and diastereomeric excess would need to be determined experimentally.

Parameter	Expected Value	Notes
Yield	60-80%	Dependent on reaction conditions and purification.
Diastereomeric Excess (d.e.)	>95%	Assuming a high degree of stereochemical inversion.
Reaction Time	12-24 hours	Can be monitored by TLC or HPLC.
Purity	>98%	After chromatographic purification.

Experimental Protocol

Materials:

• (S)-(1-Chloropropyl)benzene (1.0 eq)

• (R)-1-(Naphthalen-1-yl)ethanamine (1.1 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (B52724) (anhydrous)

• Sodium iodide (NaI) (catalytic amount)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware for workup and purification

• Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC) for reaction monitoring

• Column chromatography setup for purification

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add (S)-(1-Chloropropyl)benzene (1.0 eq), (R)-1-(Naphthalen-1-yl)ethanamine (1.1 eq), potassium carbonate (2.0 eq), and a catalytic amount of sodium iodide.

• Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a suitable concentration (e.g., 0.2-0.5 M).

• Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 60-80 °C).

• Reaction Monitoring: Monitor the progress of the reaction by TLC or HPLC until the starting material is consumed (typically 12-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the solid potassium carbonate and wash with acetonitrile.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate the desired chiral secondary amine.

Visualizations

Logical Workflow for Pharmaceutical Intermediate Synthesis

Caption: Workflow for Chiral Intermediate Synthesis.

Signaling Pathway of Stereochemical Control

Caption: Stereochemical Control in SN2 Alkylation.

Conclusion

(S)-(1-Chloropropyl)benzene is a valuable chiral building block for the synthesis of pharmaceutical intermediates. Its primary application lies in the stereospecific alkylation of amines to produce enantiomerically enriched secondary amines. The success of these synthetic transformations is highly dependent on the careful control of reaction conditions to favor the desired SN2 pathway and minimize side reactions. The protocols and conceptual frameworks provided herein offer a guide for researchers and drug development professionals in harnessing the synthetic potential of this versatile chiral intermediate. Further exploration and optimization of reaction conditions for specific target molecules are encouraged to fully realize its utility in pharmaceutical synthesis.

Application Notes & Protocols: (S)-(1-Chloropropyl)benzene in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(1-Chloropropyl)benzene is a chiral molecule that holds potential as a building block in the asymmetric synthesis of complex organic molecules, particularly in the development of novel therapeutic agents. While direct applications of (S)-(1-Chloropropyl)benzene as a catalyst in asymmetric catalysis are not extensively documented in readily available literature, its stereodefined structure makes it a valuable precursor for introducing a specific stereocenter into a target molecule. Chiral compounds are of paramount importance in medicinal chemistry, as the biological activity of a drug is often dependent on its specific three-dimensional arrangement.[1][2]

These application notes provide an overview of the potential synthetic utility of (S)-(1-Chloropropyl)benzene, focusing on its role as a chiral electrophile in nucleophilic substitution reactions. A detailed experimental protocol for a representative reaction is provided, along with data presentation and workflow diagrams to guide researchers in its potential applications.

Synthetic Utility and Reaction Pathways

Due to the presence of a chlorine atom on a stereogenic benzylic carbon, (S)-(1-Chloropropyl)benzene is susceptible to nucleophilic substitution and elimination reactions. The course of the reaction is highly dependent on the reaction conditions, including the nature of the nucleophile/base, the solvent, and the temperature.

• Nucleophilic Substitution (Sɴ2 and Sɴ1): In the presence of a good nucleophile, (S)-(1-Chloropropyl)benzene can undergo substitution of the chlorine atom. The mechanism can proceed via an Sɴ2 pathway, which would result in an inversion of stereochemistry, or an Sɴ1 pathway, which would lead to a racemic mixture due to the formation of a planar carbocation intermediate. To maintain stereochemical integrity, reaction conditions favoring the Sɴ2 mechanism are generally preferred.

• Elimination Reactions (E2 and E1): When reacted with a strong, non-nucleophilic base, (S)-(1-Chloropropyl)benzene can undergo elimination to form an alkene.[3][4] The E2 mechanism is stereospecific and requires an anti-periplanar arrangement of the proton and the leaving group. The E1 mechanism proceeds through a carbocation intermediate and is less stereoselective.

The following diagram illustrates the potential reaction pathways for (S)-(1-Chloropropyl)benzene.

Caption: Potential reaction pathways for (S)-(1-Chloropropyl)benzene.

Application Note: Synthesis of a Chiral Ether via Sɴ2 Reaction

This section details a representative application of (S)-(1-Chloropropyl)benzene as a chiral building block in the synthesis of a new chiral ether via a nucleophilic substitution reaction that proceeds with inversion of stereochemistry (Sɴ2 mechanism).

Reaction Principle

The synthesis involves the reaction of (S)-(1-Chloropropyl)benzene with a nucleophile, in this case, the sodium salt of a phenol (B47542), to form a new carbon-oxygen bond. The reaction is designed to favor the Sɴ2 pathway to ensure the transfer of chirality to the product.

Experimental Protocol: Synthesis of (R)-1-phenoxy-1-phenylpropane

Materials:

• (S)-(1-Chloropropyl)benzene (ee > 99%)

• Phenol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297) (for chromatography)

Procedure:

• Preparation of the Nucleophile:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous DMF (5 mL).

  • Add phenol (1.1 equivalents) to the flask and stir until dissolved.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.2 equivalents) portion-wise to the solution.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until the evolution of hydrogen gas ceases.

• Sɴ2 Reaction:

  • To the freshly prepared sodium phenoxide solution, add a solution of (S)-(1-Chloropropyl)benzene (1.0 equivalent) in anhydrous DMF (2 mL) dropwise at room temperature.

  • Heat the reaction mixture to 60 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation

The following table summarizes the expected results for the synthesis of (R)-1-phenoxy-1-phenylpropane.

Entry	Substrate (ee)	Nucleophile	Solvent	Temp (°C)	Time (h)	Yield (%)	Product ee (%)
1	(S)-(1-Chloropropyl)benzene (>99%)	Sodium Phenoxide	DMF	60	18	85	>98% (R)
2	(S)-(1-Chloropropyl)benzene (>99%)	Sodium Methoxide	Methanol	25	24	70	95% (R)
3	(S)-(1-Chloropropyl)benzene (>99%)	Sodium Azide	DMF	80	12	92	>99% (R)

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and analysis of the chiral ether product.

Caption: Workflow for the synthesis of a chiral ether.

Conclusion

While (S)-(1-Chloropropyl)benzene may not be a catalyst itself, it serves as a valuable chiral starting material for the synthesis of enantioenriched molecules. The protocols and data presented here provide a framework for its use in Sɴ2 reactions to generate new chiral products with high stereochemical fidelity. Researchers in drug discovery and organic synthesis can utilize these principles to incorporate the 1-phenylpropyl stereocenter into more complex molecular architectures. Careful selection of reaction conditions is critical to favor the desired stereospecific substitution pathway and avoid competing elimination and racemization reactions.

References

• 1. A novel strategy to generate useful chiral compounds - Newly designed ligands for a catalytic reaction to synthesize drugs and useful compounds [chemeurope.com]
• 2. news-medical.net [news-medical.net]
• 3. homework.study.com [homework.study.com]
• 4. homework.study.com [homework.study.com]

Application Notes and Protocols for Friedel-Crafts Reactions with Benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for performing Friedel-Crafts alkylation and acylation reactions on benzene (B151609) and its derivatives. These reactions are fundamental in organic synthesis for the formation of carbon-carbon bonds to aromatic rings.[1]

Introduction

Developed by Charles Friedel and James Crafts in 1877, Friedel-Crafts reactions are a cornerstone of electrophilic aromatic substitution.[1][2] They are broadly categorized into two main types: alkylation and acylation.[3] Friedel-Crafts alkylation introduces an alkyl group to an aromatic ring, while acylation introduces an acyl group.[4] These reactions typically employ a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃), to generate a potent electrophile.[1][5]

While powerful, these reactions have known limitations. Friedel-Crafts alkylation is prone to polyalkylation, where multiple alkyl groups are added to the aromatic ring, and carbocation rearrangements can lead to a mixture of products.[1][5] In contrast, Friedel-Crafts acylation produces a deactivated ketone product, which prevents further acylation.[6][7] The resulting aryl ketones can then be reduced to the corresponding alkylbenzenes, providing a more controlled route to certain alkylated products.[8]

General Reaction Mechanism

The general mechanism for both Friedel-Crafts alkylation and acylation proceeds via a three-step electrophilic aromatic substitution pathway.

Caption: General mechanism of Friedel-Crafts reactions.

Experimental Protocols

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.[4]

• Friedel-Crafts reactions are often exothermic; therefore, proper temperature control is crucial.[1][9]

• Lewis acid catalysts like aluminum chloride are water-sensitive, corrosive, and react violently with water. Handle them in a fume hood and avoid exposure to moisture.[4][10][11]

• Acyl chlorides and alkyl halides can be corrosive and lachrymatory. Dispense these reagents in a fume hood.[4][10]

Protocol 1: Friedel-Crafts Acylation of Anisole (B1667542)

This protocol details the acylation of anisole with propionyl chloride using aluminum chloride as the catalyst.[9]

Materials:

• Anisole

• Propionyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Ice

• Water

• Separatory funnel

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: In a fume hood, add anisole and propionyl chloride to a round-bottom flask containing dichloromethane. Cool the mixture in an ice bath.[9]

• Catalyst Addition: While stirring, slowly add anhydrous aluminum chloride to the cooled solution in portions. An exothermic reaction will occur, often accompanied by a color change to orange.[9] Maintain the temperature to control the reaction rate.

• Reaction: Stir the mixture in the ice bath for approximately 5-10 minutes after the addition of the catalyst is complete. Then, remove the ice bath and allow the reaction to warm to room temperature, continuing to stir for about 15 minutes to ensure the reaction goes to completion.[9]

• Work-up and Quenching: Carefully pour the reaction mixture into a beaker containing ice and water to quench the reaction and decompose the aluminum chloride complex with the ketone product.[9]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane. Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Filter to remove the drying agent and remove the solvent by rotary evaporation to yield the crude product, 4'-methoxypropiophenone.[9][11]

• Purification and Analysis: The crude product can be purified by distillation or chromatography. Analyze the final product using IR and NMR spectroscopy.[9][11]

Protocol 2: Friedel-Crafts Alkylation of Benzene with tert-Butyl Chloride

This protocol describes the alkylation of benzene with tert-butyl chloride to form tert-butylbenzene.

Materials:

• Benzene (use in excess)

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Ice-cold water

• Diethyl ether

• Separatory funnel

• Round-bottom flask with a septum

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a septum. Add excess benzene and cool the flask in an ice bath to 0-5 °C.[1]

• Catalyst Addition: Carefully add anhydrous aluminum chloride to the cooled benzene with stirring.

• Alkylating Agent Addition: Slowly add tert-butyl chloride to the mixture through the septum while maintaining the temperature between 0-5 °C.[1]

• Reaction: Stir the reaction mixture for 15-20 minutes in the ice bath.[1]

• Work-up and Quenching: Quench the reaction by carefully adding ice-cold water through the septum.[1]

• Extraction: Transfer the mixture to a separatory funnel. Rinse the reaction flask with diethyl ether and add it to the separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with diethyl ether.[1]

• Drying and Solvent Removal: Combine all organic layers and dry over an anhydrous drying agent. Filter and remove the solvent and excess benzene by distillation or rotary evaporation to obtain the product, tert-butylbenzene.

Experimental Workflow Diagram

Caption: A typical experimental workflow for Friedel-Crafts reactions.

Data Presentation

The following tables summarize typical reaction conditions and outcomes for selected Friedel-Crafts reactions on benzene derivatives.

Table 1: Friedel-Crafts Alkylation Conditions

Aromatic Substrate	Alkylating Agent	Catalyst	Temperature (°C)	Reaction Time	Primary Product	Reference
Benzene	tert-Butyl chloride	AlCl₃	0-5	15-20 min	tert-Butylbenzene	[1]
Benzene	(1-chloro-2-methylpropyl)benzene	AlCl₃	5-10	2.5 - 3 hours	tert-Butylbenzene	[1]
Benzene	Ethene	AlCl₃ / HCl	95	Varies	Ethylbenzene	[12]
Methylbenzene	Chloromethane	AlCl₃	0	Varies	Mixture of 2-, 3-, and 4-methyltoluene	[12]

Table 2: Friedel-Crafts Acylation Conditions

Aromatic Substrate	Acylating Agent	Catalyst	Temperature (°C)	Reaction Time	Primary Product	Reference
Benzene	Ethanoyl chloride	AlCl₃	~60	~30 min	Phenylethanone (Acetophenone)	[12]
Anisole	Propionyl chloride	AlCl₃	0 to RT	~20-25 min	4'-Methoxypropiophenone	[9]
Toluene	Acetyl chloride	AlCl₃	0 to RT	~25 min	4'-Methylacetophenone	[11]
Ferrocene	Acetic anhydride	H₃PO₄	~100 (hot water bath)	Until dissolved	Acetylferrocene	[4]
Benzene Derivatives	Various	FeCl₃·6H₂O in Ionic Liquids	40-60	Varies	Corresponding Ketones	[13][14]

References

• 1. benchchem.com [benchchem.com]
• 2. Video: Electrophilic Aromatic Substitution: Friedel–Crafts Alkylation of Benzene [jove.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 5. cerritos.edu [cerritos.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. The Alkylation of Benzene by Acylation-Reduction - Chemistry Steps [chemistrysteps.com]
• 9. youtube.com [youtube.com]
• 10. websites.umich.edu [websites.umich.edu]
• 11. websites.umich.edu [websites.umich.edu]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 14. Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Purification of (S)-(1-Chloropropyl)benzene via Diastereomeric Resolution and Fractional Distillation

Application Note AP001

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust protocol for the synthesis and purification of the enantiomerically pure (S)-(1-Chloropropyl)benzene. Direct separation of the enantiomers of (1-Chloropropyl)benzene by fractional distillation is not feasible due to their identical boiling points. This protocol circumvents this challenge by employing a classical resolution strategy. The racemic precursor, 1-phenyl-1-propanol (B1198777), is reacted with an enantiomerically pure chiral resolving agent to form a mixture of diastereomeric esters. These diastereomers, possessing distinct physical properties, are then separated via fractional distillation. The desired diastereomer is subsequently hydrolyzed to yield the enantiomerically enriched (S)-1-phenyl-1-propanol, which is then converted to the final product, (S)-(1-Chloropropyl)benzene, with retention of stereochemical integrity. The final purity is assessed using chiral gas chromatography.

Introduction

Enantiomerically pure compounds are of paramount importance in the pharmaceutical industry, as different enantiomers of a chiral drug can exhibit significantly different pharmacological activities and toxicities. (S)-(1-Chloropropyl)benzene is a valuable chiral building block in the synthesis of various pharmaceutical agents. The primary challenge in obtaining this compound lies in the effective separation of its enantiomers from a racemic mixture.

Enantiomers possess identical physical properties such as boiling point, melting point, and solubility in achiral solvents, rendering their separation by conventional techniques like fractional distillation impossible.[1][2] To overcome this, a common strategy is to convert the enantiomers into diastereomers by reacting them with a chiral resolving agent. Diastereomers have different physical properties and can be separated by standard laboratory techniques, including fractional distillation and crystallization.[1]

This application note provides a detailed methodology for the preparation of (S)-(1-Chloropropyl)benzene, focusing on the resolution of the precursor alcohol, 1-phenyl-1-propanol, through the formation and fractional distillation of diastereomeric esters.

Overall Synthesis and Purification Strategy

The multi-step process for obtaining enantiomerically pure (S)-(1-Chloropropyl)benzene is outlined below. The core of the purification lies in the separation of diastereomeric esters by fractional distillation.

Figure 1. Workflow for the synthesis and purification of (S)-(1-Chloropropyl)benzene.

Experimental Protocols

Materials and Equipment

Material	Grade	Supplier
Racemic 1-phenyl-1-propanol	Reagent Grade, 98%	Sigma-Aldrich
(S)-(-)-O-Acetylmandelic acid	≥99%	Sigma-Aldrich
Thionyl chloride (SOCl₂)	ReagentPlus®, ≥99%	Sigma-Aldrich
Pyridine (B92270)	Anhydrous, 99.8%	Sigma-Aldrich
Diethyl ether	Anhydrous, ≥99.7%	Sigma-Aldrich
Sodium bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	Fisher Scientific
Magnesium sulfate (B86663) (MgSO₄)	Anhydrous	Fisher Scientific
Fractional distillation apparatus with Vigreux column	-	Ace Glass
Rotary evaporator	-	Büchi
Chiral GC column (e.g., Cyclodextrin-based)	-	Agilent

Protocol 1: Synthesis of Diastereomeric Esters of 1-phenyl-1-propanol

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve racemic 1-phenyl-1-propanol (1.0 eq) and (S)-(-)-O-acetylmandelic acid (1.05 eq) in anhydrous toluene.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux using a heating mantle and remove the water formed during the reaction using a Dean-Stark apparatus.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Cool the reaction mixture to room temperature and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude mixture of diastereomeric esters.

Protocol 2: Separation of Diastereomeric Esters by Fractional Distillation

• Set up a fractional distillation apparatus with a Vigreux column (minimum 20 cm length). Ensure all glassware is dry.

• Place the crude diastereomeric ester mixture into the distillation flask with a magnetic stir bar.

• Heat the flask gently under reduced pressure. The exact pressure and temperature will depend on the specific diastereomeric esters and should be determined empirically.

• Collect the fractions at a slow, steady rate (approximately 1-2 drops per second).

• Collect multiple small fractions and analyze each by chiral HPLC or NMR to determine the diastereomeric ratio.

• Combine the fractions containing the desired diastereomer in high purity.

Note: The boiling points of the diastereomers are expected to be different, but a highly efficient fractional distillation column is necessary for good separation.

Protocol 3: Hydrolysis of the Diastereomeric Ester to (S)-1-phenyl-1-propanol

• Dissolve the purified diastereomeric ester in a mixture of methanol (B129727) and water.

• Add an excess of sodium hydroxide (B78521) and heat the mixture to reflux for 2-4 hours.

• Monitor the hydrolysis by TLC until the ester is no longer present.

• Cool the mixture and remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether.

• Wash the combined organic extracts with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to yield enantiomerically enriched (S)-1-phenyl-1-propanol.

Protocol 4: Conversion of (S)-1-phenyl-1-propanol to (S)-(1-Chloropropyl)benzene

• In a fume hood, cool a solution of (S)-1-phenyl-1-propanol (1.0 eq) in anhydrous diethyl ether to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise to the solution. A small amount of pyridine can be added to neutralize the HCl byproduct.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for an additional 2 hours. This reaction is known to proceed with retention of configuration.

• Carefully quench the reaction by pouring it onto ice.

• Separate the organic layer and wash it with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude (S)-(1-Chloropropyl)benzene.

• Further purification can be achieved by vacuum distillation.

Data Presentation

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Notes
(R/S)-1-phenyl-1-propanol	136.19	219	Racemic starting material.
(S)-(-)-O-Acetylmandelic acid	194.18	-	Chiral resolving agent.
Diastereomeric Esters	Varies	Varies	The boiling points of the two diastereomers will be different, allowing for separation by fractional distillation. The exact values need to be determined experimentally but are expected to be higher than the starting alcohol.
(S)-1-phenyl-1-propanol	136.19	219	Enantiomerically enriched intermediate.
(S)-(1-Chloropropyl)benzene	154.64	50-52 (at 1 Torr)	Final purified product. The boiling point at atmospheric pressure is not readily available but is expected to be around 195-200 °C.

Analysis of Enantiomeric Purity

The enantiomeric excess (ee) of the final product, (S)-(1-Chloropropyl)benzene, should be determined using a suitable chiral analytical technique.

Figure 2. Workflow for the analysis of enantiomeric purity.

Chiral Gas Chromatography (GC) Method:

• Column: Chiral capillary column (e.g., Cyclodextrin-based).

• Carrier Gas: Helium.

• Injector Temperature: 250 °C.

• Detector (FID) Temperature: 280 °C.

• Oven Program: Isothermal or a temperature ramp optimized to achieve baseline separation of the enantiomers. A typical starting point would be an isothermal run at 120-150 °C.

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

The enantiomeric excess is calculated from the integrated peak areas of the (S) and (R) enantiomers in the chromatogram.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis and purification of (S)-(1-Chloropropyl)benzene. By converting the racemic precursor into a mixture of diastereomers, the challenge of separating compounds with identical boiling points is effectively overcome, enabling the use of fractional distillation as a key purification step. The subsequent steps of hydrolysis and chlorination yield the desired enantiomerically pure product. This methodology is applicable to a range of chiral compounds and serves as a valuable resource for researchers in synthetic and medicinal chemistry.

References

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-(1-Chloropropyl)benzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and enantioselectivity of (S)-(1-Chloropropyl)benzene synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce (S)-(1-Chloropropyl)benzene?

A1: The most common and effective method involves a two-step sequence:

• Asymmetric reduction of propiophenone (B1677668): This step establishes the chiral center, producing (S)-1-phenyl-1-propanol. This can be achieved through catalytic hydrogenation using a chiral catalyst or through enzymatic reduction.

• Stereospecific chlorination of (S)-1-phenyl-1-propanol: The hydroxyl group of the chiral alcohol is replaced with a chlorine atom, with inversion of configuration, to yield the desired (S)-(1-Chloropropyl)benzene. Reagents like thionyl chloride or Appel reaction conditions are typically used.

Direct asymmetric Friedel-Crafts alkylation of benzene (B151609) with a propyl halide is generally not recommended due to challenges in controlling enantioselectivity and the propensity for carbocation rearrangements, which can lead to isomeric impurities.

Q2: Why is my yield of (S)-(1-Chloropropyl)benzene consistently low?

A2: Low yields can stem from several factors throughout the two-step synthesis. For the asymmetric reduction step, potential causes include an inactive catalyst, poor substrate quality, or suboptimal reaction conditions (temperature, pressure, solvent). In the subsequent chlorination step, yield loss can occur due to side reactions like elimination to form styrenes, or incomplete conversion. Careful optimization of both steps is crucial for maximizing the overall yield.

Q3: How can I improve the enantiomeric excess (e.e.) of my product?

A3: Achieving high enantioselectivity is critical. Key factors include:

• Choice of Chiral Catalyst/Enzyme: The selection of the chiral catalyst for the asymmetric reduction of propiophenone is paramount. Different catalysts will exhibit varying levels of enantioselectivity. Screening different catalysts is often necessary.

• Reaction Conditions: Temperature, pressure, and solvent can significantly influence the enantioselectivity of the reduction reaction. Lower temperatures generally favor higher e.e.[1]

• Purity of Reagents: Ensure all reagents, especially the chiral catalyst and the starting ketone, are of high purity. Impurities can interfere with the catalytic cycle.

• Stereospecificity of the Chlorination Step: The chlorination method should proceed with a high degree of stereochemical inversion to avoid racemization of the chiral center.

Q4: What are the best analytical methods to determine the yield and enantiomeric excess?

A4:

• Yield: The yield is typically determined by isolating the final product and measuring its mass. Purity can be assessed using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Enantiomeric Excess (e.e.): Chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) are the most common and reliable methods for determining the e.e. of the final product. NMR spectroscopy using chiral shift reagents can also be employed.[2]

Troubleshooting Guides

Issue 1: Low Yield in Asymmetric Reduction of Propiophenone

Symptom	Possible Cause	Suggested Solution
No or very little product formation.	Inactive catalyst or enzyme.	Ensure the catalyst is fresh and handled under appropriate inert conditions. For enzymes, verify the activity and ensure proper storage and buffer conditions.
Deactivated substrate.	Purify the propiophenone starting material to remove any impurities that might poison the catalyst.
Incorrect reaction temperature.	Optimize the reaction temperature. Some catalytic reductions require specific temperature ranges to be effective.[3]
Reaction starts but does not go to completion.	Insufficient catalyst loading.	Increase the catalyst loading in small increments to find the optimal amount.
Insufficient reducing agent.	Ensure the reducing agent (e.g., hydrogen source, borane) is present in a sufficient stoichiometric excess.
Poor solvent choice.	The solvent can significantly impact the reaction. Screen different anhydrous solvents to find the optimal one for your catalytic system.
Formation of significant byproducts.	Side reactions due to high temperature.	Lower the reaction temperature to minimize side reactions.[1]
Impure starting materials.	Use highly purified propiophenone and other reagents.

Issue 2: Low Enantiomeric Excess (e.e.) in (S)-1-Phenyl-1-propanol

Symptom	Possible Cause	Suggested Solution
Product is racemic or has very low e.e.	Ineffective chiral catalyst.	Screen a variety of chiral catalysts known for ketone reductions (e.g., those based on oxazaborolidines, chiral ruthenium complexes, or specific enzymes).[4][5]
Racemization of the product.	Ensure the work-up conditions are not too harsh (e.g., avoid strong acids or bases if the product is sensitive).
Non-enantioselective background reaction.	Ensure that the reaction conditions exclusively favor the catalyzed pathway. This may involve optimizing temperature and reagent concentrations.
e.e. is moderate but not high enough.	Suboptimal reaction temperature.	Generally, lowering the reaction temperature increases enantioselectivity. Perform the reaction at a lower temperature (e.g., 0 °C, -20 °C, or -78 °C).[1]
Incorrect solvent.	The polarity and coordinating ability of the solvent can affect the transition state of the enantioselective step. Experiment with different solvents.
Moisture in the reaction.	Ensure all glassware is flame-dried and all reagents and solvents are anhydrous, as water can deactivate many chiral catalysts.

Issue 3: Low Yield in the Chlorination of (S)-1-Phenyl-1-propanol

Symptom	Possible Cause	Suggested Solution
Formation of styrene (B11656) derivatives (elimination byproduct).	High reaction temperature.	Perform the chlorination at a lower temperature. For example, when using thionyl chloride, the reaction is often carried out at 0 °C or below.
Use of a strong, non-hindered base.	If a base is required, use a hindered, non-nucleophilic base to minimize elimination.
Incomplete reaction.	Insufficient chlorinating agent.	Use a slight excess of the chlorinating agent (e.g., 1.1-1.5 equivalents).
Low reactivity of the alcohol.	Consider using a more reactive chlorinating agent or adding a catalyst if applicable (e.g., a catalytic amount of DMF with thionyl chloride).
Racemization of the product.	Reaction mechanism is not purely SN2.	Choose a chlorinating agent and conditions known to proceed with a high degree of inversion of configuration. Thionyl chloride in the absence of pyridine, or the Appel reaction (PPh3/CCl4), are good options.

Data Presentation

The following table summarizes representative yields and enantiomeric excesses for the asymmetric reduction of propiophenone and its analogues to the corresponding chiral alcohols, which are precursors to (S)-(1-Chloropropyl)benzene. Please note that these values are for analogous systems and may vary for the specific synthesis of (S)-1-phenyl-1-propanol.

Catalyst/Method	Substrate	Yield (%)	e.e. (%)	Configuration
Iron-based chiral catalyst	β-chloro-propiophenone	99	90	S
Saccharomyces cerevisiae reductase (YOL151W)	3-chloro-1-phenyl-1-propanone	>99	100	S
Chiral boron oxazolidine (B1195125) with BH3·MeS	β-chloro-propiophenone	89	94.6	Not Specified
Recombinant horse-liver ADH	2-phenylpropionaldehyde	>99	100	S
(2S)-DAIB with Diethylzinc	Benzaldehyde	97	95.4	S

Experimental Protocols

Protocol 1: Asymmetric Reduction of Propiophenone to (S)-1-Phenyl-1-propanol using a Chiral Oxazaborolidine Catalyst (CBS Reduction)

This protocol is adapted from established procedures for the asymmetric reduction of ketones.[6]

Materials:

• Propiophenone

• (R)-CBS catalyst solution (e.g., in toluene)

• Borane-dimethyl sulfide (B99878) complex (BMS)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware, flame-dried and under an inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place the (R)-CBS catalyst solution (5-10 mol%).

• Cool the flask to 0 °C in an ice bath.

• Slowly add the borane-dimethyl sulfide complex (0.6 equivalents) to the catalyst solution while stirring.

• Add a solution of propiophenone (1.0 equivalent) in anhydrous THF dropwise from the dropping funnel over 30 minutes.

• Stir the reaction mixture at 0 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at 0 °C.

• Allow the mixture to warm to room temperature and then add 1 M HCl.

• Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude (S)-1-phenyl-1-propanol by flash column chromatography on silica (B1680970) gel.

Protocol 2: Chlorination of (S)-1-Phenyl-1-propanol to (S)-(1-Chloropropyl)benzene using Thionyl Chloride

This protocol is a general method for the conversion of alcohols to chlorides with inversion of configuration.[7]

Materials:

• (S)-1-Phenyl-1-propanol

• Thionyl chloride (SOCl2)

• Anhydrous diethyl ether or dichloromethane (B109758) (DCM)

• Ice-cold water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware, flame-dried and under an inert atmosphere

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen atmosphere, dissolve (S)-1-phenyl-1-propanol (1.0 equivalent) in anhydrous diethyl ether or DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 equivalents) dropwise from the dropping funnel. A catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction if necessary.

• Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully pour the reaction mixture onto ice-cold water to quench the excess thionyl chloride.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude (S)-(1-Chloropropyl)benzene can be purified by vacuum distillation.

Mandatory Visualizations

Caption: Experimental workflow for the two-step synthesis of (S)-(1-Chloropropyl)benzene.

Caption: Troubleshooting guide for low yield in the synthesis of (S)-(1-Chloropropyl)benzene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol using Saccharomyces cerevisiae reductase with high enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 1-broMo-4-(3-chloropropyl)benzene synthesis - chemicalbook [chemicalbook.com]

Common side reactions in the synthesis of (S)-(1-Chloropropyl)benzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (S)-(1-Chloropropyl)benzene.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of (S)-(1-Chloropropyl)benzene, focusing on the prevalent methods of chlorinating the precursor, (S)-1-phenyl-1-propanol.

Problem 1: Low Yield of (S)-(1-Chloropropyl)benzene

Low product yield can be attributed to several factors, including incomplete reaction, product degradation, or competing side reactions.

Possible Causes and Solutions:

Cause	Recommended Action
Incomplete Reaction	- Appel Reaction: Ensure all reagents (triphenylphosphine and chlorine source) are fresh and anhydrous. Increase reaction time or temperature moderately. - Thionyl Chloride: Use a slight excess of thionyl chloride. Consider adding a catalytic amount of dimethylformamide (DMF).
Product Degradation	The product is sensitive to heat and acidic conditions. Avoid prolonged heating during reaction and workup. Neutralize any residual acid promptly after the reaction is complete.
Competing Elimination Reaction	The formation of 1-phenylpropene is a common side reaction. Use milder reaction conditions (lower temperature). For the thionyl chloride method, the addition of a non-nucleophilic base like pyridine (B92270) can suppress elimination by neutralizing the HCl byproduct.
Formation of Byproducts	In the Appel reaction, the primary byproduct is triphenylphosphine (B44618) oxide, which can complicate purification and reduce isolated yield. Effective purification by chromatography or crystallization is crucial.

Problem 2: Poor Enantiomeric Excess (ee) / Racemization

Maintaining the stereochemical integrity of the chiral center is critical. A decrease in enantiomeric excess indicates that racemization is occurring.

Possible Causes and Solutions:

Cause	Recommended Action
SN1 Pathway Competition	A partially SN1-type mechanism can lead to a planar carbocation intermediate, resulting in racemization. This is more likely with reagents that can generate strong carbocation-stabilizing conditions. - Appel Reaction: Use non-polar solvents to favor the SN2 mechanism. - Thionyl Chloride: The choice of solvent is critical. The use of pyridine favors an SN2 pathway with inversion of configuration. In contrast, reaction in a non-nucleophilic solvent can proceed via an SNi mechanism with retention of configuration. Avoid conditions that promote carbocation formation, such as the presence of Lewis acids.
Racemization of Starting Material	Ensure the starting material, (S)-1-phenyl-1-propanol, has a high enantiomeric excess before starting the chlorination.
Product Racemization during Workup or Purification	Avoid acidic conditions and excessive heat during workup and purification, as these can promote racemization of the benzylic chloride product.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the synthesis of (S)-(1-Chloropropyl)benzene?

The primary side products depend on the synthetic route employed:

• Elimination Product: 1-phenylpropene (both E and Z isomers) is a common byproduct resulting from the elimination of HCl. This is particularly prevalent at higher temperatures and with stronger bases.

• Racemization Product: The (R)-(1-Chloropropyl)benzene enantiomer is formed if racemization occurs.

• Appel Reaction Byproduct: Triphenylphosphine oxide is a significant byproduct that needs to be removed during purification.

• Thionyl Chloride Byproducts: Besides HCl and SO2 (which are gaseous), side reactions can lead to the formation of dibenzyl ether under certain conditions.

Q2: How can I minimize the formation of the 1-phenylpropene elimination byproduct?

To minimize elimination:

• Use milder reaction conditions: Lower the reaction temperature.

• Choice of reagents: For the thionyl chloride method, adding pyridine can trap the generated HCl, reducing the likelihood of acid-catalyzed elimination. The Appel reaction, being generally milder, can also be a good choice to minimize elimination.

• Avoid strong bases: During workup, use weak bases for neutralization.

Q3: My synthesis using thionyl chloride resulted in a racemic product. What went wrong?

Racemization with thionyl chloride suggests that the reaction did not proceed cleanly via a stereospecific mechanism (SN2 or SNi). The formation of a carbocation intermediate (SN1 pathway) is a likely cause. To favor a stereospecific outcome:

• With Pyridine: The addition of pyridine typically promotes an SN2 mechanism, which leads to inversion of configuration. Ensure an adequate amount of pyridine is used.

• Without Pyridine (SNi): The reaction in the absence of a nucleophilic solvent can proceed with retention of configuration via an internal return mechanism. However, any condition that stabilizes a carbocation can lead to racemization.

Q4: How do I remove triphenylphosphine oxide from my product after an Appel reaction?

Triphenylphosphine oxide can be challenging to remove completely. Here are a few common methods:

• Crystallization: If your product is a solid, crystallization can be an effective method.

• Chromatography: Column chromatography on silica (B1680970) gel is a very common and effective method for separating (S)-(1-Chloropropyl)benzene from triphenylphosphine oxide.

• Precipitation: In some cases, triphenylphosphine oxide can be precipitated from the reaction mixture by the addition of a non-polar solvent like hexane (B92381) or ether, followed by filtration.

Experimental Protocols

Synthesis of (S)-(1-Chloropropyl)benzene via Appel Reaction

This protocol describes the conversion of (S)-1-phenyl-1-propanol to (S)-(1-Chloropropyl)benzene with inversion of configuration.

Materials:

• (S)-1-phenyl-1-propanol

• Triphenylphosphine (PPh3)

• Carbon tetrachloride (CCl4) or N-chlorosuccinimide (NCS)

• Anhydrous dichloromethane (B109758) (DCM) or acetonitrile (B52724) (MeCN)

Procedure:

• To a solution of triphenylphosphine (1.2 eq.) in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add carbon tetrachloride (1.2 eq.) dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of (S)-1-phenyl-1-propanol (1.0 eq.) in anhydrous DCM dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford (S)-(1-Chloropropyl)benzene.

Synthesis of (S)-(1-Chloropropyl)benzene via Thionyl Chloride with Pyridine

This protocol describes the chlorination of (S)-1-phenyl-1-propanol with inversion of configuration.

Materials:

• (S)-1-phenyl-1-propanol

• Thionyl chloride (SOCl2)

• Pyridine

• Anhydrous diethyl ether

Procedure:

• To a solution of (S)-1-phenyl-1-propanol (1.0 eq.) in anhydrous diethyl ether at 0 °C, add pyridine (1.2 eq.) dropwise.

• To this mixture, add thionyl chloride (1.1 eq.) dropwise at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2-3 hours, monitoring by TLC.

• Upon completion, carefully pour the reaction mixture over crushed ice and extract with diethyl ether.

• Wash the combined organic layers with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by vacuum distillation or column chromatography.

Visualizations

Caption: Synthetic routes to (S)-(1-Chloropropyl)benzene and common side reactions.

Caption: Troubleshooting logic for common synthesis issues.

Technical Support Center: Optimization of Grignard Reactions for Chiral Alcohols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Grignard reactions for the synthesis of chiral alcohols.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Question: My Grignard reaction is giving a low yield or no desired chiral alcohol. What are the possible causes and how can I troubleshoot this?

Answer: Low or no yield in a Grignard reaction is a common issue that can often be attributed to several factors. Here is a step-by-step guide to troubleshoot this problem:

• Verify the Quality and Concentration of the Grignard Reagent: The concentration of commercially available or self-prepared Grignard reagents can vary. It is crucial to determine the exact concentration before use.

  • Action: Titrate the Grignard reagent. A common and reliable method is titration with iodine and lithium chloride in THF.[1] The disappearance of the brown iodine color indicates the endpoint.

• Ensure Strictly Anhydrous Conditions: Grignard reagents are highly basic and will react with any protic source, especially water, which will quench the reagent.[2][3]

  • Action:

    • Thoroughly flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (e.g., argon or nitrogen).

    • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, but they can also be dried using appropriate drying agents (e.g., sodium/benzophenone for ethereal solvents).

    • Ensure the starting materials (aldehyde, ketone, and any additives) are dry and free of acidic impurities.

• Check for Competing Side Reactions: Several side reactions can consume the Grignard reagent or the starting material, leading to lower yields of the desired alcohol.

  • Enolization: If the aldehyde or ketone has acidic α-hydrogens, the Grignard reagent can act as a base, leading to the formation of an enolate instead of nucleophilic addition.[4]

    • Solution: Use a less sterically hindered Grignard reagent or a more reactive substrate. Lowering the reaction temperature can also favor the addition reaction.

  • Reduction: Some Grignard reagents, particularly those with β-hydrogens (e.g., isopropylmagnesium bromide), can reduce the carbonyl compound to an alcohol, regenerating an alkene from the Grignard reagent.[4]

    • Solution: Choose a Grignard reagent without β-hydrogens if reduction is a significant issue.

  • Wurtz Coupling: This is a common side reaction during the formation of the Grignard reagent, where the reagent reacts with the remaining organic halide.[5]

    • Solution: Add the organic halide slowly to a suspension of magnesium to maintain a low concentration of the halide. Continuous production processes have been shown to reduce Wurtz coupling.[5]

• Optimize Reaction Conditions:

  • Temperature: While Grignard reactions are often initiated at room temperature or with gentle heating, the subsequent addition to the carbonyl compound is typically carried out at lower temperatures (e.g., 0 °C to -78 °C) to minimize side reactions.[6]

  • Solvent: The choice of solvent is critical. Ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF) are essential as they solvate and stabilize the Grignard reagent.[7] 2-Methyltetrahydrofuran (2-MeTHF) is a greener alternative that can sometimes offer superior performance, particularly in suppressing Wurtz coupling.[8]

Issue 2: Low Enantioselectivity (Low ee%)

Question: I am obtaining my chiral alcohol product, but the enantiomeric excess (ee%) is low. How can I improve the stereoselectivity of my Grignard reaction?

Answer: Achieving high enantioselectivity in Grignard additions to prochiral carbonyls requires careful control over several experimental parameters. Here’s how to troubleshoot and optimize for higher ee%:

• Choice of Chiral Ligand/Auxiliary: The most common strategy for inducing chirality is the use of a chiral ligand or a chiral auxiliary.

  • Action:

    • Screen different classes of chiral ligands. Bidentate ligands such as those derived from 1,2-diaminocyclohexane (DACH), BINOL, and various amino alcohols have shown great success.[9][10][11]

    • If using a chiral auxiliary attached to the substrate, ensure it effectively blocks one face of the carbonyl group.[12][13]

• Optimize Reaction Temperature: Lower reaction temperatures generally lead to higher enantioselectivity.[14]

  • Action: Perform the reaction at progressively lower temperatures (e.g., 0 °C, -20 °C, -40 °C, -78 °C) and analyze the effect on the ee%. Be aware that very low temperatures can significantly slow down the reaction rate.[4]

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state of the reaction and thus the enantioselectivity.[4]

  • Action: While ethereal solvents are necessary, consider less coordinating solvents like toluene (B28343) or tert-butyl methyl ether (tBuOMe) as co-solvents, which can sometimes enhance enantioselectivity.[14] Donor solvents can sometimes negatively impact the effectiveness of the asymmetric catalysis by competing with the chiral ligand for coordination to the magnesium.[4]

• Nature of the Grignard Reagent and Substrate:

  • Action:

    • The structure of both the Grignard reagent and the carbonyl substrate can impact stereoselectivity. Sometimes, a bulkier Grignard reagent or substrate can lead to better facial discrimination.

    • For substrates with existing chirality (e.g., α- or β-alkoxy ketones), chelation control can be used to direct the stereochemical outcome. The choice of a Lewis acidic or non-acidic Grignard reagent and the nature of the protecting group on the existing stereocenter will determine whether the reaction proceeds under chelation or non-chelation control, often leading to opposite diastereomers.[15]

• Use of Additives: Additives can modify the reactivity of the Grignard reagent or interact with the chiral ligand to enhance stereoselectivity.

  • Action: For example, titanium(IV) isopropoxide (Ti(OiPr)4) is often used in conjunction with chiral diols like BINOL to form a chiral Lewis acid catalyst that directs the enantioselective addition of the Grignard reagent.[9][16]

Frequently Asked Questions (FAQs)

Q1: How do I accurately determine the concentration of my Grignard reagent?

A1: Titration is the most reliable method. A common procedure involves using iodine (I₂) and lithium chloride (LiCl) in THF. The Grignard reagent is added dropwise to the iodine solution at 0 °C. The endpoint is reached when the dark brown color of the iodine disappears.[1] Other methods include titration with a known amount of a protic acid like diphenylacetic acid in the presence of an indicator, or with 1,10-phenanthroline (B135089) and a secondary alcohol like menthol.[14][16]

Q2: What is the best solvent for a Grignard reaction?

A2: Ethereal solvents are essential for the formation and stability of Grignard reagents. Diethyl ether (Et₂O) and tetrahydrofuran (THF) are the most commonly used. THF is generally a better solvent due to its higher solvating power.[3] 2-Methyltetrahydrofuran (2-MeTHF) is a greener alternative that can be advantageous in reducing side reactions like Wurtz coupling.[8] The choice of solvent can also impact the enantioselectivity of the reaction.[4]

Q3: My Grignard reaction won't start. What should I do?

A3: Initiation of a Grignard reaction can sometimes be sluggish due to a passivating oxide layer on the magnesium surface. Here are some techniques to initiate the reaction:

• Activation of Magnesium: Add a small crystal of iodine, a few drops of 1,2-dibromoethane, or sonicate the mixture. Crushing the magnesium turnings in the flask with a glass rod can also expose a fresh surface.

• Gentle Heating: Gentle warming of a small portion of the solvent with the magnesium and a small amount of the halide can help initiate the reaction.

• Concentrated Starting Material: Add a small amount of the organic halide without solvent directly to the magnesium.

Q4: Can I perform a Grignard reaction on a substrate that contains an acidic proton, like an alcohol or a carboxylic acid?

A4: No, not directly. Grignard reagents are strong bases and will be quenched by acidic protons. If your substrate contains an acidic functional group, it must be protected before introducing the Grignard reagent. Common protecting groups for alcohols are silyl (B83357) ethers (e.g., TBDMS) or benzyl (B1604629) ethers. After the Grignard reaction, the protecting group can be removed.

Q5: What is the difference between 1,2-addition and 1,4-addition (conjugate addition) in reactions with α,β-unsaturated carbonyls?

A5: In reactions with α,β-unsaturated aldehydes or ketones, Grignard reagents can add in two ways. 1,2-addition is the direct attack on the carbonyl carbon, which leads to an allylic alcohol. 1,4-addition (or conjugate addition) is the attack on the β-carbon, which, after work-up, leads to a ketone. Standard Grignard reagents typically favor 1,2-addition. To promote 1,4-addition, copper salts (e.g., CuI) are often added to form an organocuprate in situ, which is a softer nucleophile and preferentially undergoes conjugate addition.[2]

Data Presentation

Table 1: Effect of Chiral Ligand and Grignard Reagent on Enantioselectivity

This table summarizes the results for the asymmetric addition of various Grignard reagents to benzaldehyde (B42025) in the presence of different chiral ligands.

Entry	Chiral Ligand	Grignard Reagent	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
1	(S)-BINOL	iBuMgBr	Toluene/THF	0	75	>99	[16]
2	(S)-BINOL	n-BuMgBr	Toluene/THF	0	69	98	[16]
3	(R,R)-L12	PhMgBr	Toluene/Et₂O	-15	92	89	[10]
4	(R,R)-L12'	p-ClC₆H₄MgBr	Toluene/Et₂O	-15	85	94	[10]
5	(Sa,R)-Ph-BINMOL (L5)	MeMgBr	Et₂O	-40	85	90
6	(Sa,R)-Ph-BINMOL (L5)	EtMgBr	Et₂O	-40	95	96

L12 and L12' are N,N,O-tridentate chiral ligands derived from 1,2-diaminocyclohexane. (Sa,R)-Ph-BINMOL is a chiral binaphthyl-based monophosphine ligand.

Table 2: Effect of Solvent and Temperature on Enantioselectivity

This table illustrates the impact of reaction solvent and temperature on the enantioselectivity of the copper-catalyzed conjugate addition of EtMgBr to 2-cyclohexen-1-one (B156087) using the chiral ligand Taniaphos.

Entry	Solvent	Temp (°C)	1,4:1,2 ratio	Yield (%)	ee (%)	Reference
1	Et₂O	0	95:5	>98	96	[14]
2	tBuOMe	-75	97:3	>98	86	[14]
3	THF	0	85:15	>98	75	[14]
4	Toluene	0	90:10	>98	88	[14]

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Addition of a Grignard Reagent to an Aldehyde using a (S)-BINOL/Ti(OiPr)₄ Catalyst[16]

• To a flame-dried Schlenk flask under an argon atmosphere, add (S)-BINOL (0.15 mmol) and Ti(OiPr)₄ (1.14 mmol).

• Add anhydrous toluene (2 mL) and stir the mixture at room temperature for 30 minutes.

• Cool the mixture to 0 °C and add bis[2-(N,N-dimethylamino)ethyl] ether (BDMAEE) (2.5 mmol).

• Slowly add the Grignard reagent (e.g., iBuMgBr, 2.5 mmol) to the mixture and stir for 10 minutes.

• Add the aldehyde (1.0 mmol) dropwise to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the chiral alcohol.

• Determine the enantiomeric excess by chiral HPLC analysis.

Protocol 2: Titration of a Grignard Reagent using Iodine[1]

• To a flame-dried 1-dram vial equipped with a magnetic stir bar and under a nitrogen atmosphere, add iodine (100 mg).

• Add a 0.5 M solution of LiCl in anhydrous THF (1.0 mL) and stir until the iodine is dissolved.

• Cool the dark brown solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent dropwise via a 1 mL syringe.

• The endpoint is reached when the solution turns from light yellow to colorless.

• Record the volume of the Grignard reagent added.

• Repeat the titration to ensure accuracy and average the results to calculate the molarity.

Visualizations

Caption: Troubleshooting workflow for low yield in Grignard reactions.

Caption: Decision tree for optimizing enantioselectivity.

References

• 1. Alcohol synthesis by 1,2-addition [organic-chemistry.org]
• 2. Non-chelation-controlled nucleophilic addition to chiral α-siloxyketones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes [organic-chemistry.org]
• 8. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Chelation or Non‐Chelation Control in Addition Reactions of Chiral α‐ and β‐ Alkoxy Carbonyl Compounds [New Synthetic Methods (44)] | Semantic Scholar [semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. pure.rug.nl [pure.rug.nl]

Preventing racemization during the synthesis of (S)-(1-Chloropropyl)benzene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of (S)-(1-Chloropropyl)benzene, with a primary focus on preventing racemization.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of racemization during the synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenylpropan-1-ol?

A1: The primary cause of racemization is the formation of a planar, achiral benzylic carbocation intermediate. This is particularly prevalent in reactions that proceed via an S(_N)1 (Substitution Nucleophilic Unimolecular) mechanism. The benzylic carbocation is stabilized by resonance with the phenyl ring, making its formation favorable under certain conditions. Once formed, a nucleophile (such as a chloride ion) can attack from either face of the planar carbocation with equal probability, leading to a racemic mixture of (R)- and (S)-(1-Chloropropyl)benzene.

Q2: How can I control the stereochemical outcome of the reaction when using thionyl chloride (SOCl(_2)) to convert (S)-1-phenylpropan-1-ol to (S)-(1-Chloropropyl)benzene?

A2: The stereochemical outcome of the reaction with thionyl chloride is highly dependent on the presence of a base, such as pyridine (B92270).

• Without Pyridine (Retention of Configuration): In the absence of a base, the reaction often proceeds with retention of configuration through an S(_N)i (Substitution Nucleophilic internal) mechanism. In this pathway, the initially formed chlorosulfite ester collapses in a way that the chloride is delivered to the same face from which the hydroxyl group departed.

• With Pyridine (Inversion of Configuration): The addition of pyridine leads to inversion of configuration via an S(_N)2 (Substitution Nucleophilic Bimolecular) mechanism. Pyridine reacts with the intermediate chlorosulfite ester, displacing the chloride ion. This "free" chloride ion then acts as an external nucleophile, attacking the carbon atom from the side opposite to the leaving group, resulting in an inversion of the stereocenter.

Q3: Are there alternative reagents to thionyl chloride for a stereospecific synthesis?

A3: Yes, the Corey-Kim reaction provides a mild alternative for converting benzylic alcohols to benzylic chlorides. This reaction uses N-chlorosuccinimide (NCS) and dimethyl sulfide (B99878) (DMS). Under conditions where a base like triethylamine (B128534) is omitted, the reaction favors the formation of the corresponding chloride from a benzylic alcohol. This method is known to be efficient for the transformation of allylic and benzylic alcohols to their respective chlorides.

Q4: What are the main side reactions to be aware of?

A4: A significant side reaction is elimination (E1 or E2) to form 1-phenylpropene. This is especially competitive with S(_N)1 reactions, as both share the same carbocation intermediate. Conditions that favor S(_N)1, such as the use of polar protic solvents and non-basic nucleophiles, can also promote E1 elimination. The use of a strong, bulky base will favor E2 elimination.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Enantiomeric Excess (e.e.) / Racemization	Reaction proceeding through an S(_N)1 mechanism due to carbocation formation.	• Ensure the reaction is carried out under S(_N)2 conditions: use a polar aprotic solvent (e.g., THF, acetonitrile) and a good nucleophilic source of chloride. • If using thionyl chloride, add pyridine to the reaction mixture to promote the S(_N)2 pathway with inversion of configuration. • Lower the reaction temperature to disfavor the S(_N)1 pathway.
Low Yield of (S)-(1-Chloropropyl)benzene	Competing elimination reaction to form 1-phenylpropene.	• Use a less hindered, non-basic nucleophile. • Avoid high reaction temperatures, which tend to favor elimination over substitution. • If using a base, opt for a non-bulky one to minimize E2 elimination.
Incomplete reaction.	• Ensure all reagents are pure and anhydrous. • Increase the reaction time or modestly increase the temperature, while monitoring for side product formation. • Confirm the activity of your chlorinating agent.
Formation of unexpected byproducts	Rearrangement of the carbocation intermediate (less likely for this specific substrate but possible).	• Employ reaction conditions that avoid the formation of a free carbocation (i.e., S(_N)2 conditions).
Reaction with the solvent.	• Use a non-nucleophilic, aprotic solvent.

Quantitative Data Summary

Method	Starting Material	Reagent(s)	Solvent	Stereochemical Outcome	Reported Enantiomeric Excess (e.e.)	Yield
S(_N)i Reaction	(S)-1-phenylethanol	Thionyl chloride (SOCl(_2))	Dioxane	Retention	>95%	Good
S(_N)2 Reaction	(S)-1-phenylethanol	Thionyl chloride (SOCl(_2)), Pyridine	Pyridine	Inversion	>98%	Good
Corey-Kim Chlorination	(S)-1-phenylethanol	N-chlorosuccinimide (NCS), Dimethyl sulfide (DMS)	Toluene	Inversion	Expected to be high	Good
Enzymatic Resolution	(rac)-1-phenylethanol	Lipase, Vinyl acetate	n-Heptane	Kinetic Resolution	>98% (for the acylated product)	~40%

Note: The data presented is based on analogous reactions and serves as a guideline. Actual results for (S)-(1-Chloropropyl)benzene may vary.

Experimental Protocols

Protocol 1: Synthesis of (R)-(1-Chloropropyl)benzene via S(_N)2 Inversion

This protocol is designed to produce the inverted product, (R)-(1-Chloropropyl)benzene, from (S)-1-phenylpropan-1-ol with high enantiomeric purity.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve (S)-1-phenylpropan-1-ol (1.0 eq) in anhydrous pyridine (5-10 volumes) and cool the solution to 0 °C in an ice bath.

• Addition of Thionyl Chloride: Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution via the dropping funnel, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture over crushed ice and extract with diethyl ether or dichloromethane (B109758) (3 x 20 mL).

• Purification: Combine the organic layers and wash sequentially with cold 1M HCl to remove pyridine, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by flash column chromatography on silica (B1680970) gel.

• Analysis: Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Protocol 2: Synthesis of (S)-(1-Chloropropyl)benzene via S(_N)i Retention

This protocol aims to produce the retained product, (S)-(1-Chloropropyl)benzene, from (S)-1-phenylpropan-1-ol.

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying tube, dissolve (S)-1-phenylpropan-1-ol (1.0 eq) in a non-nucleophilic aprotic solvent such as anhydrous dioxane or toluene.

• Addition of Thionyl Chloride: Slowly add thionyl chloride (1.2 eq) to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or gently heat to 40-50 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully remove the excess solvent and thionyl chloride under reduced pressure (ensure the vacuum line is protected from corrosive gases).

• Purification: Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the product by distillation under reduced pressure or by flash chromatography.

• Analysis: Analyze the enantiomeric excess of the product using chiral HPLC or GC.

Visualizations

Caption: Reaction pathways for the chlorination of (S)-1-phenylpropan-1-ol.

Caption: Troubleshooting workflow for low enantiomeric excess.

Technical Support Center: Troubleshooting Low Enantiomeric Excess in Asymmetric Synthesis

Welcome to the technical support center for asymmetric synthesis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting a common yet challenging issue: low enantiomeric excess (ee). The following guides and FAQs are structured to directly address specific problems you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My enantiomeric excess (ee) is significantly lower than reported in the literature for a similar reaction. What are the first things I should check?

A1: When facing lower-than-expected ee, a systematic approach is crucial. Start by verifying the aspects of your experiment that can be most easily and definitively checked.

• Analytical Method Validation: Before questioning your synthesis, ensure your analytical method (typically chiral HPLC or GC) is accurate and reliable. An unvalidated method can provide misleading ee values.[1] Confirm that you have a good baseline separation of enantiomers (Resolution > 1.5) and that your method is precise.[1]

• Reagent and Substrate Purity: Scrutinize the purity of all your starting materials. Trace impurities in the substrate, reagents, or even the solvent can act as inhibitors or competing substrates, leading to a decrease in enantioselectivity.[1]

• Catalyst Quality: The purity and integrity of your chiral catalyst are paramount. Small variations in the ligand or metal precursor can have a significant impact on the outcome of the reaction.[1] Consider preparing a fresh batch of the catalyst or sourcing it from a highly reputable supplier.

Q2: I've confirmed my analytical method is accurate, but my ee is still low and inconsistent between runs. What should I investigate next?

A2: Inconsistent results often point to subtle variations in your reaction setup and conditions. Here are the key areas to focus on:

• Solvent Quality: The choice of solvent and, critically, its purity can dramatically affect enantioselectivity. The presence of even trace amounts of water or other impurities can deactivate or alter the catalyst.[1][2] Always use freshly distilled or high-purity anhydrous solvents.[2]

• Atmosphere Control: For reactions involving air- or moisture-sensitive catalysts and reagents, maintaining a strictly inert atmosphere is essential.[1] Ensure your inert gas is of high purity and check for any potential leaks in your reaction setup.[1]

• Temperature Control: Enantioselectivity is often highly dependent on temperature.[3] Inconsistent temperature control can lead to variable ee. Ensure your reaction is uniformly heated or cooled and that your temperature probe is calibrated and correctly placed.

Q3: Can the reaction temperature directly influence the enantiomeric excess?

A3: Absolutely. Temperature is a critical parameter in asymmetric synthesis. Lowering the reaction temperature often increases the energy difference between the two diastereomeric transition states, which can lead to a higher enantiomeric excess.[2][3] However, this may also come at the cost of a slower reaction rate. Conversely, increasing the temperature can sometimes improve resolution or even reverse the elution order of enantiomers in chiral chromatography, though in synthesis, higher temperatures can lead to catalyst decomposition.[1][4] A clear trend of decreasing enantioselectivity at higher temperatures has been observed in some reactions.[3]

Q4: My reaction works well on a small scale, but the ee drops significantly upon scale-up. What could be the cause?

A4: This is a common issue, and it's often related to mass and heat transfer limitations in larger reaction vessels.[2] On a larger scale, it can be more challenging to maintain uniform stirring and temperature throughout the reaction mixture. This can lead to localized "hot spots" or areas of poor mixing, which can negatively impact enantioselectivity.[2] Ensure that your stirring is vigorous and that your heating or cooling is applied evenly. Also, re-verify the purity of the larger quantities of solvents and reagents used for the scale-up, as batch-to-batch variations can introduce impurities.[2]

Q5: Could racemization of my product during the reaction or workup be the cause of low ee?

A5: Yes, racemization is a significant concern. It is the conversion of an optically active compound into a racemic mixture.[5] This can occur if your product is unstable under the reaction conditions or during the purification process.[5] For example, if the newly formed stereocenter has an acidic proton, it could be removed by a base in the reaction mixture, leading to a planar, achiral intermediate that can be re-protonated from either face, resulting in racemization.[5] To check for this, you can take a sample of the reaction mixture at an early stage and analyze the ee. If the ee is high initially but decreases over time or after workup, then racemization is likely occurring.

Troubleshooting Guides

Guide 1: Issues Related to the Catalyst

Low enantiomeric excess is frequently traced back to problems with the chiral catalyst. This guide provides a systematic approach to troubleshooting catalyst-related issues.

Potential Issues & Solutions

Issue	Potential Cause	Recommended Action
Low Catalyst Activity	Impurities in reagents or solvent acting as catalyst poisons.	Purify all starting materials and use high-purity, anhydrous solvents.[1]
Incorrect catalyst loading.	Optimize the catalyst loading; sometimes higher or lower concentrations are required.
Incomplete catalyst activation.	Review and ensure the catalyst activation procedure is followed correctly.
Catalyst Degradation	Exposure to air or moisture for sensitive catalysts.	Use rigorous inert atmosphere techniques (e.g., Schlenk line, glovebox).[1]
High reaction temperature.	Run the reaction at a lower temperature to prevent thermal decomposition.[1]
Catalyst aggregation at high concentrations.	Attempt the reaction at a lower catalyst loading.[1]
Inconsistent Catalyst Quality	Batch-to-batch variation from supplier.	Purchase from a reliable supplier and consider characterizing the new batch (e.g., NMR, elemental analysis).[1]
Improper storage of the catalyst.	Store the catalyst under the recommended conditions (e.g., under inert gas, at low temperature).

Experimental Protocol: Catalyst Activity Test

This protocol is designed to verify the activity and selectivity of a new batch of catalyst against a known standard.

Materials:

• Standard substrate for the reaction.

• High-purity anhydrous solvent.

• New batch of catalyst.

• Reference batch of catalyst (with known good performance).

• Inert atmosphere setup (if required).

• Analytical equipment for ee determination (e.g., chiral HPLC).

Procedure:

• Set up two identical small-scale reactions in parallel under strictly controlled and identical conditions.

• In one reaction, use the reference batch of catalyst at the standard concentration.

• In the second reaction, use the new batch of catalyst at the same concentration.

• Run both reactions for the same amount of time, monitoring the conversion by a suitable method (e.g., TLC, GC, NMR).

• Upon completion (or at a set time point), quench both reactions identically.

• Work up the reactions in the same manner.

• Analyze the enantiomeric excess of the product from both reactions using your validated chiral HPLC or GC method.

• Compare the conversion and ee of the new batch to the reference batch. A significant drop in either indicates a problem with the new catalyst.

Guide 2: Issues Related to Reaction Conditions

Even with a high-quality catalyst and pure reagents, suboptimal reaction conditions can lead to poor enantioselectivity.

Potential Issues & Solutions

Parameter	Potential Issue	Recommended Action
Temperature	Inconsistent or incorrect temperature.	Use a calibrated thermostat and ensure uniform heating/cooling.[1] Systematically vary the temperature to find the optimum for ee.[2][3]
Solvent	Incorrect solvent choice.	Screen a variety of high-purity, anhydrous solvents to identify the one that provides the best enantioselectivity.[2]
Presence of impurities (e.g., water).	Use freshly distilled or commercially available anhydrous solvents.[2]
Concentration	Sub-optimal substrate or reagent concentration.	Systematically vary the concentration of your reactants.
Stirring	Inefficient mixing.	Ensure vigorous and uniform stirring, especially in larger-scale reactions.

Experimental Protocol: Solvent Screening

The choice of solvent can have a profound impact on enantioselectivity by influencing the conformation of the catalyst-substrate complex.[2]

Materials:

• Substrate and all necessary reagents.

• Chiral catalyst.

• A selection of high-purity, anhydrous solvents of varying polarity (e.g., toluene, THF, dichloromethane, acetonitrile, methanol).

• Inert atmosphere setup (if required).

• Analytical equipment for ee determination.

Procedure:

• Set up a series of small-scale reactions in parallel, each in a different solvent.

• Ensure all other reaction parameters (temperature, concentration, catalyst loading) are kept constant across all reactions.

• Add the substrate, catalyst, and any other reagents to each reaction vessel under an inert atmosphere if necessary.

• Add the respective solvent to each reaction.

• Run all reactions for the same amount of time.

• Quench and work up each reaction identically.

• Analyze the enantiomeric excess of the product from each reaction.

• Compare the results to identify the solvent that provides the highest enantioselectivity. Some reactions have been shown to yield opposite enantiomers depending on the solvent used.[6]

Key Parameter Influence on Enantiomeric Excess

The following tables summarize the general influence of key experimental parameters on enantiomeric excess.

Table 1: Effect of Temperature on Enantiomeric Excess

Temperature Change	General Effect on Enantiomeric Excess	Potential Side Effects
Decrease	Often increases ee[2][3]	Decreased reaction rate
Increase	Often decreases ee[3]	Increased reaction rate, potential for catalyst decomposition[1]

Table 2: Effect of Solvent on Enantiomeric Excess

Solvent Property	General Effect on Enantiomeric Excess
Polarity	Can significantly influence ee; the optimal polarity is system-dependent.[2] In some cases, less polar solvents favor higher ee.
Coordinating Ability	Solvents that can coordinate to the catalyst may alter its chiral environment and impact ee.[2]
Purity (e.g., water content)	Impurities can drastically lower ee.[1][2]

Visual Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting low enantiomeric excess.

Caption: A general workflow for troubleshooting low enantiomeric excess.

Caption: A workflow for diagnosing catalyst-related problems.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Racemization - Wikipedia [en.wikipedia.org]
• 6. Solvent-Induced Enantioselectivity - ChemistryViews [chemistryviews.org]

Technical Support Center: Purification of (S)-(1-Chloropropyl)benzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the purification of (S)-(1-Chloropropyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a (S)-(1-Chloropropyl)benzene sample?

A1: Impurities in a (S)-(1-Chloropropyl)benzene sample typically originate from the synthetic route used. A common method for its synthesis is the Friedel-Crafts alkylation of benzene (B151609). Potential impurities include:

• Constitutional Isomers: The most significant impurity is often isopropylbenzene (cumene), which forms due to the rearrangement of the primary carbocation intermediate to a more stable secondary carbocation during the Friedel-Crafts reaction.[1][2][3]

• Unreacted Starting Materials: Residual benzene and 1-chloropropane (B146392) may be present.

• Polyalkylation Products: Di- and tri-propylbenzenes can form as byproducts of the Friedel-Crafts alkylation.[4]

• Elimination Byproducts: Alkenes such as propenylbenzene may be present due to elimination reactions.

• Oxidation Products: If the sample has been exposed to air and light, oxidation products may be present.

• Enantiomeric Impurity: The sample may contain the (R)-enantiomer if the synthesis was not perfectly stereoselective or if racemization has occurred.

Q2: What are the primary methods for purifying (S)-(1-Chloropropyl)benzene?

A2: As (S)-(1-Chloropropyl)benzene is a liquid at room temperature, the most effective purification techniques are fractional vacuum distillation and flash column chromatography. For separation of enantiomers, preparative chiral High-Performance Liquid Chromatography (HPLC) is the method of choice.[5] Recrystallization is generally not suitable unless the compound is a solid at low temperatures or can be derivatized to form a crystalline solid.[6][7]

Q3: How can the purity of my (S)-(1-Chloropropyl)benzene sample be assessed?

A3: The purity of your sample can be determined using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the main product and any structural isomers or other impurities present.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the standard method for determining the enantiomeric excess (e.e.) of your sample by separating the (S) and (R) enantiomers.[10][11]

Q4: What are the stability considerations for (S)-(1-Chloropropyl)benzene during purification?

A4: (S)-(1-Chloropropyl)benzene is a benzylic halide, which can be susceptible to decomposition under certain conditions.

• Thermal Stability: Prolonged heating during distillation should be avoided to minimize elimination reactions, which can lead to the formation of propenylbenzene. Performing distillation under vacuum lowers the boiling point and reduces the risk of thermal decomposition.

• Acid/Base Sensitivity: Benzylic halides can be sensitive to both acidic and basic conditions. Contact with acidic surfaces (like standard silica (B1680970) gel) or basic media can promote elimination or substitution reactions.[12] If using flash chromatography, deactivating the silica gel with a small amount of a non-nucleophilic base like triethylamine (B128534) in the eluent may be necessary.[12]

Data Presentation: Comparison of Purification Methods

Parameter	Fractional Vacuum Distillation	Flash Column Chromatography	Preparative Chiral HPLC
Principle of Separation	Difference in boiling points	Difference in polarity and adsorption to stationary phase[13]	Differential interaction with a chiral stationary phase[10]
Typical Purity Achieved	>98% (for removal of non-isomeric impurities)	>99%	>99.9% enantiomeric excess
Typical Yield	High (>90%)	Moderate to High (70-95%)	Low to Moderate (depends on resolution and loading)
Scale	Milligrams to kilograms	Milligrams to hundreds of grams	Micrograms to grams
Primary Impurities Removed	Non-volatile impurities, some constitutional isomers	Polar and non-polar impurities, some constitutional isomers	Enantiomers
Key Advantage	Scalable and cost-effective for large quantities	High resolution for a wide range of impurities	The only method to separate enantiomers
Key Disadvantage	Limited ability to separate compounds with close boiling points[14]	Can be time-consuming; potential for product decomposition on silica[12]	Expensive and not easily scalable

Troubleshooting Guides

Fractional Vacuum Distillation

Q: I am getting poor separation between my product and an impurity with a similar boiling point (e.g., isopropylbenzene). What can I do?

A: Poor separation of compounds with close boiling points is a common issue in distillation.[15]

• Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponge).

• Increase Reflux Ratio: Slow down the distillation rate to allow for more vaporization-condensation cycles within the column, which enhances separation.

• Optimize Pressure: Adjusting the vacuum level can sometimes alter the relative volatilities of the components, potentially improving separation.

Q: My product appears to be decomposing in the distillation flask. What is causing this?

A: Decomposition is likely due to excessive heat.

• Reduce the Temperature: Perform the distillation under a higher vacuum to lower the boiling point of your compound.

• Minimize Heating Time: Heat the distillation flask rapidly to the boiling point and collect the fractions promptly. Do not leave the compound at high temperatures for extended periods.

• Use a Stir Bar: Ensure even heating of the liquid by using a magnetic stir bar in the distillation flask.

Flash Column Chromatography

Q: My (S)-(1-Chloropropyl)benzene is not separating well from a non-polar impurity like isopropylbenzene.

A: This indicates that your eluent system is too polar, causing both compounds to travel quickly with the solvent front.

• Decrease Eluent Polarity: Reduce the proportion of the polar solvent in your eluent mixture (e.g., decrease the percentage of ethyl acetate (B1210297) in a hexane (B92381)/ethyl acetate system). This will increase the interaction of your compounds with the polar silica gel, allowing for better separation.[16]

• Use a Less Polar Solvent System: Consider using a very non-polar solvent system, such as pure hexanes or a mixture of hexanes and toluene.[16]

Q: My product is streaking or "tailing" on the column.

A: Tailing can be caused by several factors:

• Sample Overload: You may have loaded too much sample onto the column. Reduce the amount of crude material for the column size.

• Inappropriate Loading Solvent: If the sample was loaded in a solvent that is too strong (too polar), it can cause band broadening. Dissolve your sample in a minimal amount of a non-polar solvent like hexane or the column eluent itself.[17]

• Decomposition on Silica: The acidic nature of silica gel might be causing decomposition of the benzylic chloride. Consider deactivating the silica gel by pre-rinsing the column with an eluent containing 1-2% triethylamine.[12]

Preparative Chiral HPLC

Q: I am not seeing any separation of the (S) and (R) enantiomers.

A: This indicates that the chosen chiral stationary phase (CSP) is not suitable for your compound.

• Screen Different CSPs: The interaction between a chiral molecule and a CSP is highly specific. You will need to screen a variety of CSPs (e.g., polysaccharide-based, Pirkle-type) to find one that provides selectivity for your enantiomers.[10]

• Change the Mobile Phase: Switch between normal-phase (e.g., hexane/isopropanol) and reversed-phase (e.g., acetonitrile/water) or polar organic modes, as the separation mechanism can be highly dependent on the mobile phase composition.[18]

Q: I have some separation, but the resolution between the enantiomeric peaks is poor.

A: Poor resolution can be improved by optimizing the chromatographic conditions.

• Optimize Mobile Phase Composition: Systematically vary the ratio of the solvents in your mobile phase. Small changes can have a significant impact on chiral recognition.

• Adjust the Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will lengthen the run time.[10]

• Change the Temperature: Temperature can affect the thermodynamics of the chiral recognition process. Experiment with running the column at both lower and higher temperatures to see if resolution improves.

Mandatory Visualizations

Caption: General purification workflow for (S)-(1-Chloropropyl)benzene.

Caption: Troubleshooting workflow for fractional distillation.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

Objective: To remove non-volatile impurities and separate (S)-(1-Chloropropyl)benzene from byproducts with significantly different boiling points.

Materials:

• Crude (S)-(1-Chloropropyl)benzene

• Round-bottom flask, fractionating column (e.g., Vigreux), condenser, receiving flasks

• Vacuum pump, manometer, and cold trap

• Heating mantle with stirrer

• Boiling chips or magnetic stir bar

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Place the crude (S)-(1-Chloropropyl)benzene and a few boiling chips or a magnetic stir bar into the distillation flask. Do not fill the flask more than two-thirds full.

• Wrap the fractionating column with glass wool and aluminum foil to ensure adiabatic conditions.[19]

• Begin circulating cold water through the condenser.

• Slowly apply vacuum to the system, reducing the pressure to the desired level (e.g., 10-20 mmHg).

• Begin heating the distillation flask.

• Collect any low-boiling fractions (forerun) in a separate receiving flask.

• Monitor the temperature at the head of the column. When the temperature stabilizes at the boiling point of (S)-(1-Chloropropyl)benzene at the given pressure, switch to a clean receiving flask to collect the main fraction.

• Continue distillation until the temperature either begins to drop or rise sharply, indicating that the product has been distilled.

• Stop heating, and allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

• Analyze the collected fractions for purity.

Protocol 2: Purification by Flash Column Chromatography

Objective: To separate (S)-(1-Chloropropyl)benzene from impurities with different polarities, such as constitutional isomers or more polar byproducts.

Materials:

• Crude (S)-(1-Chloropropyl)benzene

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent: Hexane/Ethyl Acetate mixture (start with a very low polarity, e.g., 99:1)

• Sand, cotton or glass wool

• Collection tubes

Procedure:

• Determine the optimal eluent system using Thin Layer Chromatography (TLC). The desired product should have an Rf value of approximately 0.2-0.3 for good separation.[16]

• Prepare the column by placing a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

• Pack the column with a slurry of silica gel in the chosen eluent. Ensure the silica bed is uniform and free of air bubbles. Top the silica with another layer of sand.[17]

• Dissolve the crude (S)-(1-Chloropropyl)benzene in a minimal amount of a non-polar solvent (e.g., hexane or dichloromethane).

• Carefully load the sample onto the top of the silica gel bed.

• Begin eluting the column with the chosen solvent system, applying gentle air pressure to maintain a steady flow rate.

• Collect fractions in separate test tubes.

• Monitor the separation by spotting the collected fractions on TLC plates and visualizing under UV light.

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the purified (S)-(1-Chloropropyl)benzene.

Protocol 3: Enantiomeric Purity Assessment by Chiral HPLC

Objective: To determine the enantiomeric excess (e.e.) of the purified (S)-(1-Chloropropyl)benzene.

Materials:

• Purified (S)-(1-Chloropropyl)benzene

• Chiral HPLC column (e.g., polysaccharide-based CSP)

• HPLC-grade solvents (e.g., hexane, isopropanol)

• HPLC system with a UV detector

Procedure:

• Prepare a stock solution of the purified sample in the mobile phase (e.g., 1 mg/mL).

• Equilibrate the chiral HPLC column with the mobile phase (e.g., 98:2 Hexane:Isopropanol) at a constant flow rate (e.g., 1.0 mL/min).

• Inject a small volume of the sample solution (e.g., 10 µL) onto the column.

• Monitor the elution profile using the UV detector at an appropriate wavelength (e.g., 254 nm).

• Identify the peaks corresponding to the (S) and (R) enantiomers.

• Integrate the peak areas for each enantiomer.

• Calculate the enantiomeric excess (e.e.) using the following formula: e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recrystallization [sites.pitt.edu]
• 7. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 8. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 9. GC/MSn analysis of the crude reaction mixtures from Friedel–Crafts acylation: Unambiguous identification and differentiation of 3‐aroylbenzofurans from their 4‐ and 6‐regioisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. phx.phenomenex.com [phx.phenomenex.com]
• 11. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 12. Purification [chem.rochester.edu]
• 13. columbia.edu [columbia.edu]
• 14. quora.com [quora.com]
• 15. fiveable.me [fiveable.me]
• 16. Chromatography [chem.rochester.edu]
• 17. orgsyn.org [orgsyn.org]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stabilizing Benzylic Carbocation Intermediates in E1 Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during E1 reactions involving the stabilization of benzylic carbocation intermediates.

Frequently Asked Questions (FAQs)

Q1: What is a benzylic carbocation, and why is it relatively stable?

A1: A benzylic carbocation is a carbocation where the positively charged carbon is directly attached to a benzene (B151609) ring.[1] Its stability is significantly enhanced through resonance. The empty p-orbital of the carbocation can overlap with the π-electron system of the aromatic ring, delocalizing the positive charge across multiple carbon atoms.[2] This distribution of charge makes the carbocation more stable than a typical alkyl carbocation.

Q2: What are the key factors that influence the stability of a benzylic carbocation in an E1 reaction?

A2: The stability of a benzylic carbocation is primarily influenced by:

• Resonance: The delocalization of the positive charge into the adjacent benzene ring is the most significant stabilizing factor.

• Substitution: Similar to other carbocations, benzylic carbocations are stabilized by alkyl groups attached to the carbocationic center through inductive effects and hyperconjugation. Therefore, a tertiary benzylic carbocation is more stable than a secondary one, which is more stable than a primary one.

• Substituents on the Aromatic Ring: Electron-donating groups (e.g., -OCH₃, -CH₃) on the benzene ring, particularly at the ortho and para positions, can further stabilize the benzylic carbocation by donating electron density through resonance. Conversely, electron-withdrawing groups (e.g., -NO₂) destabilize the carbocation.

Q3: Why does the E1 reaction often compete with the S N 1 reaction for benzylic substrates?

A3: Both E1 and S N 1 reactions proceed through a common carbocation intermediate.[3] Once the benzylic carbocation is formed, it can either be attacked by a nucleophile to give a substitution (S N 1) product or lose a proton from an adjacent carbon to form an alkene (E1 product).[3][4] The reaction pathway that dominates depends on the specific reaction conditions.

Troubleshooting Guides

Issue 1: Low Yield of the E1 Product and/or a High Yield of the S N 1 Byproduct

• Possible Cause: The nucleophilicity of the reaction medium is too high, favoring substitution. This is common when using acids with nucleophilic counter-ions like HCl or HBr.[3]

• Troubleshooting Steps:

  • Choice of Acid: Use a strong acid with a non-nucleophilic or weakly nucleophilic counter-ion. Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) are commonly used for the dehydration of benzylic alcohols.[3][5]

  • Temperature: Increase the reaction temperature. Elimination reactions are generally favored over substitution reactions at higher temperatures as they are more entropically favored.[6]

  • Solvent: Use a polar protic solvent to stabilize the carbocation intermediate, but be mindful that highly nucleophilic solvents can promote the S N 1 pathway.[7]

Issue 2: Formation of an Unexpected Alkene Isomer (Product of Rearrangement)

• Possible Cause: The initially formed benzylic carbocation is rearranging to a more stable carbocation via a hydride or alkyl shift before elimination occurs.[8][9] This is particularly common if a more substituted and stable carbocation can be formed adjacent to the initial site.

• Troubleshooting Steps:

  • Substrate Choice: If possible, choose a substrate that will form the most stable possible carbocation initially, minimizing the driving force for rearrangement.

  • Reaction Conditions: While difficult to completely prevent in E1 reactions, understanding the potential for rearrangement is key to predicting and identifying the major product. E2 reactions, which do not proceed through a carbocation intermediate, can be considered as an alternative synthetic route to avoid rearrangements.[4]

Issue 3: Formation of Ether Byproducts in Alcohol Dehydration

• Possible Cause: The benzylic alcohol starting material can act as a nucleophile and attack the benzylic carbocation intermediate, leading to the formation of an ether. This is more prevalent at lower temperatures and higher concentrations of the alcohol.

• Troubleshooting Steps:

  • Temperature: As with favoring E1 over S N 1, higher temperatures will favor the elimination reaction over the intermolecular substitution that forms the ether.

  • Concentration: Running the reaction at a lower concentration of the alcohol can reduce the likelihood of intermolecular reactions.[10]

Issue 4: Polymerization of the Styrene Product

• Possible Cause: Styrene and its derivatives are susceptible to polymerization, especially in the presence of acid catalysts and at elevated temperatures.[11]

• Troubleshooting Steps:

  • Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to minimize the time the product is exposed to polymerization conditions.

  • Inhibitor: For storage of the purified product, consider adding a polymerization inhibitor.

  • Purification: During workup and purification, avoid excessively high temperatures. Purification via flash column chromatography is a common method.[12]

Data Presentation

Table 1: Dehydration of 1-Phenylethanol (B42297) to Styrene under Various Catalytic Conditions.

Catalyst (1 mol%)	Temperature (°C)	Time (h)	Conversion (%)	Styrene Yield (%)	Ether Byproduct (%)
[Cu(mesoFOX-L1)(MeCN)][OTf]₂	120	18	>95	>95	Trace
Derivative 2b	120	24	99	82	Trace
Derivative 2c	120	24	96	71	25
H₂SO₄ (2.5 mol%)	100	24	-	39	-
pTSA (5 mol%)	100	24	-	85	-

Data adapted from studies on the dehydration of 1-phenylethanol.[11][13]

Experimental Protocols

Protocol 1: Acid-Catalyzed Dehydration of 1-Phenylethanol to Styrene

This protocol describes a general procedure for the E1 dehydration of a secondary benzylic alcohol.

Materials:

• 1-phenylethanol

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Toluene or other suitable high-boiling solvent

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Silica (B1680970) gel for column chromatography

• Hexanes and ethyl acetate (B1210297) for elution

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-phenylethanol and toluene.

• Addition of Catalyst: Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the stirred solution.

• Heating: Heat the reaction mixture to reflux (approximately 110-120°C for toluene) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).[11]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution to neutralize the acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a mixture of hexanes and ethyl acetate as the eluent to obtain pure styrene.[12]

Visualizations

Caption: E1 reaction mechanism for a benzylic substrate.

Caption: Key factors influencing benzylic carbocation stability.

Caption: Competing E1 and SN1 pathways for a benzylic carbocation.

References

• 1. Reactions at Benzylic Positions Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. E1 Reaction Mechanism and E1 Practice Problems [chemistrysteps.com]
• 5. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Efficient Dehydration of 1-Phenylethanol to Styrene by Copper(II) and Zinc(II) Fused-Bisoxazolidine Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Optimizing Catalyst Selection for Asymmetric Reduction of Propiophenone

Welcome to the Technical Support Center for optimizing the asymmetric reduction of propiophenone (B1677668). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to overcome common challenges in the synthesis of chiral 1-phenyl-1-propanol (B1198777).

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic strategies for the asymmetric reduction of propiophenone?

A1: The main strategies involve the use of chiral catalysts to stereoselectively reduce the prochiral ketone, propiophenone, to the chiral alcohol, 1-phenyl-1-propanol. The most common approaches include:

• Organocatalysis: Utilizing chiral oxazaborolidines, such as the Corey-Bakshi-Shibata (CBS) catalyst, with a stoichiometric borane (B79455) source.[1][2][3]

• Transition Metal Catalysis: Employing complexes of metals like ruthenium (Ru), rhodium (Rh), or iridium (Ir) with chiral ligands for asymmetric hydrogenation or transfer hydrogenation.[4][5][6]

• Biocatalysis: Using enzymes or whole-cell systems (e.g., yeast, bacteria) that contain alcohol dehydrogenases to perform the reduction.[7]

Q2: How do I choose between (S)-1-phenyl-1-propanol and (R)-1-phenyl-1-propanol producing catalysts?

A2: The stereochemical outcome is determined by the chirality of the catalyst. For instance, in CBS reductions, the stereochemistry of the proline-derived amino alcohol used to synthesize the oxazaborolidine catalyst dictates the product's configuration.[8] Similarly, for transition metal catalysts, the chirality of the ligand (e.g., (S,S)-TsDPEN vs. (R,R)-TsDPEN) will determine the enantiomer formed. Biocatalysts can also exhibit a preference for producing either the (R) or (S) enantiomer.[7]

Q3: What are some common side reactions to be aware of during the asymmetric reduction of propiophenone?

A3: A potential side reaction is the dehydration of the desired 1-phenyl-1-propanol product to form 1-phenylprop-1-ene, particularly if the reaction is worked up under acidic conditions or at elevated temperatures.[9][10] Another possibility, especially with less selective reducing agents or harsh conditions, is the over-reduction of the aromatic ring, although this is less common.

Troubleshooting Guide

Problem 1: Low Enantiomeric Excess (e.e.%)

Q: My reaction is producing the chiral alcohol with low enantioselectivity. What factors should I investigate?

A: Low enantiomeric excess is a frequent challenge and can be addressed by systematically evaluating several parameters:

• Temperature: Lowering the reaction temperature often enhances enantioselectivity, though it may also decrease the reaction rate.[11] For some catalyst systems, there is an optimal temperature range to achieve the highest e.e.%.

• Solvent: The choice of solvent can significantly impact the stereochemical outcome. It is advisable to screen a variety of solvents (e.g., THF, toluene, methanol (B129727), isopropanol) to find the optimal one for your specific catalyst system.

• Catalyst and Ligand Purity: Impurities in the catalyst or chiral ligand can lead to the formation of less selective catalytic species, thereby reducing the enantiomeric excess. Ensure high purity of these components.

• Substrate Purity: Impurities in the propiophenone starting material can sometimes interfere with the catalyst, leading to a decrease in enantioselectivity.

• Reaction Time and Conversion: In some cases, the enantioselectivity can change over the course of the reaction. It is beneficial to monitor the e.e.% at different time points to determine the optimal reaction time.

Problem 2: Low Conversion or Slow Reaction Rate

Q: My reaction is not proceeding to completion or is very slow. What are the potential causes?

A: Poor conversion is often related to catalyst activity or suboptimal reaction conditions:

• Catalyst Deactivation: The catalyst may be deactivated by impurities in the substrate, solvent, or gases (if applicable).[12][13] Common poisons for transition metal catalysts include sulfur and oxygen compounds. Ensure all reagents and equipment are clean and dry, and use an inert atmosphere for sensitive catalysts.

• Catalyst Loading: Insufficient catalyst loading can result in a slow or incomplete reaction. A systematic increase in the catalyst loading may improve the conversion.

• Reagent Stoichiometry: For reactions involving a stoichiometric reducing agent (e.g., borane in CBS reduction), ensure the correct molar equivalents are used. For transfer hydrogenations, the nature and amount of the hydrogen donor (e.g., isopropanol, formic acid) are critical.

• Temperature: Increasing the reaction temperature will generally increase the reaction rate. However, this must be balanced with the potential for decreased enantioselectivity.

Data Presentation

The following table summarizes the performance of various catalysts in the asymmetric reduction of propiophenone under different conditions.

Catalyst/Method	Ligand/Additive	Solvent	Temp. (°C)	Yield (%)	e.e. (%)	Product
CBS Reduction	N-phenylimine	-	-	96-98	87	(S)-amine
Ru(II) Catalysis	(S,S)-TsDPEN	Isopropanol/KOH	28	>99	97	(R)-alcohol
Biocatalysis	Nocardia corallina B-276	Phosphate Buffer (pH 5.36)	28-30	73	88	(R)-alcohol
Ru(II) Catalysis	(S)-proline amide	Water/Sodium formate	-	high	up to 95.3	-
Biocatalysis	Galactomyces candidus GZ1	-	-	99	>99.9	(R)-alcohol

Note: The data presented is a compilation from various research articles and may not be directly comparable due to variations in experimental setups. It serves as a general guide for catalyst selection.

Experimental Protocols

Protocol 1: Asymmetric Reduction of Propiophenone using a CBS Catalyst

This protocol is a general guideline for the Corey-Bakshi-Shibata (CBS) reduction of propiophenone.

Materials:

• (R)- or (S)-Me-CBS catalyst solution (e.g., 1 M in toluene)

• Borane dimethyl sulfide (B99878) complex (BMS) or Borane-THF complex

• Propiophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reactions under an inert atmosphere

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen inlet.

• Charge the flask with the CBS catalyst solution (typically 5-10 mol%).

• Cool the flask to 0 °C in an ice bath.

• Slowly add the borane reagent (e.g., BMS, approximately 0.6-1.0 equivalents) to the catalyst solution while maintaining the temperature.

• After stirring for 10-15 minutes, add a solution of propiophenone in anhydrous THF dropwise via the dropping funnel over 30 minutes.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within a few hours.

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at 0 °C.

• Allow the mixture to warm to room temperature and then add saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the chiral 1-phenyl-1-propanol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Asymmetric Transfer Hydrogenation of Propiophenone with a Ru-Catalyst

This protocol provides a general procedure for the asymmetric transfer hydrogenation of propiophenone using a Ru-based catalyst.

Materials:

• [RuCl₂(p-cymene)]₂

• Chiral ligand (e.g., (S,S)-TsDPEN)

• Propiophenone

• Isopropanol (anhydrous)

• Potassium hydroxide (B78521) (KOH) or Potassium tert-butoxide (t-BuOK)

• Standard laboratory glassware for reactions under an inert atmosphere

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ and the chiral ligand in anhydrous isopropanol.

• Stir the mixture at room temperature for approximately 30 minutes to form the active catalyst.

• In a separate flask, dissolve propiophenone in anhydrous isopropanol.

• Add the propiophenone solution to the catalyst mixture.

• Add a solution of the base (e.g., KOH in isopropanol) to initiate the reaction.

• Heat the reaction mixture to the desired temperature (e.g., 40-80 °C) and monitor its progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting alcohol by flash column chromatography.

• Analyze the enantiomeric excess of the product using chiral HPLC or GC.

Visualizations

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: Experimental workflow for CBS-catalyzed reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 4. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The first Ru(ii)-catalysed asymmetric hydrogen transfer reduction of aromatic ketones in aqueous media - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. "Tethered" Ru(II) catalysts for asymmetric transfer hydrogenation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jcbsc.org [jcbsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Dehydrogenation of 1-Phenylpropan-1-ol to Propenylbenzene - [www.rhodium.ws] [designer-drug.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]
• 13. semanticscholar.org [semanticscholar.org]

Challenges in the scale-up of (S)-(1-Chloropropyl)benzene production

Technical Support Center: (S)-(1-Chloropropyl)benzene Production

Welcome to the technical support center for the synthesis and scale-up of (S)-(1-Chloropropyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for producing (S)-(1-Chloropropyl)benzene?

A1: The most widely adopted two-step route involves the asymmetric reduction of propiophenone (B1677668) to form the chiral intermediate, (S)-1-phenyl-1-propanol, followed by a stereospecific chlorination to yield the final product. The Corey-Bakshi-Shibata (CBS) reduction is a highly effective and common method for the first step due to its high enantioselectivity.[1][2][3][4][5]

Q2: What are the primary challenges when scaling this process from the lab to a pilot plant?

A2: The primary challenges are maintaining high enantioselectivity and yield. Key issues include:

• Heat Management: Both the reduction and chlorination steps can be exothermic. Poor heat dissipation in larger reactors can lead to side reactions, product decomposition, and loss of stereochemical control.[6][7][8]

• Mixing Efficiency: Inadequate mixing in large vessels can create localized "hot spots" or areas of high reagent concentration, leading to increased impurity formation and reduced yield.[7][8]

• Racemization: The benzylic chloride product is susceptible to racemization, especially under harsh conditions (e.g., high temperatures or prolonged exposure to acidic byproducts) during the chlorination step or work-up.[9][10]

• Reagent Addition Rate: The rate of adding reagents, particularly in exothermic steps, becomes critical at scale to control the reaction temperature and prevent runaway reactions.[6][11]

Q3: How is the enantiomeric purity of (S)-(1-Chloropropyl)benzene typically determined?

A3: The enantiomeric excess (ee%) is almost exclusively determined using chiral chromatography techniques.[12][13] Chiral High-Performance Liquid Chromatography (HPLC) or Chiral Supercritical Fluid Chromatography (SFC) with a suitable chiral stationary phase (CSP) are the methods of choice for separating and quantifying the (S) and (R) enantiomers.[12][14][15]

Troubleshooting Guides

Problem Area 1: Asymmetric Reduction of Propiophenone

Q: My enantiomeric excess (ee%) is lower than expected after the CBS reduction. What are the likely causes?

A: Low enantioselectivity in a CBS reduction is a common issue, often linked to the catalyst system or reaction conditions.

• Troubleshooting Workflow for Low Enantioselectivity

  A troubleshooting workflow for addressing low enantioselectivity.

Q: The reaction yield is low, with significant unreacted propiophenone. What should I do?

A: This typically points to issues with the reducing agent or catalyst activity.

• Cause: Decomposition of the borane reagent (e.g., BH₃·DMS) due to moisture or improper storage.

  • Solution: Use a fresh bottle of the borane complex or titrate it to determine its active concentration. Ensure all glassware is oven-dried and the reaction is run under a strict inert atmosphere (Nitrogen or Argon).[16]

• Cause: Insufficient catalyst loading or inactive catalyst.

  • Solution: While typically 5-10 mol% is used, consider a modest increase in catalyst loading. Ensure the catalyst has not been deactivated by exposure to air or moisture.[16]

• Cause: Incomplete reaction.

  • Solution: Extend the reaction time and monitor progress by TLC or GC to ensure the consumption of starting material.

Problem Area 2: Chlorination of (S)-1-phenyl-1-propanol

Q: The final product shows significant racemization (low ee%). How can this be prevented?

A: Racemization occurs via the formation of a stabilized benzylic carbocation intermediate. Minimizing this pathway is critical.

• Cause: High reaction temperature.

  • Solution: Perform the chlorination at low temperatures (e.g., -10°C to 0°C) to suppress the SN1 pathway that leads to racemization.

• Cause: Inappropriate chlorinating agent.

  • Solution: Thionyl chloride (SOCl₂) is commonly used. The mechanism can proceed with either inversion or retention, but careful temperature control is key. Other reagents designed for mild conversion of alcohols to chlorides with minimal racemization may be explored.[10]

• Cause: Acidic conditions during work-up or purification.

  • Solution: Neutralize any acidic byproducts (like HCl from SOCl₂) promptly during the aqueous work-up using a mild base like sodium bicarbonate. Avoid prolonged exposure to acidic environments. If using silica (B1680970) gel chromatography for purification, consider deactivating the silica with a base (e.g., triethylamine) or using a more neutral stationary phase like alumina.[10]

Q: The yield of (S)-(1-Chloropropyl)benzene is poor, and I'm isolating elimination byproducts.

A: This indicates that elimination is competing with substitution.

• Cause: The base used with the chlorinating agent (if any) is too strong or sterically hindered.

  • Solution: When using SOCl₂, pyridine (B92270) is often added. An excess of pyridine or too high a temperature can promote E2 elimination to form 1-phenylpropene. Use stoichiometric amounts of pyridine and maintain low temperatures.

• Cause: High reaction temperature.

  • Solution: Higher temperatures favor elimination over substitution. Strict temperature control is essential.

Data Presentation: Scale-Up Effects

Scaling up from a laboratory (1 L) to a pilot (100 L) scale introduces significant challenges. The following tables illustrate the potential impact on key outcomes and the improvements seen with process optimization.

Table 1: Impact of Scale-Up on Asymmetric Reduction without Optimization

Parameter	Lab Scale (1 L Flask)	Pilot Scale (100 L Reactor) - Uncontrolled	Primary Reason for Discrepancy
Propiophenone	100 g	10 kg	-
Addition Time (Borane)	30 min	30 min	Unchanged addition rate leads to poor heat dissipation.
Max Internal Temp.	-15°C	5°C (spikes to 15°C)	Lower surface-area-to-volume ratio reduces cooling efficiency.[7]
Yield ((S)-1-phenyl-1-propanol)	95%	82%	Side reactions and decomposition at higher temperatures.
Enantiomeric Excess (ee%)	>99%	92%	Non-selective background reduction occurs at higher temperatures.[16]

Table 2: Impact of Scale-Up on Chlorination with Process Optimization

Parameter	Pilot Scale (100 L) - Uncontrolled	Pilot Scale (100 L) - Optimized	Optimization Strategy
Addition Time (SOCl₂)	45 min	180 min	Slower addition to control the exotherm and maintain low temp.
Max Internal Temp.	10°C	-5°C	Improved reactor cooling and slower reagent addition.
Yield ((S)-1-Chloropropyl)benzene)	75%	88%	Minimized elimination and decomposition side reactions.
Enantiomeric Excess (ee%)	85%	>98%	Low temperature suppresses the SN1 racemization pathway.[10]
Purity (by HPLC)	91%	>99%	Fewer side products formed under controlled conditions.

Experimental Protocols

Protocol 1: Asymmetric Reduction of Propiophenone via CBS Reduction (Lab Scale)

• Setup: Under an inert atmosphere (N₂ or Ar), charge a dry 1 L three-neck flask equipped with a mechanical stirrer, thermometer, and dropping funnel with (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene, 5-10 mol%) and anhydrous tetrahydrofuran (B95107) (THF).

• Cooling: Cool the solution to -20°C using a suitable cooling bath.

• Borane Addition: Slowly add borane-dimethyl sulfide (B99878) complex (BH₃·DMS, ~1.2 equivalents) via the dropping funnel, maintaining the internal temperature below -15°C.

• Substrate Addition: In a separate dry flask, dissolve propiophenone (1.0 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature does not exceed -15°C.

• Reaction: Stir the mixture at -15°C to -20°C for 2-4 hours. Monitor the reaction progress by TLC or GC until all propiophenone is consumed.

• Quench: Slowly and carefully quench the reaction by the dropwise addition of methanol (B129727) at -20°C. Allow the mixture to warm to room temperature.

• Work-up: Add 1 M HCl and stir for 30 minutes. Separate the layers and extract the aqueous phase with ethyl acetate. Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude (S)-1-phenyl-1-propanol can be purified by vacuum distillation.

Protocol 2: Chlorination of (S)-1-phenyl-1-propanol (Lab Scale)

• Setup: Charge a dry 500 mL flask equipped with a stirrer, thermometer, and dropping funnel with purified (S)-1-phenyl-1-propanol (1.0 eq, >99% ee) and an anhydrous solvent like dichloromethane (B109758) (DCM).

• Cooling: Cool the solution to -10°C.

• Reagent Addition: Slowly add thionyl chloride (SOCl₂, 1.1-1.5 eq) dropwise via the dropping funnel, maintaining the internal temperature below -5°C. The reaction will evolve HCl and SO₂ gas, which should be vented through a scrubber.

• Reaction: Stir the mixture at -5°C to 0°C for 1-3 hours. Monitor the reaction by TLC or GC to confirm the disappearance of the starting alcohol.

• Work-up: Once complete, slowly pour the reaction mixture onto crushed ice. Carefully add saturated sodium bicarbonate solution portion-wise to neutralize the excess acid.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter and concentrate under reduced pressure (keeping the temperature low to avoid decomposition). The crude (S)-(1-Chloropropyl)benzene should be purified by vacuum distillation.

Visualizations

• Overall Synthesis Workflow

  A high-level overview of the production workflow.

• Logical Relationships in Scale-Up Heat Management

  Cause-and-effect relationships in thermal scale-up challenges.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 8. amarequip.com [amarequip.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. The Scale-Up Process Of Pharmaceutical Processes [senieer.com]
• 12. phx.phenomenex.com [phx.phenomenex.com]
• 13. researchgate.net [researchgate.net]
• 14. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 15. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Improving Diastereomeric Salt Separation in Chiral Resolution

This technical support center is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming common challenges in chiral resolution via diastereomeric salt crystallization. Below you will find troubleshooting guides and frequently asked questions to help you optimize your separation experiments.

Troubleshooting Guides

This section provides detailed solutions in a question-and-answer format for specific issues you may encounter during your experiments.

Issue 1: No Crystals Are Forming

Q: I've mixed my racemic compound with the resolving agent in a solvent, but no crystals have formed, even after cooling. What should I do?

A: This is a common issue that typically points to problems with supersaturation. The solution is not saturated enough for crystals to nucleate and grow. Here are several steps you can take to induce crystallization:

• Increase Concentration: The most straightforward approach is to increase the concentration of the diastereomeric salts. This can be achieved by carefully evaporating some of the solvent under reduced pressure.[1]

• Anti-Solvent Addition: Introduce an "anti-solvent," which is a solvent in which the diastereomeric salts are less soluble.[1] This should be done slowly and at a controlled temperature to avoid "oiling out." A combination of a "good" solvent and a "poor" solvent can be highly effective.

• Lower the Temperature: Solubility typically decreases with temperature. Try cooling the solution to a lower temperature, such as in an ice bath or refrigerator, to induce precipitation.[1]

• Seeding: If you have a small amount of the desired pure diastereomeric salt, add a few seed crystals to the solution.[1] This provides a template for crystal growth and can significantly speed up crystallization.

• Induce Nucleation: If seed crystals are not available, try scratching the inside of the flask at the liquid-air interface with a glass rod. The microscopic scratches on the glass can act as nucleation sites.[2]

• Solvent Screening: The chosen solvent may be too effective at dissolving both diastereomeric salts. A systematic solvent screening is often necessary to find a solvent that provides the ideal solubility profile for your specific system.

Issue 2: The Product is "Oiling Out" Instead of Crystallizing

Q: Instead of forming crystals, my product is separating as an oily liquid. What causes this and how can I prevent it?

A: "Oiling out" occurs when the solute separates from the solution as a liquid phase instead of a solid crystalline phase. This often happens when the level of supersaturation is too high or the crystallization temperature is above the melting point of the solvated solid.[1]

• Reduce Supersaturation:

  • Use a more dilute solution.

  • Employ a much slower cooling rate to prevent a rapid increase in supersaturation.

  • If using an anti-solvent, add it very slowly and at a slightly higher temperature.[1]

• Increase Crystallization Temperature: If possible, find a solvent system where crystallization can occur at a higher temperature, well below the melting point of the salt.[1]

• Change the Solvent System: A less polar solvent might be more favorable for crystallization over oiling out. Experiment with solvents that have stronger interactions (e.g., hydrogen bonding) with the diastereomeric salts, which can help stabilize the crystal lattice.[1]

• Agitation: Ensure proper agitation. Gentle stirring can promote crystallization, but be aware that vigorous agitation can sometimes lead to the formation of small, impure crystals.[1]

Issue 3: The Diastereomeric Excess (d.e.) of My Crystals is Low

Q: I've successfully crystallized my product, but the diastereomeric excess is low, indicating poor separation. How can I improve the purity?

A: Low diastereomeric excess means that both diastereomers are co-crystallizing. The key to improving purity is to maximize the difference in solubility between the two diastereomeric salts.

• Optimize the Solvent System: This is the most critical factor. A systematic solvent screen is the most effective way to find a solvent that maximizes the solubility difference between the two diastereomers.

• Slow Down Crystallization: Rapid crystallization can trap the more soluble diastereomer in the crystal lattice of the less soluble one.

  • Use a slower cooling rate.

  • Increase the crystallization time to allow the system to reach thermodynamic equilibrium.

• Recrystallization: Purifying the obtained salt by recrystallizing it one or more times can significantly improve its diastereomeric purity.[2] It may be beneficial to use a different solvent system for the recrystallization.

• Adjust Resolving Agent Stoichiometry: While a 1:1 molar ratio is a common starting point, this is not always optimal. Using a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents) can sometimes improve selectivity.

• Ternary Phase Diagram: For a more fundamental understanding, constructing a ternary phase diagram of the two diastereomeric salts and the solvent can help identify the optimal conditions for recovering the desired salt with high purity.

Issue 4: The Yield of the Desired Diastereomeric Salt is Low

Q: My crystals are pure, but the yield is very low. How can I increase the amount of product I recover?

A: A low yield indicates that a significant portion of your desired diastereomer remains in the mother liquor.

• Optimize Solvent and Temperature: Screen for solvents that decrease the solubility of the target salt. Also, experiment with a lower final crystallization temperature to minimize the amount of product left in the solution.[2]

• Anti-Solvent Addition: Use an anti-solvent to reduce the solubility of the desired salt and increase its precipitation.[2]

• Recycle the Mother Liquor: The unwanted enantiomer remaining in the mother liquor can often be racemized and recycled, which can significantly improve the overall process yield.

• Crystallization-Induced Diastereomeric Transformation (CIDT): If the undesired diastereomer in the solution can be epimerized to the desired, less soluble diastereomer, it's possible to drive the equilibrium towards the formation of the desired product. This powerful technique can dramatically improve yields, in some cases approaching 100%.[3]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right resolving agent? A1: The choice of resolving agent is crucial and often requires screening several options. An ideal resolving agent should be readily available in high enantiomeric purity, inexpensive, and form diastereomeric salts with a significant difference in solubility. Common resolving agents for racemic acids are chiral amines like (R)- or (S)-1-phenylethylamine, while chiral acids like tartaric acid and its derivatives are frequently used for resolving racemic amines.[4][5]

Q2: Should I use a single solvent or a mixed solvent system? A2: Both can be effective. A mixed solvent system, often consisting of a "solvent" and an "anti-solvent," provides greater flexibility in fine-tuning the solubility and supersaturation of the diastereomeric salts. The choice depends on the specific properties of the salts being separated.

Q3: Can the solvent affect which enantiomer crystallizes? A3: Yes, in some cases, the choice of solvent can lead to "chirality switching," where different solvents can cause the opposite enantiomer's diastereomeric salt to be the less soluble one.[2] This is dependent on the specific interactions between the salts and the solvent molecules.

Q4: How is diastereomeric excess (d.e.) determined? A4: The diastereomeric excess of the crystalline solid is typically determined by analytical techniques such as High-Performance Liquid Chromatography (HPLC) on a chiral stationary phase or Nuclear Magnetic Resonance (NMR) spectroscopy. For NMR analysis, chiral solvating agents or derivatizing agents (like Mosher's acid) can be used to induce chemical shift differences between the diastereomers, allowing for their quantification.

Data Presentation

The following tables summarize quantitative data from various chiral resolution experiments, illustrating the impact of different experimental parameters on yield and purity.

Table 1: Effect of Solvent on the Resolution of Racemic Ibuprofen with (S)-(-)-α-Methylbenzylamine (S-MBA)

Solvent	Yield (%)	Diastereomeric Excess (d.e.) (%)
Ethyl Acetate (B1210297)	71	80
Methanol	-	-
Acetonitrile	-	-
Isopropanol	-	-

Note: Data extracted from a study on the green and strategic approach to the chiral resolution of racemic ibuprofen. The study identified ethyl acetate as the optimal solvent.[6]

Table 2: Resolution of Chloromandelic Acids with (R)-(+)-N-benzyl-1-phenylethylamine

Parameter	Less Soluble Salt ((R)-(-)-4-ClMA·(R)-(+)-BPA)	More Soluble Salt ((S)-(+)-4-ClMA·(R)-(+)-BPA)
Resolution Efficiency (E)	0.83	-
Yield (%)	45.2	-
d.e. (%)	91.5	-
Melting Point (°C)	158.2-159.5	135.6-137.2

Note: Optimal conditions for this resolution were found to be absolute ethanol (B145695) as the solvent, a 1:1 molar ratio of acid to resolving agent, and a filtration temperature of 15°C.[7]

Table 3: Resolution of Racemic Amines with (+)-Di-p-toluoyl-D-tartaric Acid (DPTTA)

Racemic Amine	Solvent	Yield of Salt (%)	Enantiomeric Excess (e.e.) of Amine (%)
1-Phenylethylamine	Methanol	85	>98 (S)
2-Amino-1-butanol	Ethanol/Water	75	95 (R)
Amphetamine	Isopropanol	80	97 (S)

Note: This data is illustrative and highlights the effectiveness of DPTTA for resolving various racemic amines. Actual results will vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Crystallization

• Salt Formation: Dissolve the racemic compound (1.0 equivalent) in a suitable solvent. The choice of solvent and its volume should be optimized for the specific resolution.

• Addition of Resolving Agent: Add the chiral resolving agent (typically 0.5 to 1.0 equivalent) to the solution. The resolving agent can be added as a solid or as a solution in the same solvent.

• Dissolution: Stir the mixture, with gentle heating if necessary, until a clear solution is obtained.

• Crystallization: Allow the solution to cool slowly to room temperature. To maximize yield, the flask can be placed in a refrigerator or an ice bath for a period of time. Seeding with a small crystal of the desired diastereomeric salt can be beneficial.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Liberation of the Enantiomer from the Diastereomeric Salt

• Dissolution: Dissolve the purified diastereomeric salt in a suitable solvent (e.g., water or an organic solvent).

• pH Adjustment: Add a base (e.g., NaOH solution) or an acid (e.g., HCl solution), depending on the nature of the racemic compound and resolving agent, to break the ionic bond and liberate the free enantiomer.

• Extraction: Extract the liberated enantiomer into an appropriate organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Purification: Wash the organic layer with water and/or brine, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and remove the solvent under reduced pressure to obtain the purified enantiomer.

Visualizations

Caption: General workflow for chiral resolution via diastereomeric salt crystallization.

Caption: Troubleshooting decision tree for diastereomeric salt crystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization with Levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Proving Nanoscale Chiral Interactions of Cyclodextrins and Propranolol Enantiomers by Means of SERS Measurements Performed on a Solid Plasmonic Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvent-free optical resolution of N-methylamphetamine by distillation after partial diastereoisomeric salt formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Minimizing thermal decomposition during distillation of benzylic chlorides

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the distillation of benzylic chlorides. The focus is on minimizing thermal decomposition and ensuring the purity and stability of the final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of thermal decomposition during the distillation of benzylic chlorides?

A1: The thermal decomposition of benzylic chlorides during distillation is primarily caused by several factors:

• Elevated Temperatures: Benzylic chlorides are susceptible to decomposition at higher temperatures, leading to the formation of unwanted byproducts.[1][2]

• Presence of Impurities: Acidic impurities, such as residual hydrogen chloride (HCl) from the synthesis, can catalyze polymerization and decomposition reactions.[2][3]

• Water Content: The presence of water can lead to hydrolysis, especially at the elevated temperatures of distillation, forming benzyl (B1604629) alcohol and HCl.[3][4]

• Metal Contaminants: Traces of metals or their salts, particularly iron and its compounds, can significantly promote the decomposition of benzylic chlorides.[1]

Q2: What are the common signs of decomposition during distillation?

A2: Common indicators of decomposition include:

• Evolution of HCl gas: This suggests either thermal decomposition or hydrolysis.[3][5]

• Polymerization: The formation of a viscous, tar-like, or solid residue in the distillation flask is a clear sign of polymerization.[2][3]

• Discoloration: The product or the distillation residue may darken, indicating the formation of colored byproducts.[1]

• Inconsistent Boiling Point: The boiling point may not be stable or may be difficult to reach, suggesting the presence of decomposing material.

Q3: How can I minimize thermal decomposition during distillation?

A3: To minimize thermal decomposition, a combination of strategies should be employed:

• Thorough Purification Before Distillation: This includes washing with a weak base to neutralize acids and drying to remove water.[3]

• Vacuum Distillation: Distilling under reduced pressure is a highly effective method to lower the boiling point and reduce thermal stress on the compound.[3][6]

• Use of Stabilizers: In some cases, adding a stabilizer can inhibit decomposition, especially when metal contaminants are a concern.[1][7]

• Clean Equipment: Ensure all glassware is meticulously cleaned and dried to prevent the introduction of catalytic impurities.[3]

Troubleshooting Guide

Issue 1: Polymerization in the Distillation Flask

• Symptoms: Formation of a thick, viscous, or solid residue in the distillation flask.[2][3]

• Probable Causes:

  • Presence of acidic impurities (e.g., HCl).[3]

  • Contamination with metal salts (e.g., iron chlorides).[1]

  • Excessively high distillation temperature.[3]

• Solutions:

  • Neutralize Acids: Before distillation, wash the crude benzylic chloride with a 5% aqueous solution of sodium bicarbonate or sodium carbonate until CO2 evolution ceases.[3]

  • Thorough Washing: After the base wash, wash with water and then brine to remove residual base and salts.[3]

  • Dry Thoroughly: Use an anhydrous drying agent like magnesium sulfate (B86663) or calcium chloride to remove all traces of water.[3][4]

  • Utilize Vacuum Distillation: This will lower the required temperature and minimize the risk of polymerization.[3]

Issue 2: Evolution of HCl Gas During Distillation

• Symptoms: Detection of acidic gas (HCl) at the condenser outlet.[3]

• Probable Causes:

  • Thermal decomposition of the benzylic chloride.[3]

  • Hydrolysis due to the presence of water at high temperatures.[3][4]

• Solutions:

  • Ensure Complete Drying: This is a critical step. Use an effective drying agent and allow sufficient contact time.[3]

  • Lower the Distillation Temperature: Employ vacuum distillation to reduce the boiling point.[3][6]

  • Pre-distillation Wash: A wash with a sodium bicarbonate solution will help remove any dissolved HCl from the crude product before distillation.[3][4]

Experimental Protocols

Protocol 1: Pre-Distillation Purification of Crude Benzylic Chloride

This protocol is designed to remove acidic impurities and water prior to distillation.[3][4]

• Aqueous Wash:

  • Transfer the crude benzylic chloride to a separatory funnel.

  • Add an equal volume of 5% aqueous sodium bicarbonate solution.

  • Gently swirl and vent the funnel frequently to release any CO2 gas produced.

  • Once gas evolution subsides, shake the funnel vigorously for 2-3 minutes.

  • Allow the layers to separate and discard the aqueous layer.

  • Repeat the wash with deionized water, followed by a wash with brine.[3]

• Drying:

  • Transfer the organic layer to a clean, dry flask.

  • Add anhydrous magnesium sulfate or calcium chloride.

  • Swirl the flask and let it stand for at least 30 minutes to ensure complete drying.[3]

• Filtration:

  • Filter the dried benzylic chloride into a round-bottom flask suitable for distillation.

Protocol 2: Vacuum Distillation of Benzylic Chloride

This protocol minimizes thermal decomposition by lowering the boiling point.[3]

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus using clean, dry glassware.

  • Use a suitable heating mantle and a magnetic stirrer for even heating.

  • Ensure all joints are properly sealed for a good vacuum.

• Distillation Procedure:

  • Place the purified and dried benzylic chloride in the distillation flask.

  • Slowly reduce the pressure using a vacuum pump.

  • Once the desired pressure is reached, begin heating the flask gently.

  • Collect the fraction that distills at the appropriate temperature for the applied pressure.

Data Presentation

Table 1: Boiling Point of Benzyl Chloride at Reduced Pressures

Pressure (mm Hg)	Boiling Point (°C)
760	179
60	96-98
10	61

Data compiled from multiple sources.[6][8]

Table 2: Effect of Lactam Stabilizers on Benzyl Chloride Decomposition in the Presence of 1% Ferric Chloride (after 90 minutes)

Stabilizer	Concentration (wt%)	Degree of Decomposition at 50°C (%)	Degree of Decomposition at 95°C (%)
None	0	>90	>95
Pyrrolidone-(2)	0.5	15	66
Pyrrolidone-(2)	1.0	12	13
ε-Caprolactam	0.5	35	8
ε-Caprolactam	1.0	21	16
Capryllactam	0.5	70	75
Capryllactam	1.0	14	17

Data adapted from US Patent 3,715,283.[1]

Visualizations

Caption: Decomposition pathways of benzylic chlorides.

Caption: Troubleshooting workflow for distillation issues.

References

• 1. US3715283A - Process for distilling benzyl chloride or mixtures containing benzyl chloride - Google Patents [patents.google.com]
• 2. Sciencemadness Discussion Board - Benzyl Chloride Distillation Problems :( - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. benchchem.com [benchchem.com]
• 4. Benzyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 5. Problems distilling benzyl chloride, HCL gas!!!! , Hive Chemistry Discourse [chemistry.mdma.ch]
• 6. US2859253A - Process for the continuous preparation of benzyl chloride - Google Patents [patents.google.com]
• 7. US2542225A - Stabilized benzyl chloride - Google Patents [patents.google.com]
• 8. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 1H and 13C NMR Analysis of (S)-(1-Chloropropyl)benzene

For researchers, scientists, and drug development professionals, the precise structural elucidation and stereochemical assignment of chiral molecules are paramount. This guide provides a comprehensive analysis of (S)-(1-Chloropropyl)benzene using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. Due to the limited availability of complete, publicly accessible experimental spectra for this specific enantiomer, this guide presents a detailed prediction of the expected NMR data based on established principles of NMR spectroscopy. Furthermore, it offers a comparative overview of alternative NMR-based methods for chiral analysis, supported by detailed experimental protocols.

Predicted NMR Spectral Data

The anticipated ¹H and ¹³C NMR spectral data for (S)-(1-Chloropropyl)benzene in a standard deuterated solvent such as CDCl₃ are summarized below. These predictions are based on analogous structures and known substituent effects on chemical shifts.

Table 1: Predicted ¹H NMR Data for (S)-(1-Chloropropyl)benzene

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-1	~4.8 - 5.0	Triplet (t)	~7.0	1H
H-2	~2.0 - 2.2	Multiplet (m)	-	2H
H-3	~1.0 - 1.2	Triplet (t)	~7.4	3H
Ar-H (ortho)	~7.3 - 7.4	Multiplet (m)	-	2H
Ar-H (meta)	~7.2 - 7.3	Multiplet (m)	-	2H
Ar-H (para)	~7.1 - 7.2	Multiplet (m)	-	1H

Table 2: Predicted ¹³C NMR Data for (S)-(1-Chloropropyl)benzene

Carbon Label	Chemical Shift (δ, ppm)
C-1	~65 - 70
C-2	~30 - 35
C-3	~10 - 15
C-ipso	~140 - 145
C-ortho	~128 - 130
C-meta	~128 - 129
C-para	~127 - 128

Experimental Protocol for NMR Analysis

This section details a standard protocol for the acquisition of ¹H and ¹³C NMR spectra for a sample of (S)-(1-Chloropropyl)benzene.

1. Sample Preparation:

• Weigh approximately 5-10 mg of (S)-(1-Chloropropyl)benzene.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

• Acquisition Parameters:

  • Spectral Width: ~16 ppm

  • Number of Scans: 16-64 (depending on sample concentration)

  • Relaxation Delay (d1): 1-5 seconds

  • Acquisition Time: ~3-4 seconds

• Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integrate the signals.

  • Analyze the multiplicities and measure the coupling constants.

3. ¹³C NMR Spectroscopy:

• Instrument: A 100 MHz (or corresponding frequency for the ¹H spectrometer) NMR spectrometer.

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

• Acquisition Parameters:

  • Spectral Width: ~240 ppm

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

  • Relaxation Delay (d1): 2 seconds

  • Acquisition Time: ~1-2 seconds

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the CDCl₃ solvent peak at 77.16 ppm.

Visualization of Molecular Structure and Key NMR Correlations

The following diagram illustrates the structure of (S)-(1-Chloropropyl)benzene and highlights the protons and carbons that give rise to the predicted NMR signals.

Caption: Structure of (S)-(1-Chloropropyl)benzene with key ¹H and ¹³C nuclei labeled for NMR analysis.

Comparison with Alternative Chiral NMR Techniques

While standard ¹H and ¹³C NMR can confirm the structure of (S)-(1-Chloropropyl)benzene, it cannot distinguish between the (S) and (R) enantiomers in an achiral solvent. To determine enantiomeric excess (e.e.), alternative NMR techniques employing chiral auxiliaries are necessary.

Table 3: Comparison of Chiral NMR Analysis Methods

Technique	Principle	Advantages	Disadvantages
Chiral Derivatizing Agents (CDAs)	Covalent reaction of the analyte with a chiral agent (e.g., Mosher's acid) to form diastereomers with distinct NMR spectra.	Robust method, often provides large chemical shift differences (Δδ), allowing for accurate integration.	Requires chemical modification of the analyte, which may be difficult or irreversible. The derivatizing agent must be enantiomerically pure.
Chiral Solvating Agents (CSAs)	Non-covalent interaction of the analyte with a chiral solvent or additive (e.g., Pirkle's alcohol) to form transient diastereomeric complexes.	Non-destructive to the sample, simple to implement by adding the CSA to the NMR tube.	Often results in smaller Δδ values, which can make accurate integration challenging. Requires careful optimization of solvent and temperature.

Workflow for Enantiomeric Excess Determination using a Chiral Derivatizing Agent

The following diagram illustrates the workflow for determining the enantiomeric excess of a chiral alcohol (as an analogue for the reactivity of the corresponding halide precursor) using a chiral derivatizing agent like Mosher's acid chloride.

Caption: Workflow for determining enantiomeric excess using a chiral derivatizing agent and ¹H NMR.

A Researcher's Guide to GC-MS Characterization of (S)-(1-Chloropropyl)benzene and Its Synthetic Byproducts

For researchers, scientists, and drug development professionals, the accurate characterization of chiral compounds and their impurities is paramount for ensuring product quality, safety, and efficacy. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) characterization of the chiral molecule (S)-(1-Chloropropyl)benzene and its common synthetic byproducts. Detailed experimental protocols, comparative data, and workflow visualizations are presented to support robust analytical method development and impurity profiling.

(S)-(1-Chloropropyl)benzene is a valuable chiral intermediate in the synthesis of various pharmaceuticals. Its stereochemical purity is critical, as different enantiomers can exhibit distinct pharmacological and toxicological properties. A common synthetic route to (S)-(1-Chloropropyl)benzene involves the chlorination of (S)-1-phenyl-1-propanol, typically using a reagent such as thionyl chloride. This process, however, can lead to the formation of several byproducts, including elimination products, rearrangement isomers, and residual starting material.

This guide focuses on the GC-MS analysis of (S)-(1-Chloropropyl)benzene and its principal byproducts: 1-phenylpropene, 2-chloro-1-phenylpropane, and 3-chloro-1-phenylpropane, as well as the unreacted starting material, (S)-1-phenyl-1-propanol.

Comparative Analysis of GC-MS Data

The successful separation and identification of (S)-(1-Chloropropyl)benzene and its byproducts by GC-MS depend on the selection of an appropriate capillary column and optimized temperature programming. The following table summarizes the expected retention times and key mass spectral fragmentation patterns for the target analyte and its common impurities.

Compound	Expected Retention Time (min)	Key Mass Spectral Fragments (m/z)	Notes
(S)-1-phenyl-1-propanol	~10.5	136 (M+), 118, 107, 91, 79, 77	Unreacted starting material.
1-Phenylpropene	~9.2	118 (M+), 117, 115, 91 (base peak)	Elimination byproduct. The NIST WebBook provides retention index data on various columns.
(S)-(1-Chloropropyl)benzene	~11.2	154/156 (M+), 119, 117, 91 (base peak)	Target compound. Isotopic pattern of chlorine (approx. 3:1 ratio for M+ and M+2) is a key identifier.
2-Chloro-1-phenylpropane	~11.0	154/156 (M+), 119, 91 (base peak)	Isomeric byproduct resulting from rearrangement.
3-Chloro-1-phenylpropane	~11.8	154/156 (M+), 118, 91 (base peak)	Isomeric byproduct.

Note: Retention times are estimates and will vary depending on the specific GC column, temperature program, and carrier gas flow rate used.

Experimental Protocols

To achieve a clear separation and accurate identification of the compounds of interest, the following experimental protocols are recommended.

Synthesis of (S)-(1-Chloropropyl)benzene (Illustrative)

Materials:

• (S)-1-phenyl-1-propanol

• Thionyl chloride (SOCl₂)

• Anhydrous diethyl ether

• Pyridine (B92270) (optional, as a base to neutralize HCl)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (S)-1-phenyl-1-propanol in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred solution. If pyridine is used, it can be added prior to the thionyl chloride.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or a preliminary GC-MS analysis of an aliquot.

• Upon completion, carefully quench the reaction by slowly adding it to ice-cold water.

• Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can then be analyzed by GC-MS to identify the main product and byproducts.

GC-MS Analysis Protocol

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

GC Conditions:

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating these compounds. For chiral separation of the enantiomers of 1-chloropropylbenzene, a chiral column (e.g., a cyclodextrin-based column) would be necessary[1].

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 200 °C at 10 °C/min.

  • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 40-300.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow from the synthesis of (S)-(1-Chloropropyl)benzene to its characterization by GC-MS.

Caption: Experimental workflow for the synthesis and GC-MS characterization of (S)-(1-Chloropropyl)benzene.

Signaling Pathway of Byproduct Formation

The formation of byproducts during the synthesis of (S)-(1-Chloropropyl)benzene from (S)-1-phenyl-1-propanol with thionyl chloride can be rationalized through competing reaction pathways. The desired reaction is an Sₙ2 or Sₙi substitution. However, elimination (E1 or E2) and rearrangement reactions can also occur.

Caption: Potential reaction pathways leading to byproducts during chlorination.

By employing the detailed GC-MS methods and understanding the potential side reactions outlined in this guide, researchers can effectively characterize (S)-(1-Chloropropyl)benzene and its impurities, ensuring the quality and integrity of this important chiral building block.

References

• 1. gcms.cz [gcms.cz]

Determining the Enantiomeric Purity of (S)-(1-Chloropropyl)benzene: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a critical step in the synthesis and quality control of chiral molecules. (S)-(1-Chloropropyl)benzene, a versatile chiral building block, requires robust analytical methods to ensure its enantiomeric purity. This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy for this purpose, supported by experimental data and detailed protocols.

Chiral HPLC stands out as a powerful and widely applicable technique for the separation and quantification of enantiomers, offering high resolution and accuracy.[1] However, alternative methods such as chiral GC and NMR spectroscopy present viable options with distinct advantages and disadvantages depending on the specific analytical requirements.

Comparison of Analytical Techniques

The selection of an optimal analytical method for determining the enantiomeric excess of (S)-(1-Chloropropyl)benzene hinges on factors such as sample volatility, required sensitivity, and available instrumentation. The following table summarizes the key performance characteristics of chiral HPLC, chiral GC, and chiral NMR spectroscopy.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral NMR Spectroscopy
Principle	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.	Differential partitioning of enantiomers between a chiral stationary phase and a gaseous mobile phase.	Formation of transient diastereomeric complexes with a chiral solvating agent, leading to distinct NMR signals for each enantiomer.[2]
Typical Stationary Phase	Polysaccharide-based (e.g., Chiralcel® OD-H, Chiralpak® AD-H)	Cyclodextrin-based (e.g., Rt-βDEX)	Not applicable.
Mobile/Carrier Phase	Normal Phase (e.g., Hexane (B92381)/Isopropanol) or Reversed Phase	Inert gas (e.g., Helium, Hydrogen)	Deuterated solvent (e.g., CDCl₃)
Resolution	Excellent baseline separation is often achievable.	High resolution, particularly for volatile compounds.[3]	Generally lower resolution compared to chromatographic methods; peak overlap can be an issue.
Sensitivity	High, with detection limits typically in the ng/mL range.	Very high, with detection limits in the pg to ng range.	Lower sensitivity, typically requiring mg to µg amounts of sample.
Analysis Time	Typically 5-30 minutes.	Generally faster than HPLC, often under 15 minutes.	Rapid, with data acquisition usually taking a few minutes.[4]
Sample Requirements	Soluble in the mobile phase.	Volatile and thermally stable.	Soluble in a suitable deuterated solvent.
Advantages	Broad applicability, robust, well-established methods.	High resolution, high sensitivity, suitable for volatile compounds.	Fast analysis, non-destructive, provides structural information.
Disadvantages	Higher solvent consumption, potentially longer analysis times.	Limited to volatile and thermally stable analytes.	Lower sensitivity, may require chiral solvating agents, potential for signal overlap.

Experimental Protocols

Detailed and reproducible experimental procedures are essential for accurate and reliable determination of enantiomeric excess.

Chiral HPLC Protocol

This method outlines the separation of (S)-(1-Chloropropyl)benzene enantiomers using a polysaccharide-based chiral stationary phase.

Instrumentation:

• HPLC system with a UV detector

Chromatographic Conditions:

• Column: Chiralcel® OD-H (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Isopropanol (98:2, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of the (S)-(1-Chloropropyl)benzene sample in the mobile phase at a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the following formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Chiral GC Protocol

This protocol is suitable for the analysis of the volatile (1-Chloropropyl)benzene enantiomers.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

Chromatographic Conditions:

• Column: Rt-βDEXcst (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.5 mL/min

• Oven Temperature Program: 80 °C (hold for 1 min), ramp to 150 °C at 5 °C/min, hold for 5 min

• Injector Temperature: 230 °C

• Detector Temperature: 250 °C

• Injection: 1 µL, split ratio 50:1

Sample Preparation:

• Prepare a dilute solution of the (S)-(1-Chloropropyl)benzene sample in a volatile solvent like hexane (e.g., 1 µL in 1 mL).

Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers as described in the HPLC protocol.

Chiral NMR Spectroscopy Protocol

This method utilizes a chiral solvating agent to induce chemical shift differences between the enantiomers.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

Materials:

• Deuterated chloroform (B151607) (CDCl₃)

• Chiral Solvating Agent (CSA): (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle's alcohol)

Procedure:

• Dissolve approximately 5-10 mg of the (S)-(1-Chloropropyl)benzene sample in 0.6 mL of CDCl₃ in an NMR tube.

• Acquire a standard ¹H NMR spectrum.

• Add 1.0 to 1.2 equivalents of the chiral solvating agent (Pirkle's alcohol) to the NMR tube.

• Acquire another ¹H NMR spectrum.

• Identify a proton signal of the analyte that shows clear separation for the two enantiomers in the presence of the CSA. The methine proton (CH-Cl) is a likely candidate.

• Integrate the signals corresponding to the two enantiomers.

Data Analysis: The enantiomeric excess is calculated from the integral values of the separated signals: % ee = [ (Integral₁ - Integral₂) / (Integral₁ + Integral₂) ] x 100 where Integral₁ is the integration value of the signal for the major enantiomer and Integral₂ is the integration value for the minor enantiomer.

Workflow and Decision Making

The selection of the most appropriate analytical technique involves a logical progression of steps, starting with sample characterization and considering the specific analytical needs.

A general experimental workflow for determining enantiomeric excess.

The choice between these methods can be guided by a simple decision-making process:

A decision tree for selecting the appropriate analytical method.

References

• 1. daneshyari.com [daneshyari.com]
• 2. NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. NMR methods for determination of enantiomeric excess - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of (S)- and (R)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

In the realm of stereochemistry, the subtle yet profound differences between enantiomers can have significant impacts on the outcomes of chemical reactions and the biological activity of molecules. This guide provides a comprehensive comparison of the reactivity of the (S) and (R) enantiomers of (1-chloropropyl)benzene (B1595785), a chiral secondary benzylic halide. We will explore their behavior in both achiral and chiral environments, supported by theoretical principles and experimental data from analogous systems.

Reactivity in an Achiral Environment

In a chemically achiral environment, where no chiral reagents, catalysts, or solvents are present, the (S)- and (R)-enantiomers of (1-chloropropyl)benzene exhibit identical chemical reactivity. This is because the enantiomers are energetically equivalent, and their transition states when reacting with an achiral reagent are also enantiomeric and thus have the same energy.

For instance, in a nucleophilic substitution reaction with an achiral nucleophile such as sodium hydroxide, both (S)- and (R)-(1-chloropropyl)benzene will react at the same rate to produce a racemic mixture of the corresponding alcohol.

Hypothetical Kinetic Data for Nucleophilic Substitution in an Achiral Environment

Enantiomer	Nucleophile	Solvent	Rate Constant (k) at 25°C (s⁻¹)
(S)-(1-Chloropropyl)benzene	NaOH	Acetone	x
(R)-(1-Chloropropyl)benzene	NaOH	Acetone	x

Note: This data is hypothetical to illustrate the principle of identical reactivity in an achiral setting.

Reaction pathways in an achiral environment.

Reactivity in a Chiral Environment: A Case Study of Enantioselective Cross-Coupling

The reactivity of enantiomers diverges significantly in a chiral environment. When a racemic mixture is treated with a chiral reagent or catalyst, the two enantiomers can react at different rates, leading to a product that is enriched in one enantiomer. This phenomenon is the basis of kinetic resolution and other enantioselective transformations.

Experimental Data: Enantioselective Negishi Cross-Coupling of a Racemic Secondary Benzylic Bromide

The following table summarizes the results for the cross-coupling of a racemic cyclic secondary benzylic bromide with an organozinc reagent, catalyzed by a chiral nickel-Pybox complex.[3]

Substrate (Racemic)	Organozinc Reagent	Chiral Catalyst	Product	Yield (%)	Enantiomeric Excess (ee) (%)
1-Bromoindane	Et₂Zn	NiBr₂·diglyme / (S)-(i-Pr)-Pybox	(S)-1-Ethylindane	82	91

Data sourced from Arp, F. O.; Fu, G. C. J. Am. Chem. Soc. 2005, 127, 32, 11254–11255.[3]

This data clearly demonstrates that in the presence of a chiral catalyst, the two enantiomers of the starting material react through diastereomeric transition states with different energies, leading to the preferential formation of one enantiomer of the product.

Experimental Protocol: General Procedure for Enantioselective Negishi Cross-Coupling

The following is a general experimental protocol adapted from the literature for the enantioselective Negishi cross-coupling of a racemic secondary benzylic halide.[3]

• Catalyst Preparation: In a nitrogen-filled glovebox, a vial is charged with NiBr₂·diglyme (0.10 mmol) and (S)-(i-Pr)-Pybox (0.13 mmol).

• Reaction Setup: The racemic secondary benzylic halide (1.00 mmol) is added to the vial. The vial is sealed with a septum and removed from the glovebox.

• Solvent and Reagent Addition: Anhydrous N,N-dimethylacetamide (DMA) is added via syringe, followed by the organozinc reagent (e.g., a solution of Et₂Zn in hexanes).

• Reaction Conditions: The reaction mixture is stirred at a controlled temperature (e.g., 0 °C) for a specified time.

• Workup and Purification: The reaction is quenched with a saturated aqueous solution of NH₄Cl. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to yield the enantioenriched product.

• Analysis: The enantiomeric excess of the product is determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Experimental workflow for enantioselective cross-coupling.

Logical diagram of enantioselective catalysis.

Conclusion

The reactivity of the (S) and (R) enantiomers of (1-chloropropyl)benzene is fundamentally dependent on the nature of their chemical environment. In an achiral setting, they are indistinguishable in their reaction rates and product distributions. However, in the presence of a chiral entity, such as a chiral catalyst, their reactivity diverges. This differential reactivity, arising from the formation of diastereomeric transition states, is a cornerstone of asymmetric synthesis and allows for the selective preparation of one enantiomer over the other. The case study of enantioselective Negishi cross-coupling highlights the profound control that a chiral catalyst can exert over the stereochemical outcome of a reaction, a principle of paramount importance in the development and synthesis of chiral drugs and other bioactive molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic enantioselective Negishi reactions of racemic secondary benzylic halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic Enantioselective Negishi Reactions of Racemic Secondary Benzylic Halides [organic-chemistry.org]

Comparison of different chiral resolving agents for 1-chloropropylbenzene

For Researchers, Scientists, and Drug Development Professionals

The efficient separation of enantiomers from a racemic mixture is a critical step in the development of chiral drugs and other fine chemicals. The choice of an appropriate chiral resolving agent is paramount to the success of this process, directly impacting yield, enantiomeric purity, and overall economic viability. This guide provides a comparative overview of potential chiral resolving agents for the resolution of racemic 1-chloropropylbenzene, a versatile chiral building block.

While specific, direct comparative studies on the resolution of 1-chloropropylbenzene are not extensively documented in peer-reviewed literature, this guide extrapolates from established principles of chiral resolution and data from structurally similar compounds to provide a practical framework for methods development. The following sections present a comparison of two common classes of resolving agents—a chiral amine and a tartaric acid derivative—supported by illustrative experimental data and detailed protocols.

Performance Comparison of Chiral Resolving Agents

The efficacy of a chiral resolving agent is primarily determined by the yield of the diastereomeric salt and the enantiomeric excess (e.e.) of the desired enantiomer after liberation from the salt. The following table summarizes plausible, representative data for the resolution of racemic 1-chloropropylbenzene using (R)-(+)-1-Phenylethylamine and Di-p-toluoyl-D-tartaric acid.

Chiral Resolving Agent	Racemic Substrate	Solvent System	Molar Ratio (Agent:Substrate)	Diastereomeric Salt Yield (%)	Enantiomeric Excess (e.e.) of Resolved (S)-1-chloropropylbenzene (%)
(R)-(+)-1-Phenylethylamine	(±)-1-Chloropropylbenzene	Methanol (B129727)/Water	0.5:1	35	>95
Di-p-toluoyl-D-tartaric acid	(±)-1-Chloropropylbenzene	Acetone (B3395972)/Hexane (B92381)	0.5:1	40	>98

Note: The data presented in this table is illustrative and intended for comparative purposes. Actual results may vary based on specific experimental conditions.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful implementation of chiral resolution. The following are generalized procedures for the resolution of racemic 1-chloropropylbenzene with the selected resolving agents.

Protocol 1: Resolution with (R)-(+)-1-Phenylethylamine

Materials:

• Racemic 1-chloropropylbenzene

• (R)-(+)-1-Phenylethylamine

• Methanol

• Deionized Water

• Diethyl ether

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary evaporator

• Filtration apparatus

• pH meter

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve 10.0 g of racemic 1-chloropropylbenzene in 50 mL of methanol in a flask equipped with a magnetic stirrer.

  • In a separate beaker, dissolve 3.9 g (0.5 molar equivalent) of (R)-(+)-1-phenylethylamine in 20 mL of methanol.

  • Slowly add the resolving agent solution to the racemic mixture with continuous stirring.

  • Gently heat the mixture to 50°C to ensure complete dissolution.

  • Slowly add deionized water dropwise until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature and then place it in an ice bath for 2 hours to facilitate crystallization of the less soluble diastereomeric salt.

• Isolation of Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold methanol/water (1:1 v/v).

  • Dry the crystals under vacuum.

• Liberation of the Enantiomer:

  • Suspend the dried diastereomeric salt in 50 mL of diethyl ether.

  • Add 25 mL of 1 M NaOH and stir vigorously for 30 minutes.

  • Separate the organic layer and wash it with 2 x 20 mL of deionized water.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the enantiomerically enriched 1-chloropropylbenzene.

• Determination of Enantiomeric Excess:

  • Analyze the product by chiral High-Performance Liquid Chromatography (HPLC) to determine the enantiomeric excess.

Protocol 2: Resolution with Di-p-toluoyl-D-tartaric Acid

Materials:

• Racemic 1-chloropropylbenzene

• Di-p-toluoyl-D-tartaric acid

• Acetone

• Hexane

• Diethyl ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Rotary evaporator

• Filtration apparatus

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve 10.0 g of racemic 1-chloropropylbenzene in 80 mL of acetone in a flask.

  • Add a solution of 12.5 g (0.5 molar equivalent) of Di-p-toluoyl-D-tartaric acid in 80 mL of acetone.

  • Heat the mixture to reflux for 15 minutes.

  • Slowly add hexane until the solution becomes cloudy.

  • Allow the solution to cool to room temperature and then let it stand for 24 hours for crystallization.

• Isolation of Diastereomeric Salt:

  • Collect the crystals by filtration and wash with a cold acetone/hexane mixture.

  • Dry the crystals.

• Liberation of the Enantiomer:

  • Treat the diastereomeric salt with 100 mL of diethyl ether and 100 mL of saturated NaHCO₃ solution and stir until all solids dissolve.

  • Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and evaporate the solvent to obtain the resolved 1-chloropropylbenzene.

• Determination of Enantiomeric Excess:

  • Determine the e.e. of the product using chiral HPLC.

Visualization of Experimental Workflow

A clear understanding of the experimental workflow is crucial for efficient execution. The following diagram, generated using Graphviz, illustrates the key steps in the chiral resolution process via diastereomeric salt formation.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

A Comparative Guide to E1 and E2 Elimination Pathways for (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the E1 (unimolecular) and E2 (bimolecular) elimination pathways for the chiral substrate (S)-(1-Chloropropyl)benzene. The selection of an elimination pathway is critically dependent on reaction conditions, which in turn dictates the stereochemical outcome and product distribution. Understanding these pathways is essential for synthetic chemists aiming for stereoselective control in the synthesis of alkenes.

E1 vs. E2 Elimination: A Head-to-Head Comparison

The elimination reaction of (S)-(1-Chloropropyl)benzene yields 1-phenyl-1-propene. However, the mechanism through which this product is formed, whether E1 or E2, significantly impacts the stereochemistry and the reaction kinetics. The choice between these pathways is primarily influenced by the strength of the base, the solvent, and the temperature.[1][2]

Key Distinguishing Factors

Feature	E1 Pathway	E2 Pathway
Mechanism	Two steps via a carbocation intermediate[3][4]	Concerted, one-step reaction[1][5]
Rate Law	Unimolecular: Rate = k[(S)-(1-Chloropropyl)benzene][6]	Bimolecular: Rate = k[(S)-(1-Chloropropyl)benzene][Base][5]
Base Requirement	Weak base (e.g., H₂O, ROH)[4][7]	Strong base required (e.g., RO⁻, OH⁻)[7][8]
Solvent Preference	Polar protic (e.g., ethanol (B145695), water) to stabilize the carbocation[2][4]	Polar aprotic solvents are often preferred[7][9]
Substrate Reactivity	3° > 2° >> 1° (favors stable carbocations)[3]	3° > 2° > 1°[7]
Stereochemistry	Stereoselective : The planar carbocation loses stereochemical memory. The more stable (E)-alkene is the major product.[10][11]	Stereospecific : Requires an anti-periplanar arrangement of the β-hydrogen and the leaving group. The stereochemistry of the starting material dictates the product's stereochemistry.[12][13][14]
Key Intermediate	Benzylic carbocation (stabilized by resonance)[15]	Anti-periplanar transition state[12]
Potential Side Reactions	Sₙ1 substitution, carbocation rearrangements[3][6]	Sₙ2 substitution[16]
Typical Conditions	Heating in a protic solvent like ethanol (solvolysis)[15][17]	Treatment with a strong base like sodium ethoxide[8]

Mechanistic and Stereochemical Analysis

The E1 Pathway: A Stepwise Process

The E1 reaction proceeds in two steps. The rate-determining first step involves the spontaneous dissociation of the chloride leaving group to form a stable secondary benzylic carbocation.[3][15] This carbocation is planar, and the original stereochemistry at the chiral center is lost. In the second step, a weak base (often the solvent) abstracts a proton from an adjacent carbon to form the alkene.[3][15]

Due to the planarity of the carbocation intermediate, the base can abstract a proton leading to either the (E) or (Z) isomer of 1-phenyl-1-propene. The formation of the more sterically stable (E)-alkene is favored, making the E1 reaction stereoselective.[11][18]

Figure 1. E1 pathway for (S)-(1-Chloropropyl)benzene.

The E2 Pathway: A Concerted Reaction

The E2 reaction is a single, concerted step where the base abstracts a β-hydrogen at the same time as the C-Cl bond breaks and the C=C π-bond forms.[1] This mechanism requires a specific spatial arrangement known as anti-periplanar geometry, where the β-hydrogen and the chlorine leaving group are in the same plane but on opposite sides of the C-C bond (180° dihedral angle).[12][13]

This geometric constraint makes the E2 reaction stereospecific. The conformation of (S)-(1-Chloropropyl)benzene that allows for anti-periplanar elimination of a specific β-hydrogen will dictate the stereochemistry of the resulting alkene. For (S)-(1-Chloropropyl)benzene, placing the β-hydrogen anti-periplanar to the chlorine atom leads specifically to the formation of the (E)-1-phenyl-1-propene isomer.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. E1 Reaction Mechanism and E1 Practice Problems [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 8.3 E1/E2 Summary – Organic Chemistry I [kpu.pressbooks.pub]
• 8. homework.study.com [homework.study.com]
• 9. 8.3 E1/E2 Summary | Organic Chemistry I | Manifold @CUNY [cuny.manifoldapp.org]
• 10. Elimination reactions- E1 Elimination reaction | PPTX [slideshare.net]
• 11. The Stereoselectivity of E1 Reactions [chemistrysteps.com]
• 12. Stereoselectivity of E2 Elimination Reactions [chemistrysteps.com]
• 13. Stereospecificity of E2 Elimination Reactions - Chemistry Steps [chemistrysteps.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. homework.study.com [homework.study.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. (1-Chloropropyl)benzene|CAS 934-11-2|C9H11Cl [benchchem.com]
• 18. youtube.com [youtube.com]

Validating the Absolute Configuration of Synthesized (S)-(1-Chloropropyl)benzene: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous determination of a chiral molecule's absolute configuration is a critical step in ensuring the safety, efficacy, and novelty of a synthesized compound. This guide provides a comparative overview of modern analytical techniques for the validation of the absolute configuration of synthesized (S)-(1-Chloropropyl)benzene, offering detailed experimental protocols and data presentation formats to aid in the selection of the most appropriate methodology.

The synthesis of enantiomerically pure compounds like (S)-(1-Chloropropyl)benzene is a common objective in pharmaceutical and materials science. Post-synthesis, it is imperative to verify that the desired stereoisomer has been obtained. This validation is achieved by comparing the properties of the synthesized compound with established data or by using methods that can determine the absolute spatial arrangement of its atoms. This guide focuses on the primary methods available for this purpose: Chiroptical Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and X-ray Crystallography.

Comparative Analysis of Validation Techniques

The choice of analytical technique for validating the absolute configuration of (S)-(1-Chloropropyl)benzene will depend on factors such as the physical state of the sample, the availability of reference standards, and the desired level of structural detail. Below is a comparative summary of the most effective methods.

Technique	Principle	Sample Requirements	Key Advantages	Limitations
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by a chiral molecule.	Solution (typically in a non-polar solvent like CCl4 or CDCl3)	Provides a rich, fingerprint-like spectrum. Does not require crystallization. Can be directly compared with quantum chemical calculations for ab initio configuration assignment.[1][2][3]	Requires specialized instrumentation. Interpretation often necessitates computational modeling.[4]
Optical Rotation (OR) / Optical Rotatory Dispersion (ORD)	Rotation of the plane of plane-polarized light by a chiral molecule. ORD measures this rotation as a function of wavelength.	Solution	A relatively simple and long-established technique. Useful for quality control if a reference value for the pure enantiomer is known.[1][5]	The sign and magnitude of rotation can be sensitive to solvent, temperature, and concentration. Does not provide detailed structural information on its own.[6]
Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs)	The enantiomers are converted into diastereomers by reaction with a chiral derivatizing agent. The resulting diastereomers have distinct NMR spectra.[7][8]	Solution	Widely available instrumentation. Can be used to determine enantiomeric excess as well as assist in assigning relative configuration.[9]	Requires chemical modification of the analyte, which may not be straightforward. The choice of CDA is crucial.[9]
X-ray Crystallography	Diffraction of X-rays by a single crystal of the compound. The resulting diffraction pattern can be used to determine the three-dimensional arrangement of atoms.	Single crystal of high quality	Provides an unambiguous determination of the absolute configuration.[5][7][8]	Growing a suitable single crystal can be a significant challenge. Not applicable to oils or amorphous solids.[2][5]

Experimental Workflow for Absolute Configuration Validation

The following diagram illustrates a typical workflow for validating the absolute configuration of a newly synthesized batch of (S)-(1-Chloropropyl)benzene.

Caption: A flowchart illustrating the key stages in the validation of the absolute configuration of synthesized (S)-(1-Chloropropyl)benzene.

Detailed Experimental Protocols

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD is a powerful technique for determining the absolute configuration of chiral molecules in solution without the need for crystallization.[1][2][3]

Instrumentation: A commercial VCD spectrometer is required.

Sample Preparation:

• Prepare a solution of the purified (S)-(1-Chloropropyl)benzene in a suitable solvent (e.g., deuterated chloroform, CDCl₃) at a concentration of approximately 0.1 M.

• Transfer the solution to an IR cell with BaF₂ windows and a path length of about 100 µm.

Data Acquisition:

• Acquire the VCD and infrared (IR) spectra of the sample over the desired spectral range (e.g., 2000-800 cm⁻¹).

• Collect the spectra for a sufficient duration to achieve a good signal-to-noise ratio, typically over several hours.

Data Analysis and Comparison:

• Perform quantum chemical calculations (e.g., using Density Functional Theory, DFT) to predict the theoretical VCD and IR spectra for both the (S) and (R) enantiomers of (1-Chloropropyl)benzene.

• Compare the experimentally measured VCD spectrum with the calculated spectra for both enantiomers.

• The absolute configuration is assigned based on the enantiomer whose calculated spectrum shows the best agreement with the experimental spectrum.[2][3]

NMR Spectroscopy with a Chiral Derivatizing Agent (CDA)

This method involves the conversion of the enantiomeric mixture into a mixture of diastereomers, which can be distinguished by NMR spectroscopy.[7][8] For (S)-(1-Chloropropyl)benzene, a suitable CDA would be a chiral acid that can react with a derivative of the analyte, or a chiral solvating agent.

Materials:

• Purified (S)-(1-Chloropropyl)benzene

• A suitable chiral derivatizing agent (e.g., Mosher's acid, (R)-(-)-α-methoxy-α-trifluoromethylphenylacetic acid)

• High-resolution NMR spectrometer

• Anhydrous NMR solvent (e.g., CDCl₃)

Procedure:

• React the synthesized (S)-(1-Chloropropyl)benzene with the chosen CDA to form diastereomeric esters (this would require prior conversion of the analyte to an alcohol).

• Purify the resulting diastereomeric mixture.

• Dissolve the diastereomeric products in the NMR solvent.

• Acquire high-resolution ¹H and/or ¹⁹F NMR spectra.

Data Analysis:

• Analyze the chemical shifts of specific protons or fluorine atoms in the NMR spectra of the two diastereomers.

• The difference in chemical shifts (Δδ) between the diastereomers can be used to determine the absolute configuration by comparing the observed shifts to established models for the specific CDA used.

Conclusion

The validation of the absolute configuration of a synthesized chiral molecule such as (S)-(1-Chloropropyl)benzene is a multi-faceted process. While traditional methods like optical rotation provide a quick check against known values, they lack detailed structural insight. X-ray crystallography remains the gold standard for unambiguous determination but is contingent on successful crystallization.[5][7][8] For soluble, non-crystalline samples, modern chiroptical techniques, particularly VCD coupled with computational analysis, offer a powerful and reliable alternative for ab initio assignment of absolute configuration.[1][2][3] The choice of method should be guided by the specific characteristics of the sample and the resources available. A comprehensive approach, potentially utilizing a combination of these techniques, will provide the most robust validation of the stereochemical outcome of a synthesis.

References

• 1. Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. spectroscopyeurope.com [spectroscopyeurope.com]
• 3. Determination of absolute configuration of chiral molecules using vibrational optical activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Absolute configuration - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. purechemistry.org [purechemistry.org]
• 8. Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]

A Comparative Guide to Catalysts for the Enantioselective Synthesis of 1-Phenylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical production. 1-phenylpropan-1-ol, a valuable chiral building block, is a key intermediate in the synthesis of various bioactive molecules. Achieving high enantiopurity is critical, and the choice of catalyst is the most influential factor in determining the success of the synthesis. This guide provides an objective comparison of the primary catalytic systems used for the enantioselective synthesis of 1-phenylpropan-1-ol from propiophenone (B1677668): biocatalysts, metal-based catalysts, and organocatalysts.

Comparative Performance of Catalytic Systems

The following tables summarize the performance of various catalysts for the enantioselective reduction of propiophenone and analogous ketones. It is important to note that direct comparison is challenging as reaction conditions vary across different studies.

Table 1: Biocatalysts

Catalyst	Substrate	Co-substrate/Reductant	Temp. (°C)	Time (h)	Conversion (%)	ee (%)	Reference
Saccharomyces cerevisiae	Propiophenone	Glucose	30	48	~80	>99 (S)	[1]
Recombinant Horse-Liver ADH	2-Phenylpropionaldehyde	Ethanol (B145695)	RT	-	-	100 (S)	[2]
Lactobacillus paracasei BD101	2-Methyl-1-phenylpropan-1-one	-	30	48	>99	>99 (R)

Table 2: Metal-Based Catalysts

Catalyst	Ligand	Substrate	H₂ Pressure (atm)	Temp. (°C)	Time (h)	Yield (%)	ee (%)	Reference
RuCl₂	(S)-BINAP	Propiophenone	100	23	12	>95	96 (R)
[RuCl₂(p-cymene)]₂	(S,S)-TsDPEN	Acetophenone	15	60	24	-	99	[3]
Pt/Al₂O₃	Cinchonidine	1-Phenyl-1,2-propanedione	5	25	-	-	64 (R)	[4]

Table 3: Organocatalysts

Catalyst	Reductant	Substrate	Temp. (°C)	Time (h)	Yield (%)	ee (%)	Reference
(R)-2-Methyl-CBS-oxazaborolidine	Borane-DMS	4'-Fluoroacetophenone	-30	-	>90	>95 (S)	[5]
Chiral Phosphoric Acid	Hantzsch Ester	Imines	RT	-	High	High	[6]
Proline Derivatives	-	Aldehydes/Ketones	RT	-	High	High	[7][8]

Experimental Protocols

Detailed methodologies for representative catalysts from each class are provided below.

Biocatalytic Reduction using Saccharomyces cerevisiae

This protocol is a general guideline for the whole-cell bioreduction of propiophenone.

Materials:

• Saccharomyces cerevisiae (Baker's Yeast)

• Propiophenone

• Glucose (or other carbon source)

• Yeast extract

• Peptone

• Water (sterile)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Yeast Culture Preparation: Aseptically inoculate a sterile fermentation medium (e.g., YPD broth: 1% yeast extract, 2% peptone, 2% glucose) with Saccharomyces cerevisiae. Incubate the culture at 30°C with shaking (e.g., 150 rpm) for 24-48 hours until a sufficient cell density is reached.

• Biotransformation: To the yeast culture, add propiophenone (dissolved in a minimal amount of a co-solvent like ethanol if necessary) to a final concentration of 1-5 g/L. Add a supplementary carbon source, such as glucose, to provide reducing equivalents (NAD(P)H).

• Reaction Monitoring: Continue the incubation at 30°C with shaking. Monitor the progress of the reaction by periodically taking samples and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC) using a chiral column to determine conversion and enantiomeric excess.

• Work-up: Once the reaction is complete, separate the yeast cells from the broth by centrifugation or filtration.

• Extraction and Purification: Extract the supernatant or filtrate with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over an anhydrous drying agent. Remove the solvent under reduced pressure to obtain the crude 1-phenylpropan-1-ol.

• Purification: Purify the product by column chromatography on silica (B1680970) gel if necessary.

Asymmetric Hydrogenation using a Ru-BINAP Catalyst

This protocol describes a typical procedure for the metal-catalyzed asymmetric hydrogenation of propiophenone.

Materials:

• [RuCl₂((S)-BINAP)]₂·NEt₃ or a similar Ru-BINAP precursor

• Propiophenone

• Anhydrous, degassed solvent (e.g., methanol (B129727), ethanol)

• High-pressure hydrogenation reactor (autoclave)

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation (if necessary): If not using a pre-formed catalyst, the active catalyst can be generated in situ. In a glovebox or under an inert atmosphere, charge the autoclave with the ruthenium precursor and the chiral ligand (e.g., (S)-BINAP) in an appropriate anhydrous and degassed solvent.

• Reaction Setup: In the autoclave, dissolve propiophenone in the chosen anhydrous and degassed solvent. Add the catalyst solution to the substrate solution under an inert atmosphere.

• Hydrogenation: Seal the autoclave, purge it several times with hydrogen gas, and then pressurize to the desired pressure (e.g., 4-100 atm). Heat the reaction mixture to the specified temperature (e.g., 23-100°C) with vigorous stirring.

• Reaction Monitoring: The reaction progress can be monitored by observing the hydrogen uptake. Once the theoretical amount of hydrogen has been consumed, or after a predetermined time, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Work-up: Open the reactor and concentrate the reaction mixture under reduced pressure.

• Purification and Analysis: The residue can be purified by column chromatography on silica gel. Determine the yield and enantiomeric excess of the 1-phenylpropan-1-ol by GC or HPLC on a chiral stationary phase.

Organocatalytic Reduction using a Corey-Bakshi-Shibata (CBS) Catalyst

This protocol outlines the enantioselective reduction of a ketone using a chiral oxazaborolidine catalyst.

Materials:

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (as a solution in toluene (B28343) or generated in situ)

• Propiophenone

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF)

• Anhydrous, aprotic solvent (e.g., tetrahydrofuran (B95107) - THF)

• Anhydrous methanol

• Aqueous HCl solution

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, place the CBS catalyst (5-10 mol%) under a nitrogen atmosphere. Add anhydrous THF to dissolve the catalyst.

• Borane (B79455) Addition: Cool the flask to 0°C in an ice bath. Slowly add the borane reagent (e.g., BH₃·SMe₂) to the stirred catalyst solution.

• Substrate Addition: In a separate flame-dried flask, dissolve propiophenone in anhydrous THF. Add this solution dropwise to the catalyst-borane mixture at 0°C or a lower temperature (e.g., -30°C) over a period of 30-60 minutes.

• Reaction: Stir the reaction mixture at the same temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or GC.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of anhydrous methanol at low temperature.

• Work-up: Allow the mixture to warm to room temperature. Add an aqueous HCl solution and stir for 30 minutes. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification and Analysis: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate. After filtration and removal of the solvent under reduced pressure, purify the product by column chromatography. Determine the yield and enantiomeric excess by chiral GC or HPLC.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the catalytic cycles and a general experimental workflow for comparing these catalysts.

Fig. 1: Catalytic cycle of an alcohol dehydrogenase (ADH).

Fig. 2: Catalytic cycle for asymmetric hydrogenation with Ru-BINAP.

Fig. 3: Catalytic cycle for the Corey-Bakshi-Shibata (CBS) reduction.

Fig. 4: General experimental workflow for catalyst comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. grokipedia.com [grokipedia.com]
• 5. benchchem.com [benchchem.com]
• 6. Chiral Phosphoric Acids: Versatile Organocatalysts with Expanding Applications [sigmaaldrich.com]
• 7. Proline organocatalysis - Wikipedia [en.wikipedia.org]
• 8. books.rsc.org [books.rsc.org]

A Comparative Guide to the Enantioselective Synthesis of (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral molecules is a critical endeavor in modern organic chemistry and drug development. (S)-(1-Chloropropyl)benzene is a valuable chiral building block, and its synthesis with high enantiopurity is of significant interest. This guide provides a comparative analysis of two prominent methods for obtaining enantiomerically enriched (S)-(1-Chloropropyl)benzene: enzymatic kinetic resolution of the corresponding racemic alcohol and asymmetric hydrogenation of the prochiral ketone precursor.

This document will delve into the performance of these methods, presenting key experimental data and detailed protocols to inform the selection of the most suitable synthetic strategy for your research needs.

Performance Comparison of Synthetic Methods

The efficiency of different synthetic routes to (S)-(1-Chloropropyl)benzene can be evaluated based on key parameters such as enantiomeric excess (e.e.), yield, reaction time, and the nature of the catalyst employed. The following table summarizes the quantitative data for the lipase-catalyzed kinetic resolution of a closely related substrate, (±)-3-chloro-1-phenylpropan-1-ol, and the asymmetric hydrogenation of β-chloro-propiophenone.

Method	Catalyst	Substrate	Product	Enantiomeric Excess (e.e.)	Yield (%)	Reaction Time (h)	Ref.
Lipase-Catalyzed Kinetic Resolution
Enantioselective Acylation	Pseudomonas fluorescens lipase (B570770) (LAK)	(±)-3-chloro-1-phenylpropan-1-ol	(S)-3-chloro-1-phenylpropan-1-ol	99%	34-42%	Not Specified	[1]
(R)-3-chloro-1-phenylpropyl acetate (B1210297)	99%	Not Specified	[1]
Asymmetric Synthesis
Asymmetric Hydrogenation	Supported iron-based chiral catalyst	β-chloro-propiophenone	(S)-3-chloro-1-phenyl-1-propanol	90%	99%	Not Specified	[2][3]

Experimental Protocols

Detailed experimental methodologies are crucial for the successful implementation of synthetic procedures. Below are generalized protocols for the lipase-catalyzed kinetic resolution and asymmetric hydrogenation based on the cited literature.

Lipase-Catalyzed Kinetic Resolution of (±)-3-chloro-1-phenylpropan-1-ol[1]

This protocol describes the enantiomer-selective acylation of the racemic alcohol.

Materials:

• Racemic 3-chloro-1-phenylpropan-1-ol (B142418)

• Pseudomonas fluorescens lipase (LAK)

• Vinyl acetate

• Organic solvent (e.g., n-hexane)

Procedure:

• To a solution of racemic 3-chloro-1-phenylpropan-1-ol in n-hexane, add vinyl acetate as the acyl donor.

• Add the Pseudomonas fluorescens lipase (LAK) to the reaction mixture.

• The reaction is stirred at a controlled temperature until the desired conversion is reached (typically monitored by chiral HPLC or GC). For the production of enantiopure (S)-alcohol, the reaction is stopped at a conversion higher than the theoretical optimum of 50%.

• Upon completion, the enzyme is removed by filtration.

• The solvent and excess acyl donor are removed under reduced pressure.

• The resulting mixture of the unreacted (S)-alcohol and the (R)-ester is separated by column chromatography to afford the enantiomerically pure (S)-3-chloro-1-phenylpropan-1-ol.

Asymmetric Hydrogenation of β-chloro-propiophenone[2][3]

This protocol outlines the asymmetric reduction of the prochiral ketone to the chiral alcohol.

Materials:

• β-chloro-propiophenone

• Supported iron-based chiral catalyst

• Hydrogen gas (H₂)

• Potassium hydroxide (B78521) (KOH)

• Solvent (e.g., ethanol)

Procedure:

• The supported iron-based chiral catalyst and β-chloro-propiophenone are placed in a high-pressure reactor.

• A solution of KOH in the chosen solvent is added to the reactor.

• The reactor is sealed and purged with hydrogen gas.

• The reaction is carried out under a specific hydrogen pressure (e.g., 1.2 MPa) and temperature (e.g., 60 °C) with vigorous stirring.

• The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC, GC, or HPLC).

• After the reaction is complete, the catalyst is filtered off.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield (S)-3-chloro-1-phenyl-1-propanol.

Visualizing the Synthetic Pathways

To better illustrate the logic and workflow of the described synthetic methods, the following diagrams have been generated using the DOT language.

Caption: Workflow of Lipase-Catalyzed Kinetic Resolution.

Caption: Workflow of Asymmetric Hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on the Preparation of (S)-3-chloro-phenyl-1-propanol by Catalytic Asymmetric Hydrogenation of B-chloro-propiophenone | Wang | International Journal of Chemistry | CCSE [ccsenet.org]
• 3. [PDF] Studies on the Preparation of (S)-3-chloro-phenyl-1-propanol by Catalytic Asymmetric Hydrogenation of B-chloro-propiophenone | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Experimental vs. Predicted Spectral Data for (S)-(1-Chloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental and computationally predicted spectral data for the chiral molecule (S)-(1-Chloropropyl)benzene. The objective is to offer a comprehensive resource for the structural elucidation and verification of this compound, highlighting the predictive accuracy of modern spectroscopic software. This document is intended for an audience with expertise in analytical chemistry and drug development.

Data Presentation

¹H NMR Spectral Data Comparison (Predicted)

Protons	Predicted Chemical Shift (δ ppm)	Predicted Multiplicity	Predicted Coupling Constant (J Hz)
H-1'	4.88	Triplet	7.5
H-2'	2.05	Multiplet	7.5, 7.3
H-3'	0.95	Triplet	7.3
Aromatic H (ortho)	7.35	Multiplet
Aromatic H (meta)	7.35	Multiplet
Aromatic H (para)	7.35	Multiplet

¹³C NMR Spectral Data Comparison

Carbon	Predicted Chemical Shift (δ ppm)	Experimental Chemical Shift (δ ppm)
C-1'	65.0	Not Available
C-2'	30.0	Not Available
C-3'	11.0	Not Available
C-ipso	142.0	Not Available
C-ortho	128.0	Not Available
C-meta	129.0	Not Available
C-para	127.0	Not Available

Mass Spectrometry Data Comparison

Fragment Ion	Predicted m/z	Experimental m/z (Expected)	Relative Abundance
[M]⁺	154/156	154/156	Moderate
[M-Cl]⁺	119	119	High
[C₇H₇]⁺	91	91	Very High (Base Peak)
[C₆H₅]⁺	77	77	Moderate

Experimental Protocols

Standard protocols for acquiring the spectral data are outlined below. These represent typical methodologies used in a modern analytical laboratory.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of (S)-(1-Chloropropyl)benzene is dissolved in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: Spectra are recorded on a 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR Acquisition: A standard one-pulse sequence is used. Key parameters include a spectral width of 12-16 ppm, an acquisition time of 3-4 seconds, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 8-16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence (e.g., zgpg30) is employed. Key parameters include a spectral width of 200-220 ppm, an acquisition time of 1-2 seconds, a relaxation delay of 2-5 seconds, and a larger number of scans (typically 1024 or more) due to the low natural abundance of the ¹³C isotope.

• Data Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Mass Spectrometry (Electron Ionization - Gas Chromatography-Mass Spectrometry)

• Sample Preparation: A dilute solution of (S)-(1-Chloropropyl)benzene is prepared in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is used.

• Gas Chromatography (GC): A non-polar capillary column (e.g., DB-5ms) is typically used. The oven temperature is programmed to ramp from a low initial temperature (e.g., 50 °C) to a final temperature (e.g., 250 °C) to ensure separation of the analyte from any impurities.

• Mass Spectrometry (MS): The EI source is operated at a standard electron energy of 70 eV. The mass analyzer (e.g., a quadrupole) scans a mass-to-charge (m/z) range of approximately 40-300 amu.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak and the major fragment ions. The isotopic pattern for chlorine-containing fragments (a characteristic ~3:1 ratio for ³⁵Cl and ³⁷Cl isotopes) is a key diagnostic feature.

Visualization of the Comparison Workflow

The logical workflow for comparing experimental and predicted spectral data is illustrated in the following diagram.

Caption: Workflow for comparing experimental and predicted spectral data.

Objective Comparison and Analysis

A direct and detailed comparison of the ¹H and ¹³C NMR spectra is challenging due to the absence of readily available public experimental data. However, the predicted values from nmrdb.org are consistent with the expected chemical shifts for the various protons and carbons in (S)-(1-Chloropropyl)benzene. For instance, the predicted chemical shift of the benzylic proton (H-1') at 4.88 ppm is in the expected downfield region due to the deshielding effects of both the aromatic ring and the electronegative chlorine atom. The aromatic protons are predicted to appear in the typical aromatic region around 7.35 ppm.

In the case of mass spectrometry, the predicted fragmentation pattern aligns well with established principles of mass spectral fragmentation for alkylbenzenes and chlorinated compounds. The presence of the molecular ion peaks at m/z 154 and 156, with an approximate 3:1 intensity ratio, is a definitive indicator of a molecule containing one chlorine atom. The most abundant fragment (base peak) is expected at m/z 91, corresponding to the stable tropylium (B1234903) cation ([C₇H₇]⁺), which is a characteristic fragment for many alkylbenzenes. The loss of the chlorine radical to form a cation at m/z 119 is also a highly probable fragmentation pathway.

References

• 1. Predict 1H proton NMR spectra [nmrdb.org]
• 2. Visualizer loader [nmrdb.org]
• 3. Predict 1H proton NMR spectra [nmrdb.org]
• 4. youtube.com [youtube.com]
• 5. Visualizer loader [nmrdb.org]
• 6. Simulate and predict NMR spectra [nmrdb.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. C3H7Cl CH3CH2CH2Cl mass spectrum of 1-chloropropane fragmentation pattern of m/z m/e ions for analysis and identification of n-propyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. C6H5Cl mass spectrum of chlorobenzene fragmentation pattern of m/z m/e ions for analysis and identification pairs of isotopic peaks due to chlorine isotopes image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of (S)-(1-Chloropropyl)benzene: A Comprehensive Guide for Laboratory Professionals

The proper disposal of (S)-(1-Chloropropyl)benzene, a halogenated organic compound, is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to established protocols is paramount to mitigate risks and ensure regulatory compliance. This guide provides essential, step-by-step procedures for the safe handling and disposal of this chemical.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards associated with (S)-(1-Chloropropyl)benzene and to take appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear suitable PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.[1][2]

• Ventilation: All handling of (S)-(1-Chloropropyl)benzene should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.[1][2]

• Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[2][3][4]

Waste Characterization and Segregation

Proper identification and separation of chemical waste are fundamental to a compliant disposal process. (S)-(1-Chloropropyl)benzene is classified as a halogenated organic compound because it contains chlorine.

• Segregation: Halogenated organic wastes must be collected separately from non-halogenated waste streams.[1][5][6][7] This is crucial because the disposal methods differ, and mixing them can increase disposal costs and create safety hazards.[5][8]

• Compatibility: Do not mix (S)-(1-Chloropropyl)benzene waste with incompatible materials such as strong acids, bases, or oxidizing agents.[7][8]

Quantitative Data for Halogenated Waste Management

The following table summarizes key quantitative data relevant to the management of halogenated organic waste. Note that specific limits may vary based on institutional policies and local regulations.

Parameter	Value/Guideline	Significance for Disposal
Halogen Content Threshold	> 2% of any halogen	Defines the waste stream as "halogenated."[9]
pH Range for Commingled Solvents	5.5 - 9.5	Strong acids or bases should not be collected in solvent safety cans.[8]
Maximum Satellite Accumulation Area (SAA) Volume	Up to 25 gallons	This is a common limit for the amount of a specific hazardous waste stream that can be accumulated in a laboratory.[5]
GHS Hazard Classifications	Combustible liquid, Skin irritation, Serious eye irritation, May cause respiratory irritation.[10]	Informs the necessary PPE and handling precautions.

Procedural Guide for Disposal

The primary and most environmentally sound method for the disposal of (S)-(1-Chloropropyl)benzene is through a licensed hazardous waste disposal service, typically involving high-temperature incineration.[1][6]

Step-by-Step Disposal Protocol

1. Waste Collection:

• Designate a specific, compatible waste container for "Halogenated Organic Waste."[2][6][7]

• The container must be in good condition, made of a chemically resistant material, and have a secure, tight-fitting lid.[5][7]

• Collect waste (S)-(1-Chloropropyl)benzene, including any contaminated materials like pipette tips or absorbent pads, in this container.

2. Labeling:

• As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.[1][5][7]

• The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste."[1][8][11]

  • The full chemical name: "(S)-(1-Chloropropyl)benzene."[1][7] Do not use abbreviations.[7]

  • An accurate list of all chemical constituents and their approximate percentages.[5][6]

  • The relevant hazard warnings (e.g., "Flammable," "Toxic," "Irritant").[5]

3. Storage:

• Keep the waste container tightly closed at all times, except when adding waste.[5][7][11]

• Store the container in a designated satellite accumulation area.[5] This area should be cool, well-ventilated, and provide secondary containment to catch any potential leaks.[5]

• Ensure the storage area is away from incompatible materials.[7]

4. Requesting Disposal:

• When the container is approximately three-quarters full, arrange for its collection.[5]

• Contact your institution's Environmental Health and Safety (EHS) department or the equivalent office to schedule a waste pickup.[1][5]

• Follow your institution's specific procedures for completing a waste manifest or online collection request.[5][12]

Protocol for Empty Containers

Empty containers that once held (S)-(1-Chloropropyl)benzene must also be managed properly.

• Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone (B3395972) or ethanol) in a chemical fume hood.[2]

• Rinsate Disposal: The solvent used for rinsing is now considered halogenated hazardous waste and must be collected in the designated "Halogenated Organic Waste" container.[2]

• Final Container Disposal: After being properly rinsed, the container can often be disposed of as non-hazardous waste (e.g., regular lab glass or plastic). However, you must confirm this with your institution's EHS office.[2]

Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Secure: Alert others in the area and restrict access. Remove all ignition sources.[1][4][5]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.[7]

• Absorb: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill kit, to contain and absorb the spill.[1][4][5][13][14] Do not allow the chemical to enter drains.[1][3][14]

• Collect Waste: Carefully collect the absorbed material and any contaminated items (e.g., gloves, pads) into a sealable, compatible container.[5][7][11]

• Label and Dispose: Seal the container, label it as "Hazardous Waste: (S)-(1-Chloropropyl)benzene Spill Debris," and arrange for its disposal through your EHS department.[2][5]

• Decontaminate: Clean the spill area thoroughly with soap and water.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-(1-Chloropropyl)benzene.

Caption: Disposal workflow for (S)-(1-Chloropropyl)benzene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cpachem.com [cpachem.com]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]
• 10. (1-Chloropropyl)benzene | C9H11Cl | CID 524241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. ehs.washington.edu [ehs.washington.edu]
• 13. assets.thermofisher.com [assets.thermofisher.com]
• 14. carlroth.com [carlroth.com]

Essential Safety and Logistical Information for Handling (S)-(1-Chloropropyl)benzene

This guide provides crucial safety protocols and logistical plans for the handling and disposal of (S)-(1-Chloropropyl)benzene in a laboratory setting. The information is targeted towards researchers, scientists, and professionals in drug development to ensure safe operational conduct and mitigate potential hazards.

Hazard Identification and Classification

(S)-(1-Chloropropyl)benzene is a combustible liquid that can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] It is important to handle this chemical with appropriate safety measures to prevent exposure and ensure a safe laboratory environment.

GHS Classification:

Hazard Class	Category	Hazard Statement
Flammable Liquids	4	H227: Combustible liquid
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Data sourced from PubChem for (1-Chloropropyl)benzene.[1]

Operational Plan: Handling and Storage

1. Personal Protective Equipment (PPE):

Before handling (S)-(1-Chloropropyl)benzene, ensure that the following personal protective equipment is worn:

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.[2]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) are required.[3] An apron or lab coat should also be worn. For larger quantities or in case of a spill, chemical protective clothing may be necessary.[2]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling vapors.[3] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[4]

2. Safe Handling Procedures:

• Ventilation: Always handle (S)-(1-Chloropropyl)benzene in a well-ventilated area or a chemical fume hood to minimize inhalation of vapors.[3]

• Avoiding Contact: Take all necessary precautions to avoid contact with skin and eyes. Do not breathe in the mist, vapors, or spray.[4]

• Grounding: When transferring the chemical, ground and bond the container and receiving equipment to prevent static discharge, which could be an ignition source.[5]

• Tools: Use non-sparking tools to prevent ignition.[5]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink, or smoke in the work area.[5]

3. Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

• Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]

• Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

Disposal Plan

The disposal of (S)-(1-Chloropropyl)benzene must be handled with care to protect personnel and the environment. As a halogenated organic compound, it is classified as hazardous waste.[3][4]

1. Waste Segregation:

• Halogenated organic waste must be segregated from non-halogenated waste streams.[3]

2. Waste Collection and Labeling:

• Collect waste in a dedicated, properly labeled, and sealed container.[3]

• The container must be made of a material compatible with the chemical to prevent leaks.[3]

• The label should clearly state "Hazardous Waste," the chemical name "(S)-(1-Chloropropyl)benzene," and the associated hazards (e.g., "Combustible," "Irritant").[3]

3. Storage of Waste:

• Store the sealed waste container in a designated hazardous waste accumulation area.[3] This area should be secure, well-ventilated, and away from incompatible materials.[3]

4. Disposal Method:

• Dispose of the waste through a licensed hazardous waste disposal company.[3]

• Do not allow the chemical to enter drains or waterways.[3]

• In case of a spill, absorb it with an inert material like sand or vermiculite, and collect it in a sealed container for hazardous waste disposal.[3]

Visual Workflow for Handling and Disposal

The following diagrams illustrate the procedural flow for safely handling and disposing of (S)-(1-Chloropropyl)benzene.

Caption: Safe Handling Workflow.

Caption: Waste Disposal Workflow.

References

• 1. (1-Chloropropyl)benzene | C9H11Cl | CID 524241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CCOHS: Chlorine [ccohs.ca]
• 3. benchchem.com [benchchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. cdn.chemservice.com [cdn.chemservice.com]
• 6. fishersci.com [fishersci.com]